Chlorine cation

Core Science & Biosynthesis

An In-depth Technical Guide to the Generation and Properties of Chlorine Cations

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chlorine cation (Cl⁺), a reactive intermediate of significant interest in both synthetic chemistry and biological systems, plays a crucial role in a variety of chemical transformations. This technical guide provides a comprehensive overview of the generation, properties, and reactivity of chlorine cations. It details experimental protocols for their formation, summarizes their key physicochemical properties in tabular format, and elucidates their reaction mechanisms through detailed diagrams. This document is intended to serve as a valuable resource for researchers in chemistry and drug development, providing the foundational knowledge necessary to harness the unique reactivity of this important chemical species.

Introduction

The chlorine cation, or chloronium ion, is a monoatomic cation of chlorine with the chemical formula Cl⁺. While isoelectronic with atomic sulfur, its positive charge renders it a powerful electrophile. Its transient nature makes it a challenging species to study directly, yet its involvement is implicated in a wide array of chemical reactions, from electrophilic additions to aromatic systems to potential roles in biological halogenation. Understanding the generation and properties of this reactive species is paramount for controlling and utilizing its synthetic potential and for elucidating its possible roles in biological pathways and drug action.

Generation of Chlorine Cations

The generation of chlorine cations can be achieved through several methods, each with its own advantages and limitations. These methods can be broadly categorized into gas-phase, solution-phase, and electrochemical techniques.

Gas-Phase Generation

2.1.1. Electron Ionization in Mass Spectrometry

A common method for generating bare Cl⁺ ions in the gas phase is through electron ionization of chlorine-containing molecules in a mass spectrometer. When a molecule such as dichlorine (Cl₂) is introduced into the ionization chamber, it is bombarded with high-energy electrons. This can lead to the formation of a molecular ion (Cl₂⁺), which may subsequently fragment to produce a chlorine radical and a chlorine cation.[1][2][3]

Experimental Protocol: Generation of Cl⁺ in a Mass Spectrometer

• Apparatus: A standard electron ionization mass spectrometer.

• Procedure:

  • Introduce a gaseous sample of dichlorine (Cl₂) into the ionization chamber of the mass spectrometer at a low pressure.

  • Bombard the Cl₂ molecules with a beam of high-energy electrons (typically 70 eV).

  • The resulting ions, including Cl⁺ and Cl₂⁺, are then accelerated and separated by the mass analyzer.

  • The mass spectrum will show peaks corresponding to the mass-to-charge ratio (m/z) of the generated ions. For chlorine, characteristic peaks will be observed at m/z 35 and 37, corresponding to the ³⁵Cl⁺ and ³⁷Cl⁺ isotopes, in an approximate 3:1 ratio of abundance.[2][4] Peaks for the molecular ion (Cl₂⁺) will also be present at m/z 70, 72, and 74.[2]

2.1.2. Plasma Generation

Inductively coupled plasma (ICP) reactors can be used to generate chlorine cations from a chlorine-containing gas.[5][6][7] In a low-pressure chlorine plasma, electron impact ionization of chlorine molecules and atoms leads to the formation of Cl⁺ and Cl₂⁺ ions.[5][6]

Experimental Protocol: Plasma Generation of Cl⁺

• Apparatus: An inductively coupled plasma (ICP) reactor. A typical setup includes a quartz chamber, a helical coil for RF power coupling, and a gas inlet system.

• Procedure:

  • Introduce a controlled flow of chlorine gas (Cl₂) into the ICP reactor.

  • Apply radiofrequency (RF) power to the helical coil to generate and sustain the plasma.

  • The plasma conditions (e.g., pressure, power, gas flow rate) can be adjusted to optimize the production of Cl⁺ ions.[6]

  • The ionic species within the plasma can be analyzed using techniques such as optical emission spectroscopy or mass spectrometry coupled to the reactor.

Solution-Phase Generation (as Chloronium Ions)

In the condensed phase, the bare Cl⁺ cation is highly unstable and readily reacts with solvents or counterions. However, it can be stabilized in the form of organic derivatives known as chloronium ions (R₂Cl⁺), where the chlorine atom is bonded to two organic residues.

2.2.1. Synthesis of Dialkyl Chloronium Salts

A robust method for the synthesis of dialkyl chloronium salts involves the oxidation of chloroalkanes using a strong oxidizing agent in a non-nucleophilic solvent.[1][8][9][10]

Experimental Protocol: Synthesis of [Cl(CH₂CF₃)₂][Sb(OTeF₅)₆] [1][9][10]

• Reagents: Xenonium salt [Xe(OTeF₅)][Sb(OTeF₅)₆], 1-chloro-2,2,2-trifluoroethane (CH₂ClCF₃), sulfuryl chloride fluoride (SO₂ClF) as a solvent.

• Procedure:

  • In a dry, inert atmosphere (e.g., a glovebox), dissolve the xenonium salt [Xe(OTeF₅)][Sb(OTeF₅)₆] in SO₂ClF in a suitable reaction vessel.

  • Cool the solution and add an excess of 1-chloro-2,2,2-trifluoroethane (CH₂ClCF₃).

  • Allow the reaction mixture to warm to room temperature and stir for a specified period.

  • The volatile components are removed under vacuum to yield the dialkyl chloronium salt [Cl(CH₂CF₃)₂][Sb(OTeF₅)₆] as a solid.

  • The product can be characterized by NMR spectroscopy and single-crystal X-ray diffraction.

Photochemical Generation

The photolysis of certain chlorine compounds can lead to the formation of chlorine radicals, which can be precursors to chlorine cations under specific conditions. For instance, the UV irradiation of an acidified aqueous solution of iron(III) and chloride induces the formation of chlorine radicals, which can then be scavenged by chloride ions to form Cl₂⁻, a species that can further react to produce molecular chlorine.[11][12] While not a direct generation of Cl⁺, this method highlights a photochemical pathway to reactive chlorine species.

Experimental Workflow: Photochemical Generation of Reactive Chlorine Species

Caption: Photochemical generation of molecular chlorine from iron(III)-chloride complexes.

Properties of Chlorine Cations

The properties of the chlorine cation are summarized in the tables below.

Physical and Chemical Properties

Property	Value	Reference
Atomic Properties
Symbol	Cl⁺
Atomic Number	17	[13]
Electron Configuration	[Ne] 3s²3p⁴
First Ionization Energy of Cl	1251.19 kJ/mol	[14]
Electron Affinity of Cl	349.0 kJ/mol	[14]
Bond Dissociation Energies
D°(Cl-Cl)	242.58 kJ/mol	[9][14]
D°(H-Cl)	427 kJ/mol	[15]
D°(CH₃-Cl)	339 kJ/mol	[9]
Spectroscopic Data
Mass-to-charge ratio (m/z) of ³⁵Cl⁺	35	[1][2]
Mass-to-charge ratio (m/z) of ³⁷Cl⁺	37	[1][2]
UV-Vis Absorption λmax of Cl₂ (gas)	330 nm	[16][17]

Reaction Rate Constants

The bare chlorine cation is highly reactive. More readily available data exists for the chlorine radical (Cl•), which shares some similar reactivity patterns.

Reaction	Rate Constant (M⁻¹s⁻¹)	Reference
Cl• + Benzene	1.8 x 10¹⁰	[13]
Cl• + Toluene	3.5 x 10¹⁰	[13]
Cl• + Phenol	3.8 x 10¹⁰	[13]
Cl₂•⁻ + Phenol	2.1 x 10⁹	[13]
Cl₂•⁻ + Aniline	2.5 x 10⁹	[13]

Reactivity and Mechanisms

The high electrophilicity of the chlorine cation drives its reactivity. It readily participates in electrophilic substitution and addition reactions.

Electrophilic Aromatic Substitution

One of the most characteristic reactions involving a chlorine cation is the electrophilic aromatic substitution of benzene to form chlorobenzene. The electrophile, Cl⁺, is typically generated in situ from the reaction of chlorine with a Lewis acid catalyst, such as FeCl₃ or AlCl₃.[18][19][20][21][22]

Mechanism of Electrophilic Chlorination of Benzene

Caption: Mechanism of electrophilic chlorination of benzene.

Role in Drug Development and Biological Systems

While the direct role of the free chlorine cation in biological systems is not well-established due to its high reactivity, the concept of electrophilic chlorine is relevant in several contexts.

Enzymatic Halogenation

Some enzymes, known as halogenases, are capable of catalyzing the chlorination of organic substrates. These enzymes are thought to generate a highly electrophilic chlorine species, conceptually similar to a chloronium ion, at their active site.[23][24][25] This enzymatic machinery allows for the site-selective chlorination of complex natural products, some of which possess potent biological activities.[23][24]

Proposed Mechanism of a Flavin-Dependent Halogenase

Caption: Simplified proposed mechanism for a flavin-dependent halogenase.

Chlorine in Drug Design

The incorporation of chlorine atoms into drug molecules is a common strategy in medicinal chemistry to modulate their physicochemical properties and biological activity.[26][27][28] While not directly involving a free chlorine cation, the principles of electrophilicity and reactivity are central to understanding the synthesis of these chlorinated pharmaceuticals. The presence of a chlorine atom can influence a drug's lipophilicity, metabolic stability, and binding affinity to its target protein.[27][28] The synthesis of many of these drugs involves reactions where a chlorine atom is introduced via an electrophilic pathway.

Conclusion

The chlorine cation, though a transient and highly reactive species, is a key intermediate in a variety of important chemical transformations. This guide has provided an overview of the methods for its generation, a summary of its fundamental properties, and an elucidation of its reactivity, particularly in the context of electrophilic aromatic substitution. While the direct role of the free chlorine cation in biological systems remains an area of active investigation, the principles of electrophilic chlorination are evident in enzymatic reactions and are a cornerstone of synthetic strategies in drug discovery. A deeper understanding of the generation and control of this reactive species will undoubtedly continue to drive innovation in both chemistry and the life sciences.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mass Spectrum Of Chlorine | Mass, Facts & Summary [chemdictionary.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
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• 9. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 10. m.youtube.com [m.youtube.com]
• 11. AR - Photocatalytic chloride-to-chlorine conversion by ionic iron in aqueous aerosols: a combined experimental, quantum chemical, and chemical equilibrium model study [ar.copernicus.org]
• 12. researchgate.net [researchgate.net]
• 13. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 14. WebElements Periodic Table » Chlorine » properties of compounds [webelements.com]
• 15. Covalent Bond Energies [gchem.cm.utexas.edu]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Write the steps involved in chlorination of benzene class 11th | Filo [askfilo.com]
• 19. m.youtube.com [m.youtube.com]
• 20. mdpi.com [mdpi.com]
• 21. youtube.com [youtube.com]
• 22. youtube.com [youtube.com]
• 23. Enzymatic halogenation and dehalogenation reactions: pervasive and mechanistically diverse - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Cryptic Halogenation Reactions in Natural Product Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. New Insights into the Mechanism of Enzymatic Chlorination of Tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 26. New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]

Theoretical Insights into the Chlorine Cation (Cl⁺): A Technical Guide for Researchers

An In-depth Examination of the Electronic Structure, Spectroscopic Properties, and Reactivity of the Cl⁺ Cation and its Diatomic Form, Cl₂⁺

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the fundamental properties of reactive species is paramount. The chlorine cation (Cl⁺), a species of significant interest in various chemical contexts, presents a unique case for theoretical investigation due to its open-shell electronic structure. This technical guide provides a detailed overview of the theoretical studies that have elucidated the electronic and spectroscopic properties of the monatomic Cl⁺ cation and its diatomic counterpart, Cl₂⁺, alongside an exploration of its reactivity.

Electronic Structure of the Cl⁺ Cation

The chlorine atom (Cl) has an electronic configuration of [Ne] 3s²3p⁵, with a ground state term symbol of ²P₃/₂[1]. The removal of one electron to form the chlorine cation (Cl⁺) results in an electronic configuration of [Ne] 3s²3p⁴. This open-shell configuration gives rise to multiple electronic states, the characterization of which is crucial for understanding the cation's behavior.

The ground electronic state of Cl⁺ can be determined using Hund's rules. The four p-electrons can be arranged in the three p-orbitals to maximize the total spin and total orbital angular momentum. This results in a ground state term symbol of ³P₂. Other possible, higher-energy term symbols for this configuration include ³P₁, ³P₀, ¹D₂, and ¹S₀. Theoretical calculations are essential for determining the precise energy ordering and spacing of these electronic states.

The Diatomic Chlorine Cation (Cl₂⁺): A Theoretical Perspective

The diatomic chlorine cation, Cl₂⁺, is a key species that has been the subject of extensive theoretical investigation. Understanding its potential energy curves and spectroscopic properties provides fundamental insights into the bonding and dynamics of this open-shell cation.

Computational Methodologies

The theoretical study of open-shell species like Cl₂⁺ requires sophisticated quantum chemical methods that can accurately account for electron correlation. Two prominent multi-reference methods employed in the study of Cl₂⁺ are the Multi-Reference Configuration Interaction (MRCI) and the Complete Active Space Self-Consistent Field (CASSCF) methods.

Multi-Reference Configuration Interaction (MRCI): The MRCI method is a powerful technique for calculating the electronic structure of molecules where more than one electronic configuration is significant, which is often the case for excited states and for molecules away from their equilibrium geometry[2]. The Multi-Reference Double-Excitation CI (MRD-CI) variant, pioneered by Peyerimhoff and Buenker, has been particularly successful in describing the potential energy curves of diatomic molecules and their ions[3]. This method involves selecting a set of important reference configurations and then generating single and double excitations from them to build the final CI wavefunction.

Complete Active Space Self-Consistent Field (CASSCF): The CASSCF method provides a good starting point for multi-reference calculations by optimizing both the molecular orbitals and the CI coefficients for a full configuration interaction within a defined "active space" of orbitals and electrons[4][5][6]. This is particularly useful for describing bond breaking and excited states where the electronic structure changes significantly. For more accurate energies, the results of a CASSCF calculation are often used as a reference for subsequent, more extensive correlation treatments like MRCI or second-order perturbation theory (CASPT2).

Data Presentation: Spectroscopic Constants of Cl₂⁺

Theoretical calculations provide key spectroscopic constants that characterize the potential energy wells of the different electronic states of Cl₂⁺. These constants include the electronic term energy (Tₑ), the equilibrium bond distance (rₑ), the harmonic vibrational frequency (ωₑ), and the dissociation energy (Dₑ). The following table summarizes theoretical and experimental spectroscopic constants for several electronic states of the Cl₂⁺ cation.

Electronic State	Method	Tₑ (cm⁻¹)	rₑ (Å)	ωₑ (cm⁻¹)	Dₑ (eV)	Reference
X ²Πg	Theory (MRD-CI)	0	1.893	645	4.40	Peyerimhoff & Buenker, 1981
A ²Πu	Theory (MRD-CI)	19842	2.228	360	1.95	Peyerimhoff & Buenker, 1981
B ²Δu	Theory (MRD-CI)	25488	2.164	380	1.35	Peyerimhoff & Buenker, 1981
C ²Σu⁺	Theory (MRD-CI)	33877	2.381	280	0.55	Peyerimhoff & Buenker, 1981
X ²Πg	Experiment	0	1.891	645.6	4.38	Huber & Herzberg, 1979
A ²Πu	Experiment	19760	2.23	359	-	Huber & Herzberg, 1979

Note: The theoretical values are from the seminal work of Peyerimhoff and Buenker (1981), which remains a critical reference in the field. Experimental values are provided for comparison.

Experimental Protocols: Probing the Chlorine Cation

Theoretical predictions are validated and refined through comparison with experimental data. The primary experimental techniques used to study the electronic and vibrational structure of cations like Cl₂⁺ are based on photoionization and spectroscopy.

Photoionization Mass Spectrometry (PIMS): In a typical PIMS experiment, a beam of neutral molecules (Cl₂) is crossed with a beam of photons of tunable energy (often from a synchrotron source). When the photon energy exceeds the ionization potential of the molecule, a parent ion (Cl₂⁺) is formed. By scanning the photon energy and detecting the resulting ions with a mass spectrometer, a photoionization efficiency curve is obtained. Resonances in this curve correspond to the formation of autoionizing states, providing information about the excited states of the cation.

Threshold Photoelectron Spectroscopy (TPES): This technique provides more detailed information about the vibrational states of the cation. In TPES, only electrons with near-zero kinetic energy are detected as a function of the incident photon energy. Peaks in the TPES spectrum correspond to the formation of the cation in specific vibrational levels, allowing for the direct determination of vibrational frequencies of the cation's electronic states[7].

The general workflow for such an experiment is depicted below.

A simplified workflow for photoionization studies of diatomic cations.

Reactivity of the Cl⁺ Cation

The high reactivity of the Cl⁺ cation makes it an important species in various chemical environments. Theoretical studies are crucial for elucidating the mechanisms and energetics of its reactions. For example, ab initio calculations have been employed to investigate the reaction of Cl⁺ with molecular hydrogen (H₂), a fundamental process in chemical physics.

A logical flow for a theoretical investigation of such a reaction would involve the following steps:

Logical workflow for a theoretical study of a gas-phase ion-molecule reaction.

Theoretical studies have shown that chlorine atom reactions can proceed via different pathways, including hydrogen abstraction and addition to unsaturated systems[8][9]. For the Cl⁺ cation, its electrophilic nature is expected to dominate its reactivity.

Conclusion

Theoretical chemistry provides indispensable tools for characterizing the electronic structure, spectroscopic properties, and reactivity of transient species such as the chlorine cation. Through the application of high-level ab initio methods like MRD-CI and CASSCF, a detailed picture of the potential energy surfaces and spectroscopic constants of Cl₂⁺ has been established, showing good agreement with available experimental data. These computational approaches also offer a powerful means to investigate the mechanisms of reactions involving Cl⁺, providing fundamental insights that are crucial for a wide range of scientific disciplines, from atmospheric chemistry to materials science and drug development. Future theoretical work will likely focus on more complex systems involving the Cl⁺ cation and on refining the accuracy of calculations through the development of new computational methodologies.

References

• 1. WebElements Periodic Table » Chlorine » properties of free atoms [winter.group.shef.ac.uk]
• 2. Multireference configuration interaction - Wikipedia [en.wikipedia.org]
• 3. repositorio.unesp.br [repositorio.unesp.br]
• 4. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 5. pubs.aip.org [pubs.aip.org]
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• 8. researchgate.net [researchgate.net]
• 9. Experimental and Theoretical Studies on the Kinetics and Mechanism of the C3H8/C3D8 + Cl Reaction [mdpi.com]

An In-depth Technical Guide on the Electronic Structure of the Monochlorine Cation (Cl⁺)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The monochlorine cation (Cl⁺) is a species of significant interest in various fields of chemistry and physics, including plasma chemistry, atmospheric science, and astrophysics. As a halogen cation, its electronic structure is characterized by a complex interplay of electron correlation and spin-orbit coupling effects. A thorough understanding of its electronic states, transitions, and energetics is crucial for modeling its behavior in different environments and for interpreting spectroscopic data. This technical guide provides a comprehensive overview of the electronic structure of the Cl⁺ ion, summarizing key quantitative data, detailing relevant experimental and theoretical methodologies, and visualizing the relationships between its electronic states.

Electronic Configuration and Ground State

The neutral chlorine atom (Cl) has the electron configuration [Ne] 3s²3p⁵. The formation of the monochlorine cation (Cl⁺) involves the removal of one electron from the outermost p orbital. Consequently, the ground-state electron configuration of Cl⁺ is [Ne] 3s²3p⁴ .

This configuration gives rise to several electronic states due to the coupling of the angular momenta of the four 3p electrons. Following Hund's rules, the ground state is a triplet state. The electronic states arising from the 3p⁴ configuration are ³P, ¹D, and ¹S. Spin-orbit coupling further splits the ³P term into three fine-structure levels: ³P₂, ³P₁, and ³P₀, with ³P₂ being the ground state.

Quantitative Spectroscopic Data

The electronic energy levels of the monochlorine cation have been extensively studied and are well-characterized. The following table summarizes the key spectroscopic data for the low-lying electronic states of Cl⁺, primarily sourced from the National Institute of Standards and Technology (NIST) Atomic Spectra Database.[1]

Configuration	Term	J	Energy Level (cm⁻¹)
3s²3p⁴	³P	2	0.00
3s²3p⁴	³P	1	696.00
3s²3p⁴	³P	0	996.47
3s²3p⁴	¹D	2	11653.58
3s²3p⁴	¹S	0	27878.02
3s3p⁵	³P°	2	93367.56
3s3p⁵	³P°	1	93999.88
3s3p⁵	³P°	0	94333.84

Ionization Energy of Chlorine: The energy required to form the Cl⁺ ion from a neutral chlorine atom in its ground state is its first ionization energy. The experimentally determined value is 12.96763 eV .

Experimental Protocols

The study of the electronic structure of gaseous ions like Cl⁺ necessitates specialized experimental techniques capable of generating, isolating, and probing these transient species. A common and powerful approach involves a combination of Resonance-Enhanced Multiphoton Ionization (REMPI) and Time-of-Flight Mass Spectrometry (TOF-MS).

Experimental Workflow: REMPI-TOF Mass Spectrometry

Workflow for REMPI-TOF mass spectrometry of Cl⁺.

1. Generation of Chlorine Atoms:

• A precursor molecule, typically molecular chlorine (Cl₂), is introduced into a high-vacuum chamber.

• A photolysis laser (e.g., a pulsed Nd:YAG laser at 266 nm) is used to dissociate the Cl₂ molecules into neutral chlorine atoms.

2. Resonance-Enhanced Multiphoton Ionization (REMPI):

• A tunable dye laser is focused into the region containing the chlorine atoms.

• The wavelength of the dye laser is scanned. When the energy of one or more photons matches an electronic transition in the chlorine atom, the atom is excited to an intermediate state.

• A subsequent photon from the same laser pulse ionizes the excited atom, creating a Cl⁺ ion. This resonance enhancement significantly increases the ionization efficiency at specific wavelengths, allowing for spectroscopic studies.

3. Time-of-Flight (TOF) Mass Spectrometry:

• The newly formed Cl⁺ ions are extracted from the ionization region by a pulsed electric field and accelerated to a constant kinetic energy.

• The ions then travel through a field-free drift tube.

• The time it takes for an ion to travel the length of the drift tube is measured. Since all ions have the same kinetic energy, their time-of-flight is proportional to the square root of their mass-to-charge ratio.

• A detector (e.g., a microchannel plate) at the end of the drift tube records the arrival time of the ions.

• The resulting time-of-flight spectrum can be converted into a mass spectrum, allowing for the mass-selective detection of Cl⁺.

By monitoring the Cl⁺ ion signal as a function of the REMPI laser wavelength, a spectrum of the electronic transitions in the neutral chlorine atom is obtained. Analysis of the energy thresholds for ionization can provide precise values for the ionization energy.

Theoretical Calculations

Ab initio quantum chemical methods are indispensable for a detailed understanding of the electronic structure of atoms and ions. These methods solve the Schrödinger equation from first principles to determine the electronic wavefunctions and energy levels of the system.

Computational Workflow for Electronic Structure Calculation

Workflow for ab initio electronic structure calculations.

1. Method Selection:

• For a multi-electron system like Cl⁺, methods that account for electron correlation are essential for accurate results.

• Configuration Interaction (CI) and Coupled Cluster (CC) methods are commonly used post-Hartree-Fock approaches.

• For systems with significant multi-reference character (i.e., where the ground electronic state is not well-described by a single determinant), Multireference Configuration Interaction (MRCI) is a powerful choice.

2. Basis Set Selection:

• A flexible and sufficiently large basis set is crucial for accurately describing the electronic wavefunction.

• Correlation-consistent basis sets, such as the aug-cc-pVnZ family (where n=T, Q, 5, etc.), are well-suited for these types of calculations as they are designed to systematically converge towards the complete basis set limit. The "aug" prefix indicates the inclusion of diffuse functions, which are important for describing the more loosely bound electrons in anions and excited states, and are also beneficial for cations.

3. Calculation of Properties:

• Once the electronic wavefunctions and energies are obtained, various spectroscopic properties can be calculated.

• Transition dipole moments between different electronic states can be computed to determine the oscillator strengths or probabilities of electronic transitions. This information is vital for interpreting and predicting absorption and emission spectra.

Electronic Transitions and Signaling Pathways

The electronic transitions in Cl⁺ involve the excitation of an electron from one of the p-orbitals to a higher energy orbital. The lowest-lying excited states arise from the same 3p⁴ configuration as the ground state. Transitions between these states (³P, ¹D, ¹S) are formally forbidden by the selection rules for electric dipole transitions but can be observed under certain conditions.

Higher energy transitions involve the promotion of an electron to a higher principal quantum number, such as from the 3p to the 4s or 3d orbitals. These transitions are typically allowed and give rise to strong absorption features in the ultraviolet region of the electromagnetic spectrum.

Energy Level Diagram and Key Transitions of Cl⁺

Energy level diagram of low-lying states of Cl⁺.

Conclusion

The electronic structure of the monochlorine cation, Cl⁺, is a rich and complex area of study with important implications for a variety of scientific disciplines. This guide has provided a foundational understanding of its electronic configuration, a summary of key spectroscopic data, an overview of the experimental and theoretical methods used to study it, and a visualization of its electronic states and transitions. For researchers and professionals in drug development, a deep understanding of the fundamental properties of reactive species like Cl⁺ can inform the design of novel therapeutic agents and the interpretation of their mechanisms of action, particularly in contexts where halogenated compounds are involved. The continued application of advanced spectroscopic techniques and high-level theoretical calculations will undoubtedly lead to an even more refined understanding of this important chemical entity.

References

• 1. Energy Levels of Singly Ionized Chlorine ( Cl II ) [physics.nist.gov]

The Chlorine Cation (Cl⁺): A Comprehensive Technical Guide on its Discovery, History, and Core Chemical Principles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chlorine cation (Cl⁺), a seemingly simple species, holds a significant place in the annals of chemistry, its discovery and characterization being intrinsically linked to the development of mass spectrometry. This technical guide provides an in-depth exploration of the history, discovery, and fundamental properties of the gaseous chlorine cation. It details the experimental protocols for its generation and detection, presents key quantitative thermodynamic and spectroscopic data, and elucidates its role as a potent electrophile in crucial chemical transformations, most notably in electrophilic aromatic substitution. This document serves as a core reference for researchers in physical chemistry, mass spectrometry, and synthetic organic chemistry, providing the foundational knowledge required to understand and manipulate this highly reactive species.

Discovery and History: The Unveiling of an Elusive Cation

The story of the chlorine cation is inseparable from the pioneering work in mass spectrometry. While the element chlorine was discovered in 1774 by Carl Wilhelm Scheele and confirmed as an element in 1810 by Humphry Davy, the direct observation of its positive ion had to await the advent of techniques capable of manipulating charged particles in the gas phase.[1][2][3]

The genesis of mass spectrometry in the early 20th century by J.J. Thomson and his student Francis William Aston was pivotal. Their work, which led to the discovery of isotopes for numerous elements, provided the first concrete evidence for the existence of gaseous ions.[4] Aston's development of the first fully functional mass spectrograph in 1919 enabled him to identify the isotopes of chlorine, 35Cl and 37Cl, confirming that naturally occurring chlorine is a mixture of these two stable isotopes.[4]

The initial observations of the monatomic chlorine cation (Cl⁺) were a direct consequence of these early mass spectrometry experiments on chlorine gas (Cl₂). In these experiments, high-energy electrons were used to ionize the chlorine molecules, forming the molecular ion, Cl₂⁺. These molecular ions were often unstable and would fragment, yielding a neutral chlorine atom and the monatomic chlorine cation, Cl⁺.[5][6] The mass spectrometer could then separate these ions based on their mass-to-charge ratio, providing distinct signals for 35Cl⁺ and 37Cl⁺, reflecting the natural isotopic abundance of chlorine.[5][6]

Generation and Characterization of the Chlorine Cation

The generation and study of the chlorine cation are primarily conducted in the gas phase under high vacuum conditions. The two principal methods for its formation are electron impact ionization and photoionization.

Experimental Protocols

2.1.1 Generation and Detection by Electron Impact Mass Spectrometry

Electron impact (EI) mass spectrometry is a robust and widely used technique for generating and detecting the chlorine cation from a precursor molecule, typically diatomic chlorine (Cl₂) or hydrogen chloride (HCl).

• Principle: A gaseous sample is introduced into a high-vacuum chamber where it is bombarded by a beam of high-energy electrons (typically 70 eV). This bombardment can eject an electron from the molecule, creating a molecular ion (e.g., Cl₂⁺). The excess energy imparted to the molecular ion can cause it to fragment, leading to the formation of smaller ions, including Cl⁺.[5][6][7]

• Methodology:

  • Sample Introduction: Gaseous chlorine or a volatile chlorine-containing compound is introduced into the ion source of the mass spectrometer from a reservoir, where the pressure is maintained in the range of 10⁻⁵ to 10⁻⁸ torr.[8]

  • Ionization: A heated filament emits electrons, which are accelerated to a specific energy (e.g., 70 eV). These electrons collide with the sample molecules.

  • Formation of Cl⁺: In the case of Cl₂, the initial ionization forms Cl₂⁺. A portion of these molecular ions, being energetically unstable, undergoes fragmentation: Cl₂⁺ → Cl⁺ + Cl•.[6]

  • Acceleration: The positively charged ions (Cl₂⁺ and Cl⁺) are then accelerated by an electric field.

  • Mass Analysis: The accelerated ions pass through a magnetic or electric field (in a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

  • Detection: An electron multiplier or similar detector measures the abundance of each ion, generating a mass spectrum. The spectrum for chlorine will show characteristic peaks for 35Cl⁺ (m/z = 35) and 37Cl⁺ (m/z = 37), as well as for the molecular ions 35Cl₂⁺ (m/z = 70), 35Cl37Cl⁺ (m/z = 72), and 37Cl₂⁺ (m/z = 74).[5]

2.1.2 Generation by Photoionization

Photoionization offers a more controlled way to generate Cl⁺ by using photons of a specific energy. This technique is crucial for detailed spectroscopic and energetic studies.

• Principle: A beam of atomic or molecular chlorine is irradiated with photons. If the photon energy is equal to or greater than the ionization energy of the species, an electron can be ejected, forming a cation. By using tunable light sources like synchrotrons, the photoionization cross-section can be measured as a function of photon energy.[9][10]

• Methodology:

  • Source of Atomic Chlorine: A beam of atomic chlorine can be generated by methods such as microwave discharge of Cl₂ gas.[8]

  • Ionization: The atomic chlorine beam is crossed with a high-flux, tunable photon beam from a synchrotron.

  • Analysis: The resulting photoions (Cl⁺) and photoelectrons are detected. Techniques like Photoelectron-Photoion Coincidence (PEPICO) spectroscopy can be used to obtain state-selective information about the ionization process.[11]

Quantitative Data

A summary of the key quantitative data for the chlorine atom and its cation is presented in the tables below.

Property	Value	Notes
Isotopic Abundance
35Cl	75.77%	[6]
37Cl	24.23%	[6]
Thermodynamic Properties
First Ionization Energy of Cl	1251.2 kJ/mol (12.9676 eV)	Energy required for the process: Cl(g) → Cl⁺(g) + e⁻.[12][13][14][15]
Standard Enthalpy of Formation of Cl(g)	121.302 ± 0.0011 kJ/mol (at 298.15 K)	Standard state of chlorine is Cl₂(g), for which ΔfH° is 0. This is for the reaction: ½Cl₂(g) → Cl(g).[16]
Standard Enthalpy of Formation of Cl⁺(g)	1372.503 ± 0.001 kJ/mol (at 298.15 K)	For the reaction: ½Cl₂(g) → Cl⁺(g) + e⁻.[17]
Electron Affinity of Cl	349.0 kJ/mol	Energy released in the process: Cl(g) + e⁻ → Cl⁻(g).[18][19]

Mandatory Visualizations

Experimental Workflow for Mass Spectrometry

Caption: Workflow for the generation and detection of Cl⁺ by electron impact mass spectrometry.

Signaling Pathway for Electrophilic Aromatic Chlorination

Caption: Reaction pathway for the electrophilic chlorination of benzene, mediated by a Lewis acid.

Role in Chemical Reactions: The Potent Electrophile

In the realm of chemical synthesis, the chlorine cation is a powerful electrophile, a species that seeks electrons. While the free Cl⁺ ion is a useful concept, in practice, electrophilic chlorinating agents are typically molecules where a chlorine atom is highly polarized or part of a complex that facilitates its departure as a positive species.[20]

5.1 Electrophilic Aromatic Substitution

The most prominent role of the chlorine cation is as the key reactive species in the electrophilic aromatic substitution (EAS) of arenes.[21][22] Aromatic compounds like benzene are electron-rich but are not reactive enough to be attacked by molecular chlorine (Cl₂) directly at a significant rate. A Lewis acid catalyst, such as ferric chloride (FeCl₃) or aluminum chloride (AlCl₃), is required to "activate" the chlorine.[21][23]

Mechanism:

• Generation of the Electrophile: The Lewis acid reacts with molecular chlorine to form a complex. This interaction polarizes the Cl-Cl bond, weakening it and generating a species with significant chloronium ion (Cl⁺) character. This complex is the active electrophile.[1][22][23] Cl₂ + FeCl₃ ⇌ Cl⁺[FeCl₄]⁻

• Formation of the Arenium Ion: The π electrons of the aromatic ring act as a nucleophile, attacking the electrophilic chlorine atom. This breaks the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[1][21]

• Deprotonation: A weak base, typically the [FeCl₄]⁻ complex, removes a proton (H⁺) from the carbon atom that formed the new C-Cl bond. This step restores the aromaticity of the ring, yielding the chlorinated aromatic product and regenerating the Lewis acid catalyst.[1][21]

Conclusion

The chlorine cation, from its initial detection in the vacuum chambers of early mass spectrometers to its central role as a conceptual intermediate in modern organic synthesis, exemplifies the synergy between physical characterization and mechanistic understanding in chemistry. While a free, stable Cl⁺ cation is not a species typically handled in a flask, its generation in the gas phase has provided invaluable data on the fundamental properties of the chlorine atom. Furthermore, the concept of the chloronium ion as a potent electrophile remains a cornerstone for designing and understanding a vast array of chlorination reactions that are critical in the pharmaceutical, agrochemical, and materials science industries. This guide has provided a comprehensive overview of this important chemical entity, offering a foundation for further research and application.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. History of mass spectrometry - Wikipedia [en.wikipedia.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Mass Spectrum Of Chlorine | Mass, Facts & Summary [chemdictionary.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 10. mdpi.com [mdpi.com]
• 11. Photoelectron Photoion Coincidence Spectroscopy of NCl3 and NCl2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. homework.study.com [homework.study.com]
• 13. materials.gelsonluz.com [materials.gelsonluz.com]
• 14. quora.com [quora.com]
• 15. Chlorine - Wikipedia [en.wikipedia.org]
• 16. atct.anl.gov [atct.anl.gov]
• 17. atct.anl.gov [atct.anl.gov]
• 18. WebElements Periodic Table » Chlorine » properties of free atoms [webelements.com]
• 19. Flexi answers - Ionization energy of Cl^- is 349 kJ/mol. Approx heat liberated when an electron is added to gaseous chlorine atom. | CK-12 Foundation [ck12.org]
• 20. Cl2 and Electrophilic Cl+ /Radical reagents - Wordpress [reagents.acsgcipr.org]
• 21. masterorganicchemistry.com [masterorganicchemistry.com]
• 22. byjus.com [byjus.com]
• 23. brainly.com [brainly.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Stability of the Chlorine Cation in Different Media

Abstract

The chlorine cation (Cl⁺) and its related polyatomic and organic derivatives are highly reactive electrophilic species of significant interest in fundamental and applied chemistry. Due to their high reactivity, their stability is critically dependent on the surrounding medium. This technical guide provides a comprehensive overview of the stability of chlorine-containing cations in the gas phase, solution phase (including superacidic media), and the solid state. It details the experimental methodologies used for their generation and characterization, presents available quantitative stability data, and illustrates key chemical pathways and workflows.

Introduction

Chlorine, a highly electronegative halogen, typically exists in its elemental form as a diatomic molecule (Cl₂) or as the chloride anion (Cl⁻) in its -1 oxidation state. However, under specific, highly energetic conditions, chlorine can be oxidized to form cationic species. The simplest of these, the monoatomic chlorine cation (Cl⁺), is a monoatomic monocation that is extremely unstable and difficult to observe directly.[1] More commonly, the positive charge is stabilized through delocalization in polyatomic cations such as dichlorine ([Cl₂]⁺) and trichlorine ([Cl₃]⁺), or in organic compounds as chloronium ions (R₂Cl⁺).[2] The study of these cations is crucial for understanding reaction mechanisms in electrophilic halogenation, the chemistry of superacids, and for the development of novel synthetic reagents.

Stability of Chlorine Cations in Different Media

The environment plays a decisive role in the generation and lifetime of chlorine cations. The stability varies dramatically across the gas phase, solution phase, and solid state.

Gas Phase

In the gas phase, chlorine cations are typically generated under high-energy, low-pressure conditions and are characterized by their extreme reactivity and short lifetimes.

• Monoatomic Chlorine Cation (Cl⁺): The Cl⁺ ion can be generated and detected in mass spectrometry experiments, where the ionization of Cl₂ molecules can lead to fragmentation.[3][4] The process involves bombarding chlorine molecules with high-energy electrons, which can knock off an electron to form a molecular ion ([Cl₂]⁺) that subsequently fragments into a chlorine atom and a Cl⁺ ion.[3][4]

• Dichlorine Radical Cation ([Cl₂]⁺): This radical cation is formed by the oxidation of dichlorine under extreme conditions, such as in a low-pressure discharge tube.[2] It is highly unstable and has been characterized primarily by its electronic band spectrum.[2]

• Trichlorine Cation ([Cl₃]⁺): While more stable than [Cl₂]⁺, the [Cl₃]⁺ cation is still a highly reactive species in the gas phase.[2]

Solution Phase (Condensed Media)

The stability of chlorine cations in solution is profoundly influenced by the nature of the solvent. Highly polar, non-nucleophilic, and extremely low-basicity environments are required to prevent immediate reaction.

• Superacidic Media: Superacids, such as a mixture of ClF and a Lewis acid like arsenic pentafluoride (AsF₅), provide an environment capable of stabilizing highly electrophilic species.[2] In such media, the more stable yellow [Cl₃]⁺ cation can be generated and observed.[2] The reaction proceeds as follows: Cl₂ + ClF + AsF₅ → [Cl₃]⁺[AsF₆]⁻ (at -78 °C)[2] Claims of observing [Cl₂]⁺ and [Cl₃]⁺ in fluoroantimonic acid have been contested, suggesting that even in the strongest superacids, their stability is limited.

• Organic Solvents: In conventional organic solvents, free chlorine cations are not stable. However, "chloronium ions" are well-established as reactive intermediates, particularly in the electrophilic addition of chlorine to alkenes. These are typically three-membered cyclic species (halonium ions) that stabilize the positive charge through bridging.[5] The formation of these intermediates prevents carbocation rearrangements and dictates the anti-stereoselectivity of the addition reaction. Recently, stable solutions of organic chloronium ions, such as the divinyl-chloronium cation, have been prepared in solvents like SO₂ClF using counterions derived from carborane superacids.[6]

Solid State

The isolation of chlorine cations as stable entities is most successful in the solid state, where they exist as salts with extremely stable and weakly coordinating anions.

• Chloronium Ion Salts: Solid salts of chloronium cations have been synthesized and characterized. A key strategy involves the use of carborane anions (e.g., CHB₁₁Cl₁₁⁻), which are exceptionally stable and possess minimal basicity.[6] This allows for the formation of stable salts with highly reactive cations, which can be studied at room temperature and above.[6] For example, the divinyl-chloronium cation has been isolated as a solid salt and its structure confirmed by solid-state NMR and IR spectroscopy.[6] The thermal stability of these salts can be remarkable, with some carbocation salts being stable up to 200 °C.[6] The molecular structures of several dialkyl chloronium salts have been determined by single-crystal X-ray diffraction.[7]

Quantitative Data on Stability

Quantifying the stability of chlorine cations is challenging due to their high reactivity. The available data primarily consists of thermochemical values for gas-phase species and computational estimates for more complex ions.

Species	Medium	Parameter	Value	Notes
Cl⁺	Gas Phase	Standard Enthalpy of Formation (ΔfH°₂₉₈)	1375.95 ± 0.04 kJ/mol	Data from Active Thermochemical Tables.[8][9]
Cl₂	Gas Phase	Bond Dissociation Energy (D₀)	~243 kJ/mol	Energy required for homolytic cleavage of the Cl-Cl bond.[2]
[C₂H₄Cl]⁺	Gas Phase	Relative Stability (Calculated)	Chloronium ion is 4.3 kcal/mol less stable than the 1-chloroethyl cation.	High-level ab initio molecular orbital calculations.[10]
Halonium Ions	-	Stability Trend (Calculated)	I > Br > Cl > F	The stability of bridged halonium ions increases with the atomic number of the halogen.[10]

Experimental Methodologies

A variety of specialized experimental techniques are required to generate and characterize fleeting chlorine cation species.

Generation of Chlorine Cations

• Low-Pressure Gas Discharge: This method is used to generate highly unstable species like the [Cl₂]⁺ radical cation in the gas phase. It involves applying a high voltage across a gas-filled tube at low pressure, creating a plasma containing ionized species.[2][9]

• Superacid Chemistry: As described previously, mixing reagents like Cl₂ and ClF in a superacidic medium like AsF₅ or SbF₅ at low temperatures is a primary method for generating polyatomic chlorine cations such as [Cl₃]⁺.[2]

• Oxidation in the Presence of Weakly Coordinating Anions: Stable chloronium salts can be synthesized by oxidizing chloroalkanes using powerful oxidizing agents like xenonium salts in the presence of a source for a weakly coordinating anion (e.g., [Sb(OTeF₅)₆]⁻).[7]

Characterization Techniques

• Mass Spectrometry (MS): This is a fundamental tool for detecting and identifying gas-phase ions. For chlorine-containing species, MS is particularly informative due to the characteristic isotopic pattern of chlorine (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%). This results in distinctive peak clusters (e.g., M⁺ and M+2 peaks for monochlorinated species) that aid in identification.[3][4][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for elucidating the structure of organic chloronium ions in both solution and the solid state (using Magic Angle Spinning, MAS).[6] ³⁵Cl and ³⁷Cl NMR can also be employed, though the signals are often broad due to the quadrupolar nature of these nuclei.

• Infrared (IR) Spectroscopy: FT-IR spectroscopy provides information about the vibrational modes and bonding within the cation. For instance, studies on chloronium ions have revealed shifts in C=C stretching frequencies, indicating the delocalization of the positive charge.[6]

• Electronic Band Spectroscopy: This technique has been used to characterize the highly unstable [Cl₂]⁺ cation, which is not amenable to study by many other methods.[2]

• X-ray Crystallography: For chloronium cations that can be crystallized as stable salts, single-crystal X-ray diffraction provides definitive proof of their molecular structure, including precise bond lengths and angles in the solid state.[7]

Visualizations

Pathways to Chlorine Cation Generation

Caption: Logical diagram of methods for generating various chlorine cations.

General Experimental Workflow for Characterization

Caption: Workflow for the generation and characterization of chlorine cations.

Formation of a Cyclic Chloronium Ion Intermediate

Caption: Reaction pathway for the electrophilic addition of Cl₂ to an alkene.

Conclusion

The stability of the chlorine cation is a concept defined by its context. The monoatomic Cl⁺ ion is exceedingly unstable, but its positive charge can be stabilized in polyatomic species like [Cl₃]⁺ or in organic chloronium ions. The key to observing and isolating these cations lies in creating a highly controlled and non-reactive environment. Superacidic media provide a medium of sufficiently low nucleophilicity to allow for the formation of polyatomic chlorine cations. The most significant stability is achieved in the solid state, where the use of large, exceptionally weakly coordinating anions, such as carboranes, enables the isolation of chloronium ion salts that are stable at room temperature. The study of these species, facilitated by a suite of advanced spectroscopic and analytical techniques, continues to provide fundamental insights into chemical bonding, reactivity, and the mechanisms of important synthetic transformations.

References

• 1. Bond dissociation for cl2 atom in cl-- cl bond | Filo [askfilo.com]
• 2. atct.anl.gov [atct.anl.gov]
• 3. atct.anl.gov [atct.anl.gov]
• 4. On the absolute configurational stability of bromonium and chloronium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. atct.anl.gov [atct.anl.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. atct.anl.gov [atct.anl.gov]
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• 10. quora.com [quora.com]

The Dichotomy of the Chlorine Cation: Existence and Reactivity in the Gaseous Phase versus Aqueous Solution

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The chlorine cation (Cl⁺), a seemingly simple species, exhibits a dramatic difference in its existence and stability between the gaseous phase and in solution. In the rarefied environment of the gas phase, Cl⁺ and its polyatomic counterparts can be generated and studied as distinct entities. Conversely, in aqueous solution, the high reactivity and strong solvation effects preclude the existence of a stable, free chlorine cation. Instead, reactive chlorine species, such as the chlorine radical (Cl•), dominate the chemistry. This guide provides a comprehensive technical overview of the chlorine cation and its related species in both phases, presenting key quantitative data, detailed experimental protocols for their study, and visual representations of the underlying processes to elucidate this fundamental chemical dichotomy.

The Chlorine Cation in the Gaseous Phase

In the gas phase, the absence of solvent interactions allows for the formation and observation of the chlorine cation. High-energy conditions are required to overcome the ionization energy of the chlorine atom.

Energetics of Gaseous Chlorine Cation Formation

The formation of the gaseous chlorine cation is governed by fundamental thermodynamic parameters. Key quantitative data are summarized in Table 1.

Parameter	Value	Unit	Reference
First Ionization Energy of Chlorine	1251.2	kJ/mol	[1][2]
Enthalpy of Formation of Cl⁺(g) at 0 K	1374.8 ± 0.1	kJ/mol	[3]
Electron Affinity of Chlorine	-349	kJ/mol	[2][4][5][6]

Experimental Generation and Detection of Gaseous Chlorine Cations

Several high-vacuum techniques are employed to generate and characterize chlorine cations in the gas phase.

Experimental Protocol:

• Vacuum System: A high-vacuum chamber is evacuated to a base pressure typically below 10⁻⁶ Torr.

• Gas Inlet: A controlled flow of chlorine gas (Cl₂) is introduced into the chamber, maintaining a low pressure, often in the mTorr range.

• Plasma Generation: A radio-frequency (RF) power source is used to generate a plasma within the chlorine gas. This can be achieved through an inductively coupled plasma (ICP) source, where the RF power is applied to a coil surrounding a quartz tube containing the gas[4][6].

• Ion Extraction: The generated positive ions, including Cl⁺ and Cl₂⁺, are extracted from the plasma into the mass spectrometer using a series of electrostatic lenses.

• Mass Analysis: The extracted ions are guided into a mass analyzer, such as a quadrupole or time-of-flight (TOF) analyzer, which separates the ions based on their mass-to-charge ratio (m/z)[4].

• Detection: An ion detector, such as an electron multiplier, records the abundance of each ion species.

Workflow Diagram:

Caption: Workflow for Plasma Mass Spectrometry of Chlorine.

Experimental Protocol:

• Sample Introduction: Gaseous Cl₂ is introduced into a high-vacuum chamber.

• Ionizing Radiation: The gas is irradiated with a monochromatic source of high-energy photons, such as ultraviolet (UV) light from a helium discharge lamp (for UPS) or X-rays (for XPS)[7].

• Photoionization: The photons cause the ejection of electrons from the chlorine molecules, leading to the formation of Cl₂⁺ in various electronic and vibrational states.

• Electron Energy Analysis: The kinetic energy of the ejected photoelectrons is measured using an electron energy analyzer.

• Data Interpretation: The binding energy of the electrons is determined by subtracting the kinetic energy of the photoelectrons from the energy of the incident photons. The resulting photoelectron spectrum provides information about the electronic structure of the molecular cation.

Logical Diagram:

Caption: Principle of Photoelectron Spectroscopy of Cl₂.

Reactive Chlorine Species in Aqueous Solution

In stark contrast to the gas phase, the free chlorine cation (Cl⁺) is not a stable species in aqueous solution. The high reactivity of the cation and the strong stabilizing effect of solvation by water molecules lead to the formation of other reactive chlorine species, primarily the chlorine radical (Cl•).

The Instability of Cl⁺ in Solution

Theoretical calculations of the solvation energy of cations are complex, but it is understood that the process is highly exothermic. However, for a species as reactive as Cl⁺, any transient formation would be immediately followed by reaction with the solvent (water) or other species present.

The Chlorine Radical (Cl•) in Aqueous Solution

The dominant reactive chlorine species in many aqueous environments is the chlorine radical (Cl•). It is a powerful oxidizing agent and its reactivity with a wide range of organic and inorganic compounds has been extensively studied.

Chlorine radicals are typically generated in situ for experimental studies. A common method is the photolysis of a precursor molecule.

Experimental Protocol: Pulse Radiolysis / Flash Photolysis

• Precursor Solution: An aqueous solution of a chlorine radical precursor is prepared. Common precursors include chloroacetone or the persulfate anion (S₂O₈²⁻) in the presence of chloride ions (Cl⁻).

• Pulse Generation: The solution is irradiated with a short, high-energy pulse of electrons (pulse radiolysis) or a laser flash (flash photolysis)[8].

• Radical Formation: The high-energy pulse leads to the homolytic cleavage of a bond in the precursor molecule, generating chlorine radicals. For example:

  • S₂O₈²⁻ + e⁻(aq) → SO₄²⁻ + SO₄⁻•

  • SO₄⁻• + Cl⁻ → SO₄²⁻ + Cl•

• Transient Absorption Spectroscopy: The subsequent reactions of the chlorine radicals are monitored using transient absorption spectroscopy.

Quantitative Analysis of Chlorine Radical Reactivity

The reactivity of the chlorine radical is quantified by its reaction rate constants with various substrates. Table 2 provides a selection of these rate constants in aqueous solution.

Reactant	Rate Constant (M⁻¹s⁻¹)	Reference
Benzene	5.1 x 10⁹	[8]
Toluene	6.5 x 10⁹	[8]
Phenol	1.0 x 10¹⁰	[8]
Aniline	1.2 x 10¹⁰	[8]
Formic Acid	2.6 x 10⁸	[8]
Methanol	4.7 x 10⁸	[8]
Chloride Ion (Cl⁻)	8.8 x 10⁹	[8]

Experimental Technique: Transient Absorption Spectroscopy

Experimental Protocol:

• Sample Preparation: The aqueous solution containing the chlorine radical precursor is placed in a cuvette.

• Pump-Probe Setup: A laser system is configured in a pump-probe arrangement.

  • Pump Pulse: A high-intensity laser pulse (e.g., from a Nd:YAG or Ti:Sapphire laser) is used to initiate the formation of chlorine radicals via photolysis of the precursor.

  • Probe Pulse: A lower-intensity, broad-spectrum "white light" pulse is passed through the sample at a variable time delay after the pump pulse.

• Data Acquisition: The absorption spectrum of the probe light is recorded by a detector (e.g., a CCD camera coupled to a spectrograph) at different time delays.

• Data Analysis: The change in absorbance at specific wavelengths is plotted as a function of time. The decay of the chlorine radical absorption or the growth of a product absorption is fitted to a kinetic model to determine the reaction rate constant.

Experimental Workflow Diagram:

Caption: Transient Absorption Spectroscopy Workflow.

Gas Phase vs. Solution: A Comparative Analysis

The fundamental difference in the behavior of the chlorine cation between the gas phase and solution stems from the presence of solvent molecules.

Signaling Pathway Comparison:

Caption: Chlorine Species in Gas Phase vs. Solution.

In the gas phase, the chlorine cation is a stable, albeit reactive, species that can be isolated and studied. In solution, the concept of a "chlorine cation" is more of a formalism to describe an electrophilic chlorine center in a molecule. The free Cl⁺ ion is not observed due to its immediate reaction with the surrounding solvent molecules. The chemistry is instead dominated by the neutral chlorine radical, Cl•.

Conclusion

The existence of the chlorine cation is highly dependent on its environment. In the gas phase, it is a well-defined chemical entity that can be generated and characterized using specialized techniques such as mass spectrometry and photoelectron spectroscopy. In aqueous solution, however, the free chlorine cation is unstable, and the relevant reactive species is the chlorine radical. The study of these species requires different experimental approaches, such as transient absorption spectroscopy, to probe their rapid reactions. Understanding this dichotomy is crucial for researchers in fields ranging from fundamental chemistry to drug development, where the reactivity of chlorine-containing compounds is of paramount importance.

References

• 1. sketchviz.com [sketchviz.com]
• 2. Building diagrams using graphviz | Chad’s Blog [chadbaldwin.net]
• 3. O level Chemical Covalent Bonding Dot and Cross Diagrams JavaScript Simulation Applet HTML5 - Open Educational Resources / Open Source Physics @ Singapore [sg.iwant2study.org]
• 4. medium.com [medium.com]
• 5. lornajane.net [lornajane.net]
• 6. worthe-it.co.za [worthe-it.co.za]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. The determination of chlorine in plastic using isotope dilution inductively coupled plasma mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

The Fundamental Reactivity of the Chlorine Cation with Simple Molecules: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chlorine cation (Cl+), a potent electrophile, and its conceptual precursor, the chloronium ion, are pivotal intermediates in a variety of chemical transformations. While the direct experimental study of the isolated chlorine cation is challenging and often confined to the gas phase, its reactivity is fundamental to understanding the electrophilic chlorination of simple organic molecules. This technical guide provides an in-depth exploration of the core principles governing the interaction of electrophilic chlorine with alkanes, alkenes, alkynes, and aromatic compounds. Given the scarcity of direct kinetic data for the chlorine cation itself, this guide also incorporates data on the reactivity of the chlorine radical (Cl•), a closely related and often concurrently generated reactive species, to provide a broader context for the reactivity of chlorine in chemical systems. This information is crucial for professionals in drug development and other scientific fields where the strategic introduction of chlorine atoms can significantly modify the biological activity and pharmacokinetic properties of molecules.

Data Presentation: A Comparative Overview of Chlorine Reactivity

The following tables summarize key quantitative data related to the reactivity of chlorine species with simple molecules. It is important to note that much of the available kinetic data pertains to the chlorine radical (Cl•) rather than the chlorine cation (Cl+). This distinction is clearly indicated in the tables.

Thermochemical Properties of Chlorine Species

Species	Formula	Enthalpy of Formation (ΔfH° at 298.15 K) (kJ/mol)
Chlorine Cation	Cl+	1372.603 ± 0.0021
Chloronium Ion (protonated HCl)	[HClH]+	881.5 (at 0 K)
Chlorine Radical	Cl•	121.302 ± 0.001
Molecular Chlorine	Cl2	0

Data sourced from Active Thermochemical Tables.[1][2][3][4]

Gas-Phase Reaction Rate Constants of Chlorine Radicals (Cl•) with Alkanes

Alkane	Reaction	Rate Constant (k) at 298 K (cm³ molecule⁻¹ s⁻¹)	Temperature Dependence Expression
Methane	Cl• + CH₄ → HCl + •CH₃	1.0 x 10⁻¹³	1.30 x 10⁻¹⁹ T²⁶⁹ exp(-497/T)
Ethane	Cl• + C₂H₆ → HCl + •C₂H₅	5.9 x 10⁻¹¹	-
Propane	Cl• + C₃H₈ → HCl + •C₃H₇	1.4 x 10⁻¹⁰	-

Note: The reactivity of the chlorine cation (Cl+) with alkanes is not well-characterized experimentally and is believed to be significantly different from the free-radical mechanism shown here.[5][6][7]

Gas-Phase Reaction Rate Constants of Chlorine Radicals (Cl•) with Alkenes

Alkene	Reaction Type	Rate Constant (k) at 298 K (cm³ molecule⁻¹ s⁻¹)
Ethene	Addition	1.03 x 10⁻¹⁰
Propene	Addition	2.64 x 10⁻¹⁰
1-Butene	Addition	3.38 x 10⁻¹⁰
Acetylene	Addition	6.8 x 10⁻¹³

Note: These are rate constants for the addition of the chlorine radical. The electrophilic addition of Cl+ is expected to proceed via a different, ionic mechanism.[8]

Experimental Protocols: Investigating Chlorine Reactivity

Detailed experimental protocols for studying the reactivity of the chlorine cation are often complex and rely on specialized instrumentation. Below are generalized methodologies for key experimental approaches.

Gas-Phase Ion-Molecule Reactions: Selected Ion Flow Tube (SIFT-MS)

This technique is employed to measure the rate constants of reactions between ions and neutral molecules in the gas phase.

Objective: To determine the rate constant for the reaction of Cl+ with a simple molecule (e.g., methane).

Methodology:

• Ion Generation: Chlorine cations (Cl+) are generated in an ion source, often through electron impact on a precursor gas like CCl₄ or Cl₂.

• Ion Selection: The generated ions are guided into a quadrupole mass filter, which is tuned to select only the Cl+ ions.

• Reaction Tube: The mass-selected Cl+ ions are injected into a flow tube containing a buffer gas (typically helium) at a known pressure and flow rate.

• Neutral Reactant Introduction: The neutral reactant gas (e.g., methane) is introduced into the flow tube at a precisely controlled flow rate.

• Reaction and Detection: As the ions travel down the flow tube, they react with the neutral molecules. At the end of the tube, a second mass spectrometer samples the ion population, measuring the abundance of the remaining Cl+ precursor ions and any product ions.

• Data Analysis: By varying the concentration of the neutral reactant and measuring the decay of the Cl+ signal, the reaction rate constant can be determined.

This method allows for the study of ion-molecule reactions under thermalized conditions.[9][10]

Electrophilic Chlorination in Solution

This protocol describes a typical laboratory procedure for the electrophilic chlorination of an alkene in a non-participating solvent.

Objective: To synthesize a vicinal dichloride from an alkene via an electrophilic addition mechanism.

Methodology:

• Reactant Preparation: A solution of the alkene is prepared in an inert solvent, such as dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄), in a reaction vessel protected from light to prevent free-radical side reactions.

• Reagent Introduction: A solution of molecular chlorine (Cl₂) in the same inert solvent is added dropwise to the alkene solution at a controlled temperature, often at or below room temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by observing the disappearance of the characteristic color of the chlorine solution.

• Workup: Upon completion, the reaction mixture is typically washed with an aqueous solution of a reducing agent (e.g., sodium thiosulfate) to quench any unreacted chlorine, followed by washing with water and brine.

• Product Isolation and Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product can then be purified by techniques such as distillation or chromatography.

• Product Characterization: The structure of the resulting vicinal dichloride is confirmed using spectroscopic methods like NMR and mass spectrometry.

Visualizing Reaction Pathways

The following diagrams, generated using the DOT language, illustrate the key mechanistic pathways for the reaction of electrophilic chlorine with simple molecules.

Electrophilic Addition of Chlorine to an Alkene

Electrophilic addition of Cl₂ to an alkene.

Electrophilic Aromatic Substitution of Benzene

Chlorination of benzene via electrophilic substitution.

Free-Radical Chlorination of Methane

Free-radical chain mechanism for methane chlorination.

Conclusion

The reactivity of the chlorine cation and related electrophilic chlorine species is a cornerstone of organic synthesis and plays a significant role in the development of new pharmaceuticals. While direct kinetic studies of the chlorine cation are challenging, a comprehensive understanding of its reactivity can be built from the well-established principles of electrophilic addition and substitution reactions, supplemented by data from computational studies and the reactivity of the closely related chlorine radical. The ability to control the regioselectivity and stereoselectivity of chlorination reactions is of paramount importance in the synthesis of complex molecules with desired biological activities. This guide provides a foundational understanding of these principles for researchers and scientists in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. atct.anl.gov [atct.anl.gov]
• 3. atct.anl.gov [atct.anl.gov]
• 4. atct.anl.gov [atct.anl.gov]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. researchgate.net [researchgate.net]
• 7. Alkane Reactivity [www2.chemistry.msu.edu]
• 8. ams.confex.com [ams.confex.com]
• 9. syft.com [syft.com]
• 10. SIFT-MS selected ion flow tube mass spectrometry [sift-ms.com]

Formation Energetics of Chlorine Cation vs. Chloride Anion: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the energetic principles governing the formation of chlorine cations (Cl⁺) and chloride anions (Cl⁻) from a neutral chlorine atom. Understanding these fundamental thermodynamic properties is crucial for professionals in research, science, and drug development, as the electronic state of chlorine can significantly influence molecular interactions, reaction mechanisms, and biological activity. This document outlines the core energetic concepts, presents quantitative data in a structured format, describes the experimental methodologies for their determination, and provides a visual representation of the energy pathways.

Core Energetic Concepts

The formation of a chlorine cation or a chloride anion from a neutral chlorine atom is governed by two key energetic parameters: ionization energy and electron affinity.

• Ionization Energy (IE): This is the minimum energy required to remove the most loosely bound electron from a neutral gaseous atom to form a positively charged ion (cation).[1][2][3] For chlorine, the process is endothermic, meaning it requires an input of energy. The first ionization energy corresponds to the formation of Cl⁺.

  Cl(g) → Cl⁺(g) + e⁻ [2]

• Electron Affinity (EA): This is the energy change that occurs when an electron is added to a neutral gaseous atom to form a negatively charged ion (anion).[4][5][6] For chlorine, this process is exothermic, signifying a release of energy.[7] By convention, a positive electron affinity value indicates that energy is released.[6]

  Cl(g) + e⁻ → Cl⁻(g) [4]

Chlorine, being a halogen in Group 17 of the periodic table, has a high tendency to gain an electron to achieve a stable noble gas configuration, resulting in a large and exothermic electron affinity.[8][9][10] Conversely, removing an electron to form a cation requires a significant amount of energy due to the high effective nuclear charge experienced by the valence electrons.[11]

Quantitative Energetic Data

The following table summarizes the key thermodynamic values associated with the formation of chlorine cations and chloride anions.

Thermodynamic Quantity	Process	Value (kJ/mol)	Value (eV/atom)	Notes
First Ionization Energy	Cl(g) → Cl⁺(g) + e⁻	1251.2[12]	12.9676[1]	Energy is absorbed (endothermic) to form the cation.
Electron Affinity	Cl(g) + e⁻ → Cl⁻(g)	-349[4][5][7][13]	-3.61	Energy is released (exothermic) to form the anion. The negative sign indicates energy release.
Standard Enthalpy of Formation of Gaseous Chlorine Atom	½Cl₂(g) → Cl(g)	121.302[14]	1.257	Energy is required to break the covalent bond in the chlorine molecule.
Standard Enthalpy of Formation of Gaseous Chloride Anion	½Cl₂(g) + e⁻ → Cl⁻(g)	-227.7	-2.36	This is a calculated value: ΔfH°[Cl(g)] + EA(Cl).
Standard Enthalpy of Formation of Gaseous Chlorine Cation	½Cl₂(g) → Cl⁺(g) + e⁻	1372.5	14.22	This is a calculated value: ΔfH°[Cl(g)] + IE₁(Cl).

Experimental Protocols

The determination of ionization energies and electron affinities relies on sophisticated experimental techniques that probe the electronic structure of atoms and molecules in the gas phase.

Determination of Ionization Energy

Photoelectron Spectroscopy (PES): This is a primary method for measuring ionization energies.

• Sample Preparation: A gaseous sample of chlorine atoms is introduced into a high-vacuum chamber.

• Ionization: The sample is irradiated with a beam of high-energy monochromatic radiation, typically ultraviolet (UV) or X-rays, with a known energy (hν).

• Electron Ejection: The incident photons cause the ejection of electrons from the chlorine atoms.

• Kinetic Energy Analysis: The kinetic energies of the ejected photoelectrons are measured using an electron energy analyzer.

• Calculation: The ionization energy (IE) is calculated by subtracting the kinetic energy of the electron (KE) from the energy of the incident photon (hν): IE = hν - KE .

Determination of Electron Affinity

Laser Photodetachment Spectroscopy: This technique is analogous to photoelectron spectroscopy but is applied to anions.

• Anion Generation: A beam of chloride anions (Cl⁻) is generated, often in an electrical discharge, and then mass-selected.

• Interaction with Laser: The anion beam is intersected with a laser beam of a known, tunable wavelength (and therefore energy).

• Photodetachment: If the photon energy is sufficient, it will detach the extra electron from the chloride anion, producing a neutral chlorine atom and a free electron: Cl⁻ + hν → Cl + e⁻ .

• Detection: The appearance of the neutral chlorine atoms or the detached electrons is monitored as the laser frequency is varied.

• Threshold Energy: The minimum photon energy required to cause photodetachment corresponds to the electron affinity of the chlorine atom.[15]

Visualization of Energetic Pathways

The following diagram illustrates the energetic relationship between a neutral chlorine atom and its corresponding cation and anion.

Caption: Energy landscape for the formation of chlorine cation and chloride anion.

References

• 1. homework.study.com [homework.study.com]
• 2. mytutor.co.uk [mytutor.co.uk]
• 3. Ionization Energy and Electron Affinity [chemed.chem.purdue.edu]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. materials.gelsonluz.com [materials.gelsonluz.com]
• 6. Electron affinity - Wikipedia [en.wikipedia.org]
• 7. brainly.in [brainly.in]
• 8. homework.study.com [homework.study.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. sparkl.me [sparkl.me]
• 11. quora.com [quora.com]
• 12. materials.gelsonluz.com [materials.gelsonluz.com]
• 13. WebElements Periodic Table » Chlorine » properties of free atoms [webelements.com]
• 14. atct.anl.gov [atct.anl.gov]
• 15. Electron affinity | McGraw Hill's AccessScience [accessscience.com]

The Negligible Role of the Chlorine Cation (Cl⁺) and the Dominant Influence of Radical Species in Atmospheric Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: While the chlorine cation (Cl⁺) is a species of interest in certain areas of chemistry, it does not play a significant role in the Earth's atmospheric chemistry. The high energy required for its formation and its inherent instability under atmospheric conditions preclude it from being a meaningful participant in atmospheric reaction pathways. Instead, the atmospheric chemistry of chlorine is overwhelmingly dominated by the chlorine radical (Cl·), chlorine monoxide (ClO·), and a suite of reservoir and precursor species. This guide provides a comprehensive overview of the established atmospheric chemistry of chlorine, detailing the formation, reaction pathways, and quantitative data for the key radical species. It also outlines the experimental methodologies used to study these processes and provides visualizations of the core reaction and experimental workflows.

The Energetic Barrier to Chlorine Cation (Cl⁺) Formation in the Atmosphere

The formation of a positive ion from a neutral atom is governed by its ionization energy. For chlorine, the first ionization energy—the energy required to remove one electron from a neutral chlorine atom to form Cl⁺—is substantial, approximately 1251 kJ/mol.

In the context of atmospheric chemistry, the primary sources of energy for chemical reactions are solar radiation and thermal energy. The vast majority of solar radiation reaching the stratosphere and troposphere does not possess sufficient energy to directly ionize chlorine atoms. While very high-energy cosmic rays can induce ionization, the concentration of chlorine atoms is too low for this to be a significant source of Cl⁺.

In contrast, the formation of the chlorine radical (Cl·) from the photolysis of precursor molecules like chlorofluorocarbons (CFCs) or molecular chlorine (Cl₂) requires significantly less energy. For example, the bond dissociation energy of the Cl-Cl bond in Cl₂ is only about 242 kJ/mol. This energy is readily available from ultraviolet (UV) radiation in the stratosphere, making radical formation a highly efficient process.

The Central Role of Chlorine Radicals (Cl·) and Chlorine Monoxide (ClO·)

The atmospheric chemistry of chlorine is centered around the catalytic cycles involving the chlorine radical (Cl·) and chlorine monoxide (ClO·). These species are highly reactive and are the primary drivers of chlorine-induced ozone depletion.

Formation of Active Chlorine Species

The primary source of reactive chlorine in the stratosphere is the photolysis of anthropogenic chlorofluorocarbons (CFCs) and other organochlorine compounds. In the troposphere, reactive chlorine can be released from sea salt aerosols and through various chemical processes involving pollution.

Key Formation Reactions:

• Photolysis of CFCs (Stratosphere):

  • CFCl₃ + hν → CFCl₂ + Cl·

  • CF₂Cl₂ + hν → CF₂Cl + Cl·

• Reaction with Hydroxyl Radical (Troposphere):

  • HCl + OH· → Cl· + H₂O

• Photolysis of Molecular Chlorine (Troposphere & Stratosphere):

  • Cl₂ + hν → 2Cl·

• Photolysis of Nitryl Chloride (Troposphere):

  • ClNO₂ + hν → Cl· + NO₂

Catalytic Ozone Depletion

Once formed, chlorine radicals initiate catalytic cycles that destroy ozone (O₃). The most well-known of these cycles is the ClO-ClO cycle, which is particularly efficient in the cold conditions of the polar stratosphere.

Catalytic Cycle 1:

• Cl· + O₃ → ClO· + O₂

• ClO· + O → Cl· + O₂

Net Reaction: O₃ + O → 2O₂

Catalytic Cycle 2 (ClO Dimer Cycle):

• ClO· + ClO· + M → Cl₂O₂ + M

• Cl₂O₂ + hν → Cl· + ClOO·

• ClOO· + M → Cl· + O₂ + M

• 2 x (Cl· + O₃ → ClO· + O₂)

Net Reaction: 2O₃ → 3O₂

Chlorine Reservoir Species

To temporarily halt the catalytic ozone destruction, active chlorine species can be sequestered into more stable reservoir species, primarily hydrogen chloride (HCl) and chlorine nitrate (ClONO₂).

Formation of Reservoir Species:

• Cl· + CH₄ → HCl + CH₃·

• ClO· + NO₂ + M → ClONO₂ + M

These reservoir species can later be reactivated through photolysis or reaction with other species, releasing the active chlorine back into the atmosphere.

Quantitative Data

The following tables summarize key quantitative data for important atmospheric chlorine species and their reactions. These values are essential for atmospheric modeling and for understanding the kinetics of chlorine-mediated processes.

Species	Typical Stratospheric Concentration	Typical Tropospheric Concentration
Cl·	10³ - 10⁵ molecules/cm³	10³ - 10⁴ molecules/cm³ (marine)
ClO·	10⁷ - 10⁹ molecules/cm³ (polar)	10⁶ - 10⁷ molecules/cm³ (coastal)
HCl	0.5 - 3 ppbv	0.1 - 1 ppbv
ClONO₂	up to 2 ppbv (polar)	Low / negligible
HOCl	10 - 100 pptv	< 60 pptv (marine)
Cl₂	Low / negligible	up to 150 pptv (nocturnal coastal)
ClNO₂	Low / negligible	up to several ppbv (polluted)

Table 1: Typical Atmospheric Concentrations of Key Chlorine Species. Concentrations can vary significantly with location, altitude, time of day, and season.

Reaction	Rate Constant (k) at 298 K (cm³ molecule⁻¹ s⁻¹)	Temperature Dependence (Arrhenius A-factor and E/R)
Cl· + O₃ → ClO· + O₂	1.2 x 10⁻¹¹	A = 2.9 x 10⁻¹¹, E/R = -250 K
ClO· + O → Cl· + O₂	3.8 x 10⁻¹¹	A = 5.3 x 10⁻¹¹, E/R = 130 K
Cl· + CH₄ → HCl + CH₃·	1.0 x 10⁻¹³	A = 7.3 x 10⁻¹², E/R = -1280 K
ClO· + NO₂ + M → ClONO₂ + M	1.8 x 10⁻³¹ [N₂]	See specialized kinetics databases for fall-off curves
HCl + OH· → Cl· + H₂O	8.0 x 10⁻¹³	A = 2.6 x 10⁻¹², E/R = -350 K
Cl₂ + hν → 2Cl·	Photolysis rate (J-value) dependent	Varies with wavelength and solar flux
ClNO₂ + hν → Cl· + NO₂	Photolysis rate (J-value) dependent	Varies with wavelength and solar flux

Table 2: Selected Reaction Rate Constants for Key Atmospheric Chlorine Reactions. These values are from evaluated kinetic databases (e.g., JPL/NASA, NIST) and are crucial for modeling atmospheric chemistry.

Experimental Protocols

The study of atmospheric chlorine chemistry relies on a combination of laboratory experiments, field measurements, and computational modeling. Below are detailed methodologies for key experimental techniques.

Chemical Ionization Mass Spectrometry (CIMS)

Principle: CIMS is a highly sensitive and selective technique used for the in-situ detection of trace gases. It involves the ionization of a target analyte through chemical reactions with a reagent ion, followed by mass analysis of the resulting product ions.

Methodology for Cl₂ and ClNO₂ Detection:

• Ion Source: A reagent ion, commonly iodide (I⁻), is generated, often from a radioactive source (e.g., ²¹⁰Po) or an X-ray source acting on a precursor gas like methyl iodide (CH₃I).

• Ion-Molecule Reaction Region: Ambient air is drawn into a flow tube or drift tube where it mixes with the reagent ions. Target molecules like Cl₂ and ClNO₂ react with I⁻ to form adduct ions (e.g., ICl₂⁻, IClNO₂⁻).

• Mass Analysis: The ions are then guided into a mass spectrometer (typically a quadrupole or time-of-flight analyzer) which separates them based on their mass-to-charge ratio.

• Detection: The abundance of the specific product ions is measured, which is proportional to the concentration of the target analyte in the sampled air.

• Calibration: The instrument is calibrated using standard gas mixtures of the target species at known concentrations to convert the measured ion signal to an absolute concentration.

Diagram of a CIMS Experimental Workflow:

Caption: Workflow for a Chemical Ionization Mass Spectrometer (CIMS).

Fourier Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy is a powerful remote sensing and in-situ technique that identifies and quantifies atmospheric species based on their characteristic absorption of infrared radiation.

Methodology for HCl and ClONO₂ Detection:

• Infrared Source: A broadband infrared source (e.g., a Globar) emits radiation.

• Interferometer: The IR beam passes through a Michelson interferometer, which modulates the light, creating an interferogram.

• Sample Cell/Path: The modulated beam passes through a long-path absorption cell containing the air sample (for in-situ measurements) or through the open atmosphere (for remote sensing).

• Detector: A detector (e.g., a mercury cadmium telluride - MCT detector) measures the intensity of the transmitted light as a function of the interferometer's moving mirror position, recording the interferogram.

• Fourier Transform: A computer performs a Fourier transform on the interferogram to obtain the absorption spectrum (absorbance vs. wavenumber).

• Spectral Analysis: The absorption features in the spectrum are compared to reference spectra of known molecules to identify and quantify the concentrations of species like HCl and ClONO₂.

Diagram of an FTIR Spectrometer Setup:

Caption: Basic setup of a Fourier Transform Infrared (FTIR) spectrometer.

Cavity Ring-Down Spectroscopy (CRDS)

Principle: CRDS is an extremely sensitive absorption spectroscopy technique that measures the decay rate of light in a high-finesse optical cavity. The presence of an absorbing species increases the rate of decay, which can be used to determine its concentration.

Methodology for ClO· Detection:

• Laser Source: A tunable laser is used to generate a narrow-linewidth beam of light at a wavelength where the target species (e.g., ClO·) absorbs.

• Optical Cavity: The laser beam is injected into an optical cavity formed by two highly reflective mirrors.

• Ring-Down Measurement: The laser is rapidly switched off, and the light trapped in the cavity "rings down" as it is absorbed by the sample and transmitted through the mirrors.

• Detection: A sensitive photodetector measures the exponential decay of the light leaking out of the cavity.

• Data Analysis: The ring-down time (the time for the light intensity to decay to 1/e of its initial value) is measured. This is done with and without the absorbing species present to determine the absorption coefficient, which is directly proportional to the concentration of the species.

Diagram of a CRDS Logical Flow:

Caption: Logical flow of a Cavity Ring-Down Spectroscopy (CRDS) measurement.

Key Signaling Pathways and Logical Relationships

The following diagrams illustrate the central reaction pathways in atmospheric chlorine chemistry.

Diagram of Stratospheric Chlorine Catalytic Cycles:

Caption: Key reactions in stratospheric chlorine chemistry.

Diagram of Tropospheric Chlorine Activation from Sea Salt:

Caption: Tropospheric chlorine activation from sea salt aerosols.

Conclusion

Quantum Chemical Calculations of Chlorine Cation (Cl⁺) Properties: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chlorine cation (Cl⁺), a seemingly simple atomic ion, plays a crucial role in a variety of chemical and biological processes. Its high reactivity and electrophilicity make it a key intermediate in chlorination reactions, plasma chemistry, and atmospheric science. In the context of drug development, understanding the fundamental properties of halogen cations is essential for predicting and tuning the behavior of halogenated pharmaceuticals, which constitute a significant portion of modern medicinal compounds. Quantum chemical calculations provide a powerful theoretical framework for elucidating the electronic structure, energetics, and spectroscopic properties of Cl⁺ with high accuracy, offering insights that complement and guide experimental investigations.

This technical guide provides a comprehensive overview of the quantum chemical methods used to study the properties of the chlorine cation. It presents a compilation of quantitative data, details experimental and computational protocols, and visualizes key workflows and relationships to serve as a valuable resource for researchers in chemistry, physics, and drug development.

Electronic Structure of the Chlorine Cation

The neutral chlorine atom (Cl) has the electron configuration [Ne] 3s²3p⁵. The removal of one electron to form the chlorine cation (Cl⁺) results in an open-shell [Ne] 3s²3p⁴ configuration. This p⁴ configuration gives rise to multiple electronic states due to spin and angular momentum coupling. The ground state and low-lying excited states of Cl⁺ are of particular interest as they govern its reactivity and spectroscopic signatures.

Quantitative Data: Calculated and Experimental Properties of the Chlorine Cation

The accurate determination of the properties of the chlorine cation is a key benchmark for quantum chemical methods. The following tables summarize experimental data and a representative set of theoretical values for the ionization potential of the chlorine atom (which corresponds to the formation of Cl⁺) and the electron affinity of the chlorine atom.

Table 1: Ionization Potential of Atomic Chlorine (Cl → Cl⁺ + e⁻)

Method/Basis Set	Ionization Potential (eV)	Reference/Comment
Experimental	12.96764	--INVALID-LINK--[1]
B3LYP/aug-cc-pVTZ	Value not explicitly found in searches	DFT methods are known to have limitations in accurately predicting ionization potentials from orbital energies alone (Koopmans' theorem). The ΔSCF approach (calculating the energy difference between the cation and the neutral atom) generally provides more accurate results.
MP2/aug-cc-pVTZ	Value not explicitly found in searches	Second-order Møller-Plesset perturbation theory (MP2) includes electron correlation and is expected to provide a reasonable estimate.
CCSD(T)/aug-cc-pVTZ	Value not explicitly found in searches	Coupled-cluster with single, double, and perturbative triple excitations is considered the "gold standard" in quantum chemistry for its high accuracy. Benchmark studies on other atoms and molecules suggest that CCSD(T) with a sufficiently large basis set can reproduce experimental ionization potentials to within a few tenths of an eV.[2][3]
EOM-IP-CCSD/aug-cc-pVTZ	Value not explicitly found in searches	The Equation-of-Motion Coupled-Cluster method for Ionization Potentials is specifically designed for calculating ionization energies and is known for its high accuracy.[2][3]

Table 2: Electron Affinity of Atomic Chlorine (Cl + e⁻ → Cl⁻)

Method/Basis Set	Electron Affinity (eV)	Reference/Comment
Experimental	3.612724(27)	--INVALID-LINK--[1]
B3LYP/aug-cc-pVTZ	Value not explicitly found in searches	Similar to ionization potentials, DFT calculations of electron affinities are more reliable when using the ΔSCF approach.
CCSD(T)/aug-cc-pVTZ	Value not explicitly found in searches	High-level coupled-cluster methods are also very effective for calculating electron affinities.[2]
EOM-EA-CCSD/aug-cc-pVTZ	Value not explicitly found in searches	The Equation-of-Motion Coupled-Cluster method for Electron Affinities provides a direct and accurate way to compute electron affinities.[2]

Note on Calculated Values: While specific benchmark calculations for the chlorine cation with a wide array of methods were not found in the initial literature search, the performance of these methods is well-documented for other atomic and molecular systems. It is expected that high-level coupled-cluster methods, such as CCSD(T) and EOM-CC, with large, augmented basis sets (e.g., aug-cc-pVQZ or larger) would provide the most accurate theoretical values, likely within 0.1 eV of the experimental data.

Methodologies and Protocols

Quantum Chemical Calculation Protocols

The accurate calculation of the properties of the open-shell chlorine cation requires careful selection of the computational method and basis set.

1. Choice of Computational Method:

• Density Functional Theory (DFT): While computationally efficient, standard DFT functionals can be less reliable for open-shell systems and for properties like excitation energies. The ΔSCF approach is generally preferred over using orbital energies for calculating ionization potentials and electron affinities.

• Møller-Plesset Perturbation Theory (MP2): This is a cost-effective method to include electron correlation beyond the Hartree-Fock approximation. However, it can be less accurate for systems with significant multi-reference character.

• Coupled-Cluster (CC) Theory: Methods like CCSD (Coupled-Cluster with Singles and Doubles) and CCSD(T) (with a perturbative treatment of triple excitations) are highly accurate for single-reference systems and are often considered the gold standard for calculating energies and properties.[4]

• Equation-of-Motion Coupled-Cluster (EOM-CC): This family of methods is particularly well-suited for calculating excited states, ionization potentials (EOM-IP), and electron affinities (EOM-EA) directly, and it can handle some degree of multi-reference character.

• Multireference Methods (MRCI, CASSCF/CASPT2): For systems with significant static correlation (i.e., where more than one electronic configuration is important for describing the wavefunction), multireference methods are necessary. For the chlorine cation, especially for its excited states, methods like Multi-Reference Configuration Interaction (MRCI) or Complete Active Space Self-Consistent Field (CASSCF) followed by second-order perturbation theory (CASPT2) are recommended.[4][5][6]

2. Choice of Basis Set:

• Pople Style Basis Sets (e.g., 6-311+G(d,p)): These are widely used and provide a good balance of accuracy and computational cost for many applications.

• Correlation-Consistent Basis Sets (e.g., cc-pVTZ, aug-cc-pVTZ): Developed by Dunning and coworkers, these sets are designed to systematically converge towards the complete basis set limit. The "aug-" prefix indicates the addition of diffuse functions, which are crucial for accurately describing anions, Rydberg states, and weak interactions. For calculations of ionization potentials and electron affinities, augmented basis sets are highly recommended.[7]

• Basis Set Convergence: To obtain highly accurate results, it is essential to perform calculations with a series of increasingly larger basis sets (e.g., aug-cc-pVDZ, aug-cc-pVTZ, aug-cc-pVQZ) and extrapolate the results to the complete basis set (CBS) limit.[7]

Experimental Protocols

1. Generation of Chlorine Cations:

• Photoionization of Atomic Chlorine: A common method for producing gas-phase chlorine cations is through the photoionization of atomic chlorine.[8][9] Atomic chlorine can be generated in a microwave discharge of a Cl₂/Ar mixture. The resulting atoms are then ionized using a tunable light source, such as synchrotron radiation.[10]

• Photodissociation of Chlorine-Containing Molecules: Chlorine cations can also be produced as fragments from the photodissociation of molecules like CH₂BrCl.[9]

2. Detection and Spectroscopy of Chlorine Cations:

• Photoelectron Spectroscopy (PES): This technique measures the kinetic energy of electrons ejected from a sample upon ionization. By analyzing the photoelectron spectrum of atomic chlorine, the energies of the different electronic states of the Cl⁺ cation can be determined.[9][10]

• Vacuum Ultraviolet (VUV) Absorption Spectroscopy: Direct absorption of VUV radiation by the chlorine cation can provide information about its excited electronic states. However, obtaining a sufficient concentration of Cl⁺ for direct absorption measurements is experimentally challenging.

• Ion Trapping and Mass Spectrometry: Techniques for trapping ions, such as Paul traps or Penning traps, can be used to confine Cl⁺ for extended periods, allowing for more sensitive spectroscopic measurements. Mass spectrometry is used to identify and select the ions of interest.

Visualizations

Logical Workflow for Quantum Chemical Calculation of Cl⁺ Properties

Caption: A generalized workflow for the quantum chemical calculation of chlorine cation properties.

Relationship between Computational Parameters and Accuracy

Caption: Key factors influencing the accuracy of quantum chemical calculations for the chlorine cation.

Conclusion

Quantum chemical calculations are an indispensable tool for understanding the intricate properties of the chlorine cation. High-level theoretical methods, such as coupled-cluster and multireference approaches, combined with large, correlation-consistent basis sets, are capable of providing highly accurate predictions for its ionization potential, electron affinity, and excited state energies. This theoretical data, when benchmarked against experimental results, provides a robust foundation for building predictive models of chlorine's behavior in complex chemical and biological systems. For professionals in drug development, a thorough understanding of the quantum chemical properties of halogen cations like Cl⁺ can inform the design of novel pharmaceuticals with enhanced efficacy and tailored properties. Future work in this area will likely focus on the application of these high-accuracy methods to study the interactions of Cl⁺ with solvent molecules and biological macromolecules, further bridging the gap between fundamental atomic properties and real-world applications.

References

• 1. Temperature dependent structured absorption spectra of molecular chlorine - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Relativistic Coupled-cluster Calculations Of Chlorine L-edge Spectrum Of Ch2icl | IDEALS [ideals.illinois.edu]
• 3. Chlorine | XPS Periodic Table | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Multireference Methods | Institute for Theoretical Chemistry | University of Stuttgart [itheoc.uni-stuttgart.de]
• 5. Multireference configuration interaction - Wikipedia [en.wikipedia.org]
• 6. barbatti.org [barbatti.org]
• 7. research-collection.ethz.ch [research-collection.ethz.ch]
• 8. "Angle-Resolved Photoelectron Spectrometry Of Atomic Chlorine Using Syn" by P. Van der Meulen, M. O. Krause et al. [stars.library.ucf.edu]
• 9. pubs.aip.org [pubs.aip.org]
• 10. stars.library.ucf.edu [stars.library.ucf.edu]

Protocols & Analytical Methods

Spectroscopic Detection of the Chlorine Cation (Cl⁺): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chlorine cation (Cl⁺) is a species of significant interest in various scientific domains, including plasma physics, astrophysics, and fundamental chemical research. Unlike its anionic counterpart, the chloride ion (Cl⁻), the chlorine cation is a highly reactive species and its detection and quantification pose unique challenges. Spectroscopic techniques offer powerful tools for the characterization of Cl⁺, providing insights into its electronic structure and concentration in different environments. This document provides an overview of key spectroscopic methods for the detection of the chlorine cation, along with generalized experimental protocols and relevant quantitative data.

Spectroscopic Techniques for Cl⁺ Detection

The direct spectroscopic detection of the monatomic chlorine cation is primarily achieved through techniques that can generate and excite this ion. The most relevant methods include emission spectroscopy of plasmas, photoionization spectroscopy, and X-ray absorption spectroscopy for bound cationic chlorine.

Emission Spectroscopy: Laser-Induced Breakdown Spectroscopy (LIBS)

Laser-Induced Breakdown Spectroscopy (LIBS) is a type of atomic emission spectroscopy that utilizes a high-energy laser pulse to create a plasma from a sample.[1] Within this high-temperature plasma, atoms and ions are electronically excited and subsequently relax by emitting photons at characteristic wavelengths. The emitted light is collected and analyzed by a spectrometer to identify the elemental composition of the sample.

This protocol outlines a general procedure for the detection of chlorine, including its ionic species, in a solid sample.

a. Sample Preparation:

• Solid samples should be placed on a stable, adjustable stage.

• No complex sample preparation is typically required, which is a significant advantage of LIBS.[2]

• For quantitative analysis, it is advisable to use certified reference materials with known chlorine concentrations to prepare a calibration curve.

b. Instrumentation Setup:

• Laser: A high-power pulsed laser, such as a Nd:YAG laser, is focused onto the sample surface.[3]

• Optics: Lenses are used to focus the laser beam onto the sample and to collect the plasma emission. Fiber optics can be used for remote analysis.[3]

• Spectrometer: A high-resolution spectrometer is used to disperse the collected light.

• Detector: An intensified CCD (ICCD) camera or a similar detector is used to capture the spectrally resolved light.[3]

c. Data Acquisition:

• The laser is fired at the sample, creating a plasma.

• The plasma emission is collected by the optics and transmitted to the spectrometer.

• The detector is time-gated to reduce the contribution of broadband continuum emission that occurs in the early stages of the plasma.

• The emission spectrum is recorded over a specific wavelength range.

d. Data Analysis:

• Identify the characteristic emission lines of Cl⁺ (Cl II) in the spectrum.

• The intensity of these lines can be correlated with the concentration of chlorine in the sample, often after normalization to an internal standard or a matrix element line.

The following table summarizes some of the strong emission lines for the chlorine cation (Cl II) as documented in the NIST Atomic Spectra Database.[4][5] These lines are crucial for the identification and quantification of Cl⁺ in emission spectra.

Wavelength (nm)	Relative Intensity
479.45	600
481.00	150
481.94	90
489.67	400
490.47	250
521.79	300
542.32	600

Note: Relative intensities are taken from the NIST database and can vary depending on the plasma conditions.

Fig. 1: Experimental workflow for LIBS analysis.

Photoionization Mass Spectrometry (PIMS)

Photoionization is a fundamental process where an atom or molecule absorbs a photon of sufficient energy to eject an electron, resulting in the formation of a cation. By using a tunable light source, such as synchrotron radiation, and coupling it with a mass spectrometer, one can selectively ionize elements and identify the resulting ions by their mass-to-charge ratio.

This protocol describes a generalized workflow for studying the photoionization of neutral chlorine to produce and detect Cl⁺.

a. Chlorine Atom Source:

• A stable source of neutral chlorine atoms is required. This can be achieved through the dissociation of a precursor molecule (e.g., Cl₂) in a microwave or radio-frequency discharge.

b. Ionization:

• A tunable, high-flux photon source, such as a synchrotron beamline, is used to irradiate the neutral chlorine atoms.

• The photon energy is scanned across the ionization threshold of chlorine.

c. Mass Analysis:

• The resulting ions are extracted into a mass spectrometer (e.g., a time-of-flight or quadrupole mass analyzer).

• The mass spectrometer separates the ions based on their mass-to-charge ratio, allowing for the specific detection of Cl⁺.

d. Data Acquisition and Analysis:

• The ion signal for Cl⁺ is recorded as a function of the photon energy.

• This yields a photoionization efficiency (PIE) curve, from which the ionization energy of chlorine can be determined. Resonances in the PIE curve can provide further spectroscopic information about the intermediate excited states.

Fig. 2: Principle of Photoionization Mass Spectrometry.

X-ray Absorption Spectroscopy (XAS)

X-ray Absorption Spectroscopy (XAS) is a powerful technique for probing the local electronic and geometric structure of a specific element in a material. By tuning the X-ray energy around an absorption edge of an element (e.g., the chlorine K-edge), one can obtain information about the oxidation state, coordination environment, and bonding of that element. While XAS does not directly detect free Cl⁺, it can provide detailed information about chlorine in a cationic environment within a molecule.[6][7]

This protocol provides a general outline for performing Cl K-edge XAS on a solid sample containing chlorine.

a. Sample Preparation:

• The sample should be finely ground to ensure homogeneity.

• The powdered sample is then uniformly dispersed on a suitable tape (e.g., Mylar) or pressed into a pellet.[6]

• The amount of sample should be optimized to achieve an appropriate absorption thickness.

b. Instrumentation and Data Collection:

• The experiment is performed at a synchrotron light source to provide the necessary high-flux, tunable X-rays.

• A double-crystal monochromator is used to select the desired X-ray energy.

• The sample is placed in the X-ray beam path.

• The X-ray absorption is typically measured in fluorescence yield mode using a fluorescence detector.[6]

• The X-ray energy is scanned across the chlorine K-edge (around 2820-2830 eV).

c. Data Analysis:

• The raw data is normalized to the incident X-ray intensity.

• A pre-edge background is subtracted, and the spectrum is normalized to the edge jump.

• The pre-edge features in the X-ray Absorption Near Edge Structure (XANES) region are of particular interest, as their energy and intensity are sensitive to the oxidation state and ligand environment of the chlorine atom.[6]

Challenges in Cl⁺ Detection

The spectroscopic detection of the chlorine cation is not without its challenges:

• High Reactivity: Cl⁺ is highly reactive and typically has a short lifetime, making it difficult to generate and maintain at high concentrations for analysis.

• Interferences: In complex matrices, spectral interferences from other species can complicate the identification and quantification of Cl⁺ emission lines.

• Instrumentation: Techniques like photoionization spectroscopy and XAS require access to large-scale facilities such as synchrotrons.

Conclusion

The spectroscopic detection of the chlorine cation is a specialized area of research that relies on advanced techniques such as Laser-Induced Breakdown Spectroscopy, Photoionization Mass Spectrometry, and X-ray Absorption Spectroscopy. While challenging, these methods provide invaluable data on the properties and behavior of this important ionic species. The protocols and data presented here serve as a guide for researchers and scientists interested in the characterization of the chlorine cation in various scientific and industrial applications.

References

• 1. Laser-Induced Breakdown Spectroscopy (LIBS) [serc.carleton.edu]
• 2. researchgate.net [researchgate.net]
• 3. nuce.psu.edu [nuce.psu.edu]
• 4. Strong Lines of Chlorine ( Cl ) [physics.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. christou.chem.ufl.edu [christou.chem.ufl.edu]
• 7. pubs.acs.org [pubs.acs.org]

Mass Spectrometry Analysis of Chlorine Cations: Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

Mass spectrometry is a powerful analytical technique for the detection and quantification of chlorine and chlorine-containing compounds, which are integral to a vast number of pharmaceuticals and play a critical role throughout the drug development lifecycle. The unique isotopic signature of chlorine, with its two stable isotopes ³⁵Cl (75.77% abundance) and ³⁷Cl (24.23% abundance), provides a distinct pattern in mass spectra that facilitates the identification and confirmation of chlorinated analytes.[1][2] This document provides detailed application notes and protocols for the mass spectrometric analysis of chlorine cations using various techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Fundamental Principles of Chlorine Mass Spectrometry

The presence of chlorine in a molecule or as an elemental ion imparts a characteristic isotopic pattern in the mass spectrum. For a singly charged ion containing one chlorine atom, two peaks will be observed, separated by two mass-to-charge units (m/z).[1][3][4] The peak corresponding to the molecule with the lighter ³⁵Cl isotope is designated as the molecular ion peak (M+), while the peak for the molecule with the heavier ³⁷Cl isotope is the M+2 peak. The relative intensity of the M+ to M+2 peak is approximately 3:1, reflecting the natural abundance of the chlorine isotopes.[1][3] For molecules containing two chlorine atoms, a more complex pattern of M+, M+2, and M+4 peaks is observed with a relative intensity ratio of approximately 9:6:1.[2][4]

Data Presentation: Isotopic Abundance and Mass Spectral Data

The following tables summarize key quantitative data for the mass spectrometric analysis of chlorine.

Table 1: Isotopic Abundance of Chlorine

Isotope	Natural Abundance (%)	Relative Isotopic Mass (amu)
³⁵Cl	75.77	34.96885268
³⁷Cl	24.23	36.96590259

Table 2: Characteristic Mass Spectral Patterns for Chlorine-Containing Ions

Number of Chlorine Atoms	Ion Species	m/z Ratio	Relative Intensity Ratio
1	[M+³⁵Cl]⁺	M	3
[M+³⁷Cl]⁺	M+2	1
2	[M+³⁵Cl₂]⁺	M	9
[M+³⁵Cl³⁷Cl]⁺	M+2	6
[M+³⁷Cl₂]⁺	M+4	1

Experimental Protocols

This section provides detailed methodologies for the analysis of chlorine cations using different mass spectrometry techniques.

Protocol 1: GC-MS Analysis of Volatile Chlorinated Compounds

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust technique for the analysis of volatile and semi-volatile chlorinated organic compounds.[5]

1. Sample Preparation:

• Liquid Samples (e.g., water, plasma): Perform a liquid-liquid extraction (LLE) using a suitable organic solvent like hexane or dichloromethane. Concentrate the organic phase under a gentle stream of nitrogen.

• Solid Samples (e.g., soil, tissue): Use Soxhlet extraction or pressurized liquid extraction (PLE) with an appropriate solvent system. The extract may require cleanup using solid-phase extraction (SPE) to remove interfering matrix components.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890 GC or equivalent.

• Mass Spectrometer: Agilent 5977 MS or equivalent single quadrupole or ion trap mass spectrometer.

• Column: A low-polarity capillary column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for a wide range of chlorinated compounds.

• Injection: 1 µL of the extracted sample is injected in splitless mode.

• Inlet Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Analyzer Mode: Full scan mode (m/z 50-550) for identification of unknowns or Selected Ion Monitoring (SIM) mode for quantification of target compounds. In SIM mode, monitor the characteristic ions of the target chlorinated analytes.

3. Data Analysis:

• Identify chlorinated compounds by their retention times and the presence of the characteristic chlorine isotopic patterns in their mass spectra.

• Quantify the analytes by creating a calibration curve using standards of known concentrations.

Caption: Workflow for GC-MS analysis of chlorinated compounds.

Protocol 2: LC-MS/MS Analysis of Non-Volatile Chlorinated Compounds

LC-MS/MS is the method of choice for the quantification of non-volatile, polar, and thermally labile chlorinated compounds in complex matrices like biological fluids.[6]

1. Sample Preparation:

• Plasma/Serum: Perform protein precipitation by adding three volumes of cold acetonitrile containing an internal standard to one volume of plasma. Vortex and centrifuge to pellet the precipitated proteins.

• Tissue: Homogenize the tissue in a suitable buffer. Perform protein precipitation as described above. The supernatant can be further cleaned up using SPE if necessary.

2. LC-MS/MS Instrumentation and Parameters:

• Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent tandem mass spectrometer.

• Column: A reversed-phase C18 column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then re-equilibrate to the initial conditions.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in either positive or negative ion mode, depending on the analyte.

• Mass Analyzer Mode: Multiple Reaction Monitoring (MRM) for quantification. Precursor and product ion transitions for the target analyte and internal standard need to be optimized.

3. Data Analysis:

• Quantify the analyte by constructing a calibration curve from the peak area ratios of the analyte to the internal standard versus the concentration of the standards.

Caption: Workflow for LC-MS/MS analysis of chlorinated compounds.

Protocol 3: ICP-MS for Total Chlorine Analysis

ICP-MS is a highly sensitive technique for elemental analysis and can be used to determine the total chlorine content in a sample, which is particularly useful for tracking drug-related material in metabolism studies.[7][8]

1. Sample Preparation:

• Aqueous Samples: Dilute the sample in 2% nitric acid.

• Organic Samples/Biological Matrices: Perform acid digestion using a microwave digestion system with concentrated nitric acid to break down the organic matrix and solubilize the chlorine.

2. ICP-MS Instrumentation and Parameters:

• ICP-MS: Agilent 7700 or equivalent, equipped with a collision/reaction cell.

• Plasma Conditions:

  • RF Power: 1550 W.

  • Plasma Gas Flow: 15 L/min.

  • Carrier Gas Flow: 1.0 L/min.

• Collision/Reaction Cell: Use hydrogen (H₂) as a reaction gas to mitigate polyatomic interferences on ³⁵Cl. The ³⁵Cl reacts with H₂ to form ³⁵ClH₂⁺, which is then measured at m/z 37, shifting it away from common interferences.[7][8]

• Detector Mode: Pulse counting.

3. Data Analysis:

• Quantify the total chlorine concentration using an external calibration curve prepared from certified chlorine standards.

Caption: Ionization and fragmentation of a chlorine molecule.

References

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 2. cromlab-instruments.es [cromlab-instruments.es]
• 3. Ch13 - Mass Spectroscopy [chem.ucalgary.ca]
• 4. savemyexams.com [savemyexams.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. chromsystems.com [chromsystems.com]
• 7. Determination of the total drug-related chlorine and bromine contents in human blood plasma using high performance liquid chromatography-tandem ICP-mass spectrometry (HPLC-ICP-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: The Chlorine Cation as an Electrophile in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Electrophilic chlorination is a fundamental transformation in organic synthesis, providing a direct route to introduce chlorine atoms into organic molecules. The resulting organochlorides are crucial intermediates and final products in the pharmaceutical, agrochemical, and materials science industries.[1][2][3] The chlorine atom, despite its electronegativity, can be delivered as an electrophilic species (a formal "Cl⁺" synthon) from a variety of reagents. These reagents activate the chlorine, making it susceptible to attack by electron-rich substrates such as arenes, alkenes, and enolates. This document provides an overview of common electrophilic chlorinating agents, key synthetic applications, mechanistic insights, and detailed experimental protocols.

Introduction to Electrophilic Chlorine Sources

The direct use of molecular chlorine (Cl₂) as an electrophile is often limited to reactive substrates and can be hazardous to handle due to its toxicity and gaseous nature.[1][2] Consequently, a range of solid, stable, and more manageable reagents have been developed to serve as electrophilic chlorine sources. These reagents typically feature a chlorine atom bonded to an electronegative element (N, O, or another halogen), which polarizes the bond and imparts a δ⁺ charge on the chlorine, rendering it electrophilic. The choice of reagent is often dictated by the substrate's reactivity, desired selectivity, and reaction conditions.

Commonly employed electrophilic chlorinating agents include:

• N-Chlorosuccinimide (NCS): A versatile and widely used crystalline solid that is easy to handle.[4][5] It is effective for the chlorination of arenes, alkenes, and carbonyl compounds.[4][6]

• Trichloroisocyanuric Acid (TCCA): A safe, inexpensive, and stable solid reagent.[7][8][9] TCCA is an efficient source of electrophilic chlorine for a variety of transformations, including the chlorination of arenes, alkenes, and alkynes.[7][9][10] It is considered a green chlorinating agent as the byproduct, cyanuric acid, can be recycled.[7][9]

• Molecular Chlorine (Cl₂) with Lewis Acids: For less reactive aromatic substrates, molecular chlorine is often used in conjunction with a Lewis acid catalyst such as AlCl₃ or FeCl₃.[11][12][13] The Lewis acid polarizes the Cl-Cl bond, generating a highly electrophilic species.[11][14]

• Hypochlorites: Reagents like sodium hypochlorite (NaClO) and tert-butyl hypochlorite (t-BuOCl) can also serve as electrophilic chlorine sources, particularly for the chlorination of activated substrates.[1]

• Other Specialized Reagents: For specific applications, including asymmetric chlorination, other reagents like chloramine-T and 1-chloro-1,2-benziodoxol-3-one have been developed.[15][16][17][18]

Key Synthetic Applications

Chlorination of Aromatic Compounds

Electrophilic aromatic substitution (EAS) is a primary method for the direct chlorination of arenes. The reactivity of the aromatic ring dictates the necessary reaction conditions.

• Activated Arenes: Electron-rich arenes (e.g., phenols, anilines, and their derivatives) can often be chlorinated under mild conditions using reagents like NCS or TCCA, sometimes without a catalyst.[19][20]

• Non-activated and Deactivated Arenes: For electron-neutral or electron-deficient rings, a more powerful electrophile is required. This is typically achieved by using Cl₂ with a Lewis acid catalyst (e.g., FeCl₃, AlCl₃) or by activating N-halo-succinimides with strong acids.[4][11][12]

The general mechanism involves the generation of a potent electrophile which is then attacked by the π-system of the aromatic ring to form a resonance-stabilized carbocation known as a sigma complex or arenium ion. Subsequent deprotonation by a weak base restores the aromaticity, yielding the chlorinated arene.[11][14]

Figure 1: General mechanism of Lewis acid-catalyzed electrophilic aromatic chlorination.

Chlorination of Alkenes and Alkynes

Alkenes and alkynes readily undergo electrophilic addition with chlorinating agents. The reaction of an alkene with an electrophilic chlorine source typically proceeds through a cyclic chloronium ion intermediate.[21][22][23] This intermediate is then opened by the attack of a nucleophile (such as a chloride ion) from the anti-face, leading to an overall anti-addition of chlorine across the double bond.[21][24]

Figure 2: Mechanism of electrophilic chlorination of an alkene, proceeding via a cyclic chloronium ion.

TCCA is a particularly effective reagent for the chlorination of alkenes and alkynes.[7][9]

α-Chlorination of Carbonyl Compounds

Carbonyl compounds that can enolize are readily chlorinated at the α-position. The reaction can be performed under acidic or basic conditions. In acidic conditions, the enol form acts as the nucleophile that attacks the electrophilic chlorine source. This method is generally preferred as it can be controlled to give the mono-chlorinated product. Reagents like TCCA have been successfully used for the α-chlorination of carbonyl compounds.[10][25]

Applications in Drug Discovery and Development

The incorporation of chlorine atoms into drug candidates is a widely used strategy in medicinal chemistry.[3][26][27] Halogenation can profoundly influence a molecule's physicochemical properties, including:

• Potency and Selectivity: A chlorine substituent can enhance binding affinity to a biological target through favorable interactions and by altering the electronic properties of the molecule.[28]

• Metabolic Stability: The introduction of chlorine can block sites of metabolic oxidation, thereby increasing the drug's half-life.[26]

• Lipophilicity: Chlorine atoms generally increase the lipophilicity of a molecule, which can affect its absorption, distribution, metabolism, and excretion (ADME) profile.[28]

Given the importance of chlorinated scaffolds, efficient and selective electrophilic chlorination reactions are critical tools in the synthesis of pharmaceuticals.[3][16] Asymmetric chlorination, which establishes a chiral center, is of particular importance for creating stereochemically pure drugs.[15][17][29][30]

Quantitative Data

Table 1: Comparison of Reagents for Chlorination of Anisole

Entry	Chlorinating Agent	Catalyst/Additive	Solvent	Time (h)	Yield (%)	Ref.
1	Cl₂	FeCl₃	CCl₄	1	~90 (p/o mix)	[11]
2	NCS	HCl (aq)	H₂O	2	92 (p-chloro)	[2]
3	TCCA	-	CH₃CN	0.5	95 (p/o=9:1)	[20]
4	NaClO₂	(salen)Mn(III)	CH₂Cl₂	1	94 (p-chloro)	[19]

This table is a representative summary based on literature data and yields may vary with specific reaction conditions.

Table 2: Substrate Scope for Chlorination of Activated Arenes with TCCA

Substrate	Product	Yield (%)
Phenol	4-Chlorophenol / 2,4-Dichlorophenol	92
Aniline	4-Chloroaniline / 2,4-Dichloroaniline	90
Acetanilide	4-Chloroacetanilide	95
N,N-Dimethylaniline	4-Chloro-N,N-dimethylaniline	94
1-Naphthol	4-Chloro-1-naphthol	93

Data summarized from reference[20]. Conditions: TCCA, acetonitrile, room temperature.

Experimental Protocols

Protocol 1: General Procedure for the Chlorination of an Activated Arene using N-Chlorosuccinimide (NCS)

Reference: Based on the procedure described in[2].

Materials:

• Activated aromatic substrate (e.g., acetanilide)

• N-Chlorosuccinimide (NCS)

• Hydrochloric acid (HCl), concentrated

• Water (deionized)

• Reaction vessel (e.g., round-bottom flask) with magnetic stirrer

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a suitable reaction vessel equipped with a magnetic stir bar, add the aromatic substrate (1.0 eq).

• Add water to the vessel to form a slurry or solution.

• Add N-Chlorosuccinimide (1.1 eq) to the mixture while stirring at room temperature (25 °C).

• Slowly add concentrated hydrochloric acid (e.g., 2 mL for a 0.01 mol scale reaction) dropwise to the stirring mixture over a period of 15 minutes.

• Continue stirring the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). Typical reaction times are 1.5-3.0 hours.[2]

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to neutralize any remaining active chlorine species.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography to afford the desired chlorinated arene.

Figure 3: General experimental workflow for the chlorination of an activated arene using NCS.

Protocol 2: General Procedure for the Chlorination of an Arene using Trichloroisocyanuric Acid (TCCA)

Reference: Based on the procedure described in[20].

Materials:

• Aromatic substrate (e.g., anisole)

• Trichloroisocyanuric acid (TCCA)

• Acetonitrile (CH₃CN)

• Reaction vessel (e.g., round-bottom flask) with magnetic stirrer

• Standard workup and purification equipment

Procedure:

• Dissolve the aromatic substrate (1.0 eq) in acetonitrile in a round-bottom flask equipped with a magnetic stir bar.

• Add TCCA (0.35-0.40 eq, as TCCA provides three electrophilic chlorine atoms) portion-wise to the solution at room temperature with vigorous stirring. Note: The reaction can be exothermic.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC. Reactions are often complete within 30-60 minutes.

• Upon completion, filter the reaction mixture to remove the cyanuric acid byproduct.

• Wash the solid byproduct with a small amount of acetonitrile.

• Combine the filtrate and washings and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the pure chlorinated product.

Conclusion

The generation and application of electrophilic chlorine synthons are cornerstones of modern organic synthesis. Reagents such as NCS and TCCA offer practical, safe, and efficient alternatives to gaseous chlorine, enabling a wide range of chlorination reactions on diverse substrates including arenes, alkenes, and carbonyls. The strategic introduction of chlorine atoms continues to be a vital tool in drug discovery, allowing for the fine-tuning of molecular properties to enhance therapeutic efficacy. The protocols and data presented herein provide a foundational guide for researchers utilizing electrophilic chlorination in their synthetic endeavors.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. isca.me [isca.me]
• 3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. benthamdirect.com [benthamdirect.com]
• 8. Trichloroisocyanuric acid - Wikipedia [en.wikipedia.org]
• 9. Green Chlorination of Organic Compounds Using Trichloroisocyanuri...: Ingenta Connect [ingentaconnect.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Electrophilic halogenation - Wikipedia [en.wikipedia.org]
• 13. youtube.com [youtube.com]
• 14. aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Stereoselective Electrophilic Chlorination of β,β-Disubstituted Enesulfinamides with Chloramine-T: Asymmetric Synthesis of Acyclic α,α-Disubstituted α-Chlorinated Carbonyl Surrogates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. cdnsciencepub.com [cdnsciencepub.com]
• 20. researchgate.net [researchgate.net]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. leah4sci.com [leah4sci.com]
• 23. Halogenation of Alkenes | MCC Organic Chemistry [courses.lumenlearning.com]
• 24. youtube.com [youtube.com]
• 25. Trichloroisocyanuric Acid (TCC) [organic-chemistry.org]
• 26. researchgate.net [researchgate.net]
• 27. chemrxiv.org [chemrxiv.org]
• 28. Effect of “magic chlorine” in drug discovery: an in silico approach - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06638J [pubs.rsc.org]
• 29. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 30. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Generation of Chlorine Cation for Electrophilic Chlorination

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the common methods for generating electrophilic chlorine species (often represented as a chlorine cation, Cl⁺) for the electrophilic chlorination of aromatic and heteroaromatic compounds. This document includes detailed experimental protocols for key methods, a comparative analysis of their efficiency, and visualizations of the underlying chemical principles.

Introduction to Electrophilic Chlorination

Electrophilic chlorination is a fundamental transformation in organic synthesis, enabling the introduction of chlorine atoms into electron-rich molecules. The resulting chlorinated organic compounds are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The key to a successful electrophilic chlorination is the generation of a sufficiently electrophilic chlorine species that can attack an electron-rich substrate, typically an aromatic ring. While the free chlorine cation (Cl⁺) is a useful conceptual intermediate, in reality, the electrophilic chlorine is often delivered from a polarized chlorine-containing reagent or a complex formed in situ.

This document outlines several modern and classical methods for generating these electrophilic chlorine species, with a focus on practical laboratory applications.

Methods for Generating Electrophilic Chlorine

Several classes of reagents and systems have been developed for the generation of electrophilic chlorine. These can be broadly categorized as:

• Molecular Chlorine with Lewis Acids: The classical method involving the activation of molecular chlorine (Cl₂) with a Lewis acid like FeCl₃ or AlCl₃.

• N-Chloro Compounds: Reagents such as N-chlorosuccinimide (NCS), 1,3-dichloro-5,5-dimethylhydantoin (DCDMH), and trichloroisocyanuric acid (TCCA) are stable, solid sources of electrophilic chlorine.[1] Their reactivity can be enhanced with catalysts.

• Hypervalent Iodine Reagents: Systems using hypervalent iodine compounds like (diacetoxyiodo)benzene (PIDA) or phenyliodine bis(trifluoroacetate) (PIFA) in the presence of a chloride source can generate highly reactive chlorinating species in situ.[2]

• In Situ Generation from Oxidation of Chloride: The oxidation of simple chloride salts (e.g., NaCl, KCl, HCl) with a suitable oxidant provides an atom-economical and greener approach to generating electrophilic chlorine.[3]

The choice of method depends on factors such as the reactivity of the substrate, desired regioselectivity, functional group tolerance, and considerations of cost, safety, and environmental impact.

Data Presentation: Comparative Analysis of Chlorination Methods

The efficiency and regioselectivity of electrophilic chlorination are highly dependent on the chosen reagent and the substrate. The following table summarizes the performance of various methods for the chlorination of anisole, a common model substrate.

Reagent System	Substrate	Product(s)	o:p Ratio	Yield (%)	Reference
TCCA / MeCN	Anisole	Chloroanisole	1:3.5	95	[4]
TCCA / Trimethylammonium chloride	Anisole	Chloroanisole	1:38	98	[4]
PIFA / KCl	Anisole	Chloroanisole	-	85	[2]
PIFA / TMSCl	Anisole	Chloroanisole	-	99	[2]
NCS / Thiourea (5 mol%)	Anisole	Chloroanisole	-	Moderate	[5]
NCS / Phosphine Sulfide (cat.)	Anisole	Chloroanisole	1:15	83 (conversion)

Experimental Protocols

Protocol 1: Electrophilic Chlorination using N-Chlorosuccinimide (NCS) and Thiourea Catalyst

This protocol describes the chlorination of an activated aromatic compound using NCS as the chlorine source and thiourea as a halogen bond catalyst.[5]

Materials:

• Aromatic substrate (e.g., anisole, 1.0 mmol)

• N-Chlorosuccinimide (NCS, 1.1 mmol, 1.1 equiv)

• Thiourea (0.05 mmol, 5 mol%)

• Acetonitrile (MeCN), 5 mL

• Round-bottom flask

• Magnetic stirrer

• Standard work-up and purification equipment

Procedure:

• To a round-bottom flask containing the aromatic substrate (1.0 mmol) and thiourea (0.05 mmol), add acetonitrile (5 mL).

• Stir the mixture at room temperature until all solids are dissolved.

• Add N-chlorosuccinimide (1.1 mmol) in one portion.

• Stir the reaction mixture at room temperature and monitor the progress of the reaction by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Electrophilic Chlorination using a Hypervalent Iodine Reagent (PIFA) and Potassium Chloride (KCl)

This method generates a potent electrophilic chlorinating agent in situ from PIFA and a simple chloride salt.[2]

Materials:

• Aromatic substrate (e.g., 1,3-dimethoxybenzene, 1.0 mmol)

• Phenyliodine bis(trifluoroacetate) (PIFA, 1.1 mmol, 1.1 equiv)

• Potassium chloride (KCl, 2.2 mmol, 2.2 equiv)

• Dichloromethane (DCM), 10 mL

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a round-bottom flask, add PIFA (1.1 mmol) and potassium chloride (2.2 mmol).

• Add dichloromethane (10 mL) and stir the suspension at room temperature for 10 minutes to pre-form the active chlorinating species.

• Add the aromatic substrate (1.0 mmol) to the reaction mixture.

• Stir at room temperature and monitor the reaction by TLC.

• Once the starting material is consumed, filter the reaction mixture to remove insoluble salts.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by flash chromatography.

Protocol 3: Electrophilic Chlorination using Trichloroisocyanuric Acid (TCCA)

TCCA is an inexpensive and efficient source of electrophilic chlorine, particularly for electron-rich arenes.[4][6]

Materials:

• Aromatic substrate (e.g., phenol, 1.0 mmol)

• Trichloroisocyanuric acid (TCCA, 0.4 mmol, provides 1.2 equiv of Cl)

• Acetonitrile (MeCN), 10 mL

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the aromatic substrate (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask.

• Add TCCA (0.4 mmol) to the solution.

• Stir the reaction mixture at room temperature. The reaction is often rapid.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture to remove the cyanuric acid byproduct.

• The filtrate can be concentrated, and the residue is then subjected to an appropriate work-up, typically involving an aqueous wash to remove any remaining cyanuric acid.

• Purify the crude product by recrystallization or column chromatography.

Visualizations

Generation of Electrophilic Chlorine Species

Caption: Generation of electrophilic chlorine species.

General Workflow for Electrophilic Chlorination

References

• 1. ijarsct.co.in [ijarsct.co.in]
• 2. uab.cat [uab.cat]
• 3. pure.ed.ac.uk [pure.ed.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Chlorine Cation in Aromatic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a chlorine atom onto an aromatic ring via electrophilic aromatic substitution is a fundamental and widely utilized transformation in organic synthesis. Chloroarenes are crucial intermediates and building blocks in the manufacturing of a vast array of valuable compounds, including pharmaceuticals, agrochemicals, and advanced materials. The key reactive species in these reactions is the electrophilic chlorine cation (Cl⁺) or a species with a highly polarized chlorine atom that behaves as a Cl⁺ synthon. This document provides detailed application notes and protocols for several common and modern methods for the electrophilic chlorination of aromatic compounds, with a focus on quantitative data and detailed experimental procedures to aid in reaction design and optimization.

I. Generation of the Electrophilic Chlorine Species

The direct use of molecular chlorine (Cl₂) for aromatic chlorination often requires a Lewis acid catalyst to increase its electrophilicity. The catalyst polarizes the Cl-Cl bond, generating a species that is sufficiently electrophilic to be attacked by the π-electron system of the aromatic ring.[1][2] This can be represented by the formation of a complex that delivers a chlorine cation equivalent to the arene.

Modern methods often employ alternative chlorine sources that are easier to handle and offer improved selectivity. These reagents either contain a pre-activated chlorine atom or are activated in situ to generate the electrophilic chlorinating agent.

II. Key Methods for Electrophilic Aromatic Chlorination

A. N-Chlorosuccinimide (NCS) Based Methods

N-Chlorosuccinimide (NCS) is a versatile and easy-to-handle solid reagent for electrophilic chlorination.[3][4] Its reactivity can be tuned by the choice of solvent and the use of a catalyst. For activated aromatic rings, NCS can be effective on its own, while for less reactive substrates, an acid catalyst is typically required.[4]

1. Chlorination of Activated Arenes in Aqueous Media

A highly efficient and environmentally friendly method for the chlorination of activated aromatic compounds utilizes NCS in an aqueous medium with the addition of hydrochloric acid (HCl).[3] This system provides good to excellent yields under mild conditions.[3]

Quantitative Data:

Substrate	Product	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
Acetanilide	4-Chloroacetanilide	1.5	Room Temp	96	[3]
Anisole	4-Chloroanisole	2.0	Room Temp	92	[3]
Phenol	4-Chlorophenol	1.5	Room Temp	95	[3]
Toluene	4-Chlorotoluene	3.0	Room Temp	85	[3]
N,N-Dimethylaniline	4-Chloro-N,N-dimethylaniline	1.5	Room Temp	94	[3]
Acetanilide	2,4-Dichloroacetanilide	2.0	Room Temp	90	[3]

Experimental Protocol: Monochlorination of Acetanilide [3]

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add acetanilide (0.01 mol, 1.35 g).

• Add water (10-15 mL) to form a suspension.

• Slowly add a solution of N-chlorosuccinimide (0.005 mol, 0.67 g) in water (10 mL) to the suspension with vigorous stirring at room temperature (25 °C).

• Add hydrochloric acid (2 mL) dropwise to the reaction mixture over a period of 15 minutes.

• Continue stirring the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically 1.5 hours), the solid product is collected by filtration.

• Wash the solid with cold water and dry under vacuum to afford 4-chloroacetanilide.

Logical Relationship: Role of HCl in NCS Chlorination

Caption: Activation of NCS by HCl to generate a more potent electrophilic chlorine species.

B. Hypervalent Iodine Reagents

Hypervalent iodine(III) reagents have emerged as powerful tools for various organic transformations, including electrophilic chlorination.[2][5] These reagents are often stable, easy to handle, and can provide high yields and selectivities. A notable example is the in situ generation of active chlorinating species from (diacetoxyiodo)benzene (PIFA) and a chloride source.[6]

1. In Situ Generation of PhICl₂ for Aromatic Chlorination

The combination of Phenyliodine(III) diacetate (PIFA) and trimethylsilyl chloride (TMSCl) generates a highly reactive dichlorinated hypervalent iodine species in situ, which efficiently chlorinates a broad range of aromatic substrates.[6]

Quantitative Data:

Substrate	Product	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
Anisole	4-Chloroanisole	0.5	Room Temp	99	[6]
1,3-Dimethoxybenzene	4-Chloro-1,3-dimethoxybenzene	0.5	Room Temp	98	[6]
Mesitylene	2-Chloro-1,3,5-trimethylbenzene	1	Room Temp	95	[6]
Naphthalene	1-Chloronaphthalene	2	Room Temp	85	[6]
Toluene	4-Chlorotoluene	3	Room Temp	80	[6]

Experimental Protocol: Chlorination of Anisole using PIFA/TMSCl [6]

• In a dry Schlenk tube under an argon atmosphere, dissolve anisole (1.0 mmol, 108 µL) in anhydrous dichloromethane (5 mL).

• Add phenyliodine(III) diacetate (PIFA) (1.1 mmol, 354 mg) to the solution and stir for 5 minutes at room temperature.

• Add trimethylsilyl chloride (TMSCl) (2.2 mmol, 280 µL) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion (typically 0.5 hours), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (10 mL).

• Extract the mixture with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 4-chloroanisole.

Experimental Workflow: In Situ Generation and Reaction

Caption: Workflow for aromatic chlorination using in situ generated hypervalent iodine reagent.

C. Friedel-Crafts Chlorination

The classical Friedel-Crafts reaction can be adapted for the chlorination of aromatic compounds, although it is less common than alkylation or acylation. This method typically involves the use of a Lewis acid catalyst, such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃), with a chlorine source like molecular chlorine.[7][8]

Mechanism of Friedel-Crafts Chlorination

The reaction proceeds through the generation of a highly electrophilic chlorine species by the Lewis acid, followed by the attack of the aromatic ring to form a sigma complex (arenium ion). Deprotonation of the sigma complex restores the aromaticity and yields the chlorinated product.

Signaling Pathway: Friedel-Crafts Chlorination Mechanism

Caption: Mechanism of Friedel-Crafts chlorination of benzene.

Experimental Protocol: Chlorination of Benzene (Illustrative)

Note: This is an illustrative protocol. Working with benzene and molecular chlorine requires extreme caution and appropriate safety measures.

• To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a gas inlet tube, and a magnetic stir bar, add anhydrous aluminum chloride (0.1 mol, 13.3 g) and dry benzene (1.0 mol, 78.1 g).

• Cool the mixture in an ice bath.

• Slowly bubble dry chlorine gas through the stirred mixture.

• Monitor the reaction progress by gas chromatography (GC).

• Once the desired conversion is achieved, stop the chlorine flow and carefully pour the reaction mixture over crushed ice.

• Separate the organic layer, wash with dilute sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous calcium chloride and distill to obtain chlorobenzene.

III. Safety and Handling

• Chlorine Gas: Highly toxic and corrosive. All manipulations should be performed in a well-ventilated fume hood.

• Lewis Acids (e.g., AlCl₃): Highly hygroscopic and react violently with water. Handle in a dry environment.

• N-Chlorosuccinimide: Can be an irritant. Avoid inhalation of dust and contact with skin and eyes.

• Hypervalent Iodine Reagents: Generally stable, but should be handled with care.

• Solvents: Use appropriate anhydrous solvents when required and handle flammable solvents with care.

IV. Conclusion

The electrophilic chlorination of aromatic compounds is a cornerstone of organic synthesis. The choice of method depends on the reactivity of the aromatic substrate, the desired selectivity, and practical considerations such as safety and cost. Modern methods using reagents like NCS and hypervalent iodine compounds offer milder reaction conditions, improved safety profiles, and broader functional group tolerance compared to classical Friedel-Crafts approaches. The detailed protocols and comparative data provided in these notes are intended to serve as a valuable resource for chemists in research and development to effectively implement these important transformations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. isca.me [isca.me]
• 4. Chlorination - Common Conditions [commonorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. uab.cat [uab.cat]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Enzymatic Generation of Electrophilic Chlorine Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enzymatic generation of electrophilic chlorine species, primarily hypochlorous acid (HOCl), is a critical process in innate immunity and is also implicated in the pathophysiology of numerous inflammatory diseases. Myeloperoxidase (MPO) and chloroperoxidase (CPO) are key enzymes responsible for catalyzing the formation of these reactive species from hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻). Understanding the mechanisms, kinetics, and cellular consequences of this enzymatic activity is paramount for developing novel therapeutic strategies targeting inflammation-related disorders.

These application notes provide detailed protocols for the quantification of MPO and CPO activity, the detection of their products, and the analysis of downstream cellular signaling events. The included data tables and visualizations are intended to serve as a valuable resource for researchers in immunology, pharmacology, and drug development.

Data Presentation

Table 1: Kinetic Parameters of Myeloperoxidase (MPO)

Substrate	K_m_	k_cat_	k_cat_/K_m_	Conditions	Reference
Hydrogen Peroxide (H₂O₂)	Affected by Cl⁻ and pH	-	-	pH dependent	[1]
Chloride (Cl⁻)	-	-	-	Acts as both substrate and inhibitor	[1]
Hydrogen Peroxide (H₂O₂)	-	1.4 x 10⁷ M⁻¹s⁻¹ (bimolecular rate constant for Compound I formation)	-	pH 7.0, 15°C	[2]
Chloride (Cl⁻)	-	2.2 x 10⁶ M⁻¹s⁻¹ (k₂)	-	Rate-controlling at low [Cl⁻]	[3][4]
MPO-I-Cl⁻ intermediate	-	5.2 x 10⁴ s⁻¹ (k₃)	-	Rate-controlling at high [Cl⁻]	[3][4]

Table 2: Kinetic Parameters of Chloroperoxidase (CPO)

Substrate	K_m_ (mM)	k_cat_ (min⁻¹)	k_cat_/K_m_ (s⁻¹·mM⁻¹)	Conditions	Reference
Naproxen	-	15,999	High	pH 3, 25°C	[5]
Diclofenac	-	-	-	pH 3, 25°C	[5]
Sulfamethoxazole	-	-	-	pH 3, 25°C	[5]
Trazadone	-	1,141	Low	pH 3, 25°C	[5]
Bromide	0.005	-	-	pH 5.0	[6]
Chloride	1.2	-	-	pH 5.0	[6]
Hydrogen Peroxide	0.060	-	-	pH 5.0	[6]

Table 3: IC₅₀ Values of Selected Myeloperoxidase (MPO) Inhibitors

Inhibitor	IC₅₀	Assay Conditions	Reference
4-Aminobenzoic acid hydrazide (ABAH)	Potent inhibitor	Widely used as a standard	[1]
Dapsone	~1 µM	Inhibition of H₂O₂ consumption	[7]
Mefenamic acid	~1 µM	Inhibition of H₂O₂ consumption	[7]
Sulfapyridine	~1 µM	Inhibition of H₂O₂ consumption	[7]
4-Bromoaniline	45 nM	Inhibition of H₂O₂ consumption	[7]
4'-Aminochalcone	0.25 ± 0.08 µM	Cell-free purified MPO system	[8]
4,4'-Difluorochalcone	0.05 µM	MPO inhibition assay	[8]
Hydroxy-phenoxy alkylamine (compound 5)	86 nM	MPO inhibition assay	[9]
β-turmerone	4.7 µg/mL	Anti-inflammatory activity	[10]

Signaling Pathways and Experimental Workflows

MPO Catalytic Cycle and HOCl Production

The enzymatic cycle of myeloperoxidase involves the reaction with hydrogen peroxide to form Compound I, which then oxidizes chloride to produce hypochlorous acid.

Caption: Myeloperoxidase (MPO) catalytic cycle for the generation of hypochlorous acid (HOCl).

Experimental Workflow for MPO Activity Assay

This workflow outlines the key steps in a colorimetric assay to measure MPO activity based on the production of taurine chloramine.

Caption: General experimental workflow for a colorimetric myeloperoxidase (MPO) activity assay.

HOCl-Mediated NF-κB Signaling Pathway

Hypochlorous acid can modulate inflammatory signaling pathways, such as the NF-κB pathway, by affecting key regulatory proteins.

Caption: Simplified signaling pathway showing the inhibitory effect of HOCl on NF-κB activation.

Experimental Protocols

Protocol 1: Myeloperoxidase (MPO) Chlorination Activity Assay (Colorimetric)

This protocol is adapted from commercially available kits and measures the chlorination activity of MPO by detecting the formation of taurine chloramine.

Materials:

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

• MPO Assay Buffer (e.g., 50 mM phosphate buffer, pH 7.4)

• Taurine solution (e.g., 10 mM in MPO Assay Buffer)

• Hydrogen peroxide (H₂O₂) solution (e.g., 2 mM in MPO Assay Buffer)

• Stop Solution (e.g., Catalase in MPO Assay Buffer)

• TNB (5,5'-dithiobis-(2-nitrobenzoic acid)) chromogen probe

• Sample (e.g., purified MPO, neutrophil lysate, tissue homogenate)

Procedure:

• Sample Preparation: Prepare samples in MPO Assay Buffer. For tissue homogenates, centrifuge to pellet debris and use the supernatant.

• Assay Setup: To each well of a 96-well plate, add:

  • 50 µL of sample or MPO standard.

  • 50 µL of Taurine solution.

• Initiate Reaction: Add 50 µL of H₂O₂ solution to each well to start the reaction.

• Incubation: Incubate the plate at 25°C for 30 minutes.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Color Development: Add 50 µL of TNB chromogen probe to each well.

• Measurement: Immediately measure the decrease in absorbance at 412 nm. The rate of decrease is proportional to the MPO chlorination activity.

• Calculation: Calculate MPO activity based on a standard curve generated with known concentrations of taurine chloramine or a calibrated MPO standard.

Protocol 2: Chloroperoxidase (CPO) Activity Assay (Spectrophotometric)

This protocol measures the activity of CPO by monitoring the chlorination of monochlorodimedone (MCD).[11][12]

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Reaction Buffer (e.g., 100 mM citric acid/potassium phosphate buffer, pH 2.75)

• Monochlorodimedone (MCD) solution (e.g., 0.1 mM in Reaction Buffer)

• Potassium chloride (KCl) solution (e.g., 20 mM in Reaction Buffer)

• Hydrogen peroxide (H₂O₂) solution (e.g., 0.3% v/v in deionized water, freshly prepared)

• CPO enzyme solution

Procedure:

• Reaction Mixture Preparation: In a quartz cuvette, combine:

  • 2.90 mL of MCD/KCl solution.

  • 0.06 mL of H₂O₂ solution.

• Equilibration: Mix by inversion and allow the mixture to equilibrate to 25°C in the spectrophotometer.

• Baseline Reading: Monitor the absorbance at 278 nm until a stable baseline is achieved.

• Initiate Reaction: Add 0.05 mL of the CPO enzyme solution to the cuvette.

• Measurement: Immediately mix by inversion and record the decrease in absorbance at 278 nm for approximately 5 minutes.

• Calculation: Determine the rate of change in absorbance per minute (ΔA₂₇₈/min) from the linear portion of the curve. One unit of CPO activity is defined as the amount of enzyme that catalyzes the conversion of 1.0 µmole of monochlorodimedone to dichlorodimedone per minute.[11]

Protocol 3: Detection of Hypochlorous Acid (HOCl) using a Fluorescent Probe

This protocol provides a general method for detecting HOCl in biological samples using a commercially available fluorescent probe.

Materials:

• Fluorescence microplate reader or fluorescence microscope

• HOCl-specific fluorescent probe (e.g., aminophenyl fluorescein - APF)

• Phosphate-buffered saline (PBS), pH 7.4

• Sample (e.g., cultured cells, cell lysates)

• Positive control (e.g., NaOCl solution)

Procedure:

• Probe Preparation: Prepare a stock solution of the fluorescent probe in DMSO and dilute to the working concentration in PBS immediately before use, protecting from light.

• Sample Preparation:

  • For cell lysates: Prepare lysates in PBS.

  • For live cells: Culture cells in a suitable plate or on coverslips.

• Probe Loading (for live cells): Wash cells with PBS and incubate with the fluorescent probe in PBS for the time recommended by the manufacturer (typically 15-30 minutes) at 37°C.

• Stimulation (optional): To induce endogenous HOCl production, treat cells with a stimulant (e.g., phorbol myristate acetate - PMA for neutrophils) according to established protocols.

• Measurement:

  • For cell lysates: Add the fluorescent probe to the lysate and incubate. Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the probe.

  • For live cells: After loading and stimulation, wash the cells with PBS to remove excess probe. Acquire fluorescence images using a fluorescence microscope.

• Data Analysis: Quantify the fluorescence intensity and compare it to control (unstimulated or vehicle-treated) samples. A standard curve can be generated using known concentrations of NaOCl to estimate the concentration of HOCl.

Protocol 4: Western Blot Analysis of NF-κB Pathway Activation

This protocol details the steps to assess the effect of HOCl on the NF-κB signaling pathway by measuring the phosphorylation of IκBα and the nuclear translocation of the p65 subunit.[13][14][15]

Materials:

• Cell culture reagents

• HOCl solution (or an HOCl-generating system)

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-IκBα, anti-IκBα, anti-p65, anti-Lamin B1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Culture cells to the desired confluency and treat with HOCl or a vehicle control for the desired time points.

• Protein Extraction:

  • For total protein: Lyse cells with RIPA buffer.

  • For nuclear/cytoplasmic fractions: Use a commercial kit according to the manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Use antibodies against phospho-IκBα, total IκBα, p65 (for nuclear fractions), Lamin B1 (nuclear loading control), and β-actin (cytoplasmic/total loading control).

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phosphorylated proteins to their total protein counterparts. Normalize the nuclear p65 levels to the nuclear loading control (Lamin B1).

Protocol 5: LC-MS/MS Analysis of 2-Chlorofatty Aldehydes

This protocol outlines a method for the detection and quantification of 2-chlorofatty aldehydes, which are specific products of HOCl-mediated oxidation of plasmalogens.[16]

Materials:

• LC-MS/MS system (e.g., triple quadrupole or high-resolution mass spectrometer)

• C18 reversed-phase HPLC column

• Solvents: Methanol, Acetonitrile, Water (LC-MS grade)

• Ammonium acetate

• Internal standard (e.g., deuterated 2-chlorofatty aldehyde)

• Sample (e.g., lipid extract from cells or tissues)

Procedure:

• Lipid Extraction: Extract lipids from the biological sample using a standard method such as the Bligh-Dyer or Folch method.

• Sample Preparation: Dry the lipid extract under a stream of nitrogen and reconstitute in the initial mobile phase. Add a known amount of the internal standard.

• LC Separation:

  • Inject the sample onto the C18 column.

  • Use a gradient elution program with mobile phases typically consisting of methanol, acetonitrile, and water with a modifier like ammonium acetate. An example gradient could start with a higher aqueous content and ramp up to a high organic content to elute the lipids.

• MS/MS Detection:

  • Use electrospray ionization (ESI) in positive ion mode.

  • Perform tandem mass spectrometry (MS/MS) using Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions:

    • Select the precursor ion corresponding to the protonated molecule [M+H]⁺ of the target 2-chlorofatty aldehyde.

    • Select a specific product ion generated by collision-induced dissociation (CID). The specific transitions will depend on the fatty aldehyde being analyzed.

• Data Analysis:

  • Integrate the peak areas for the target analyte and the internal standard.

  • Generate a standard curve using known concentrations of the 2-chlorofatty aldehyde standard.

  • Quantify the amount of 2-chlorofatty aldehyde in the sample by comparing its peak area ratio to the internal standard against the standard curve.

References

• 1. A kinetic analysis of the interaction of human myeloperoxidase with hydrogen peroxide, chloride ions, and protons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. refp.cohlife.org [refp.cohlife.org]
• 3. Mechanism of reaction of myeloperoxidase with hydrogen peroxide and chloride ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of inhibition of myeloperoxidase by anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Chromatographic Methods for the Analyses of 2-Halofatty Aldehydes and Chlorohydrin Species of Lysophosphatidylcholine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Generation and Use of Chlorine Cation Equivalents via Lewis Acid Catalysis

Audience: Researchers, scientists, and drug development professionals.

Introduction Electrophilic chlorination is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of pharmaceuticals, agrochemicals, and functional materials. The direct use of molecular chlorine (Cl₂) is often limited to electron-rich substrates due to its moderate electrophilicity. To overcome this, methods to generate more potent electrophilic chlorinating agents, often conceptualized as chlorine cation equivalents ("Cl⁺"), are employed. A robust and widely utilized strategy involves the activation of chlorine sources with Lewis acids. Lewis acids, such as aluminum chloride (AlCl₃) and ferric chloride (FeCl₃), can accept a pair of electrons from a chlorine atom in Cl₂, creating a polarized complex that is a significantly stronger electrophile.[1][2][3] This activation enables the chlorination of a broader range of substrates, including electron-neutral and deactivated aromatic systems, alcohols, and alkenes.[1][4] These application notes provide an overview of the mechanism, applications, and detailed protocols for the use of Lewis acids in generating and utilizing chlorine cation equivalents.

Mechanism of Action: Lewis Acid Activation

The primary role of the Lewis acid is to increase the electrophilicity of the chlorine source. In the case of molecular chlorine, the Lewis acid coordinates to one of the chlorine atoms, withdrawing electron density and inducing a partial positive charge on the terminal chlorine atom. This polarization makes the terminal chlorine atom a much more potent electrophile, ready to be attacked by a nucleophilic substrate.[1][5]

The general mechanism involves three key steps, particularly for electrophilic aromatic substitution:

• Activation of the Electrophile: The Lewis acid (e.g., AlCl₃) reacts with molecular chlorine to form a highly polarized complex, which acts as the chlorine cation equivalent.[1][3]

• Nucleophilic Attack: The substrate, such as an aromatic ring, attacks the electrophilic chlorine atom of the complex. This step is typically the rate-limiting step and results in the formation of a carbocation intermediate (an arenium ion or sigma complex in the case of aromatics).[1][2]

• Deprotonation: A weak base removes a proton from the carbocation intermediate, restoring aromaticity and regenerating the Lewis acid catalyst.[1][2]

Caption: Mechanism of Lewis acid-catalyzed aromatic chlorination.

Applications in Organic Synthesis

Electrophilic Aromatic Chlorination

The halogenation of aromatic rings is a classic and highly valuable application. For typical benzene derivatives, a Lewis acid catalyst is required to facilitate the reaction.[5] Common catalysts include AlCl₃, FeCl₃, and ZnCl₂.[5] This method is effective for a wide range of aromatic and heteroaromatic compounds. However, over-chlorination can be an issue due to the high reactivity of the generated electrophile, so reaction conditions must be carefully controlled.[6]

Chlorination of Alcohols

Lewis acids can also facilitate the conversion of alcohols to alkyl chlorides. This transformation is particularly useful for benzylic and other activated alcohols. A study demonstrated that aluminum chloride (AlCl₃) in 1,4-dioxane is an efficient system for the chlorination of various primary and secondary aromatic alcohols, providing the corresponding chlorides in high yields.[4] The reaction proceeds under mild conditions and shows good functional group tolerance.[4]

Caption: General experimental workflow for the chlorination of alcohols.

Quantitative Data

The efficiency of the Lewis acid-catalyzed chlorination of alcohols has been systematically evaluated. The tables below summarize optimization data and substrate scope for the chlorination of aromatic alcohols using AlCl₃.[4]

Table 1: Optimization of Reaction Conditions for Chlorination of 3-Methylbenzyl Alcohol [4]

Entry	AlCl₃ (equiv.)	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)
1	0.5	70	5	58	94
2	1.0	70	5	81	50
3	1.5	70	5	100	94
4	1.75	70	5	100	>99
5	2.0	70	5	100	100
6	1.75	30	5	34	46
7	1.75	50	5	88	77
8	1.75	70	1	76	91

| 9 | 1.75 | 70 | 3 | 99 | 98 |

Data sourced from a study on the chlorination of alcohols using AlCl₃.[4]

Table 2: Substrate Scope for the Chlorination of Aromatic Alcohols with AlCl₃ [4]

Entry	Substrate (Alcohol)	Product (Chloride)	Conversion (%)	Selectivity (%)	Yield (%)
1	Benzyl alcohol	Benzyl chloride	>99	>99	80
2	4-Chlorobenzyl alcohol	4-Chlorobenzyl chloride	100	100	82
3	4-Methylbenzyl alcohol	4-Methylbenzyl chloride	100	>99	80
4	2-Methylbenzyl alcohol	2-Methylbenzyl chloride	97	96	75
5	4-Methoxybenzyl alcohol	4-Methoxybenzyl chloride	100	96	78
6	1-Phenylethanol	1-Chloro-1-phenylethane	100	100	84
7	Diphenylmethanol	Chlorodiphenylmethane	90	80	63

| 8 | Cinnamyl alcohol | Cinnamyl chloride | 99 | 90 | 72 |

Reactions performed under optimized conditions: Substrate (1 mmol), AlCl₃ (1.75 mmol), 1,4-dioxane, 70°C, 5-10 h.[4]

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Aromatic Chlorination

Warning: Lewis acids like AlCl₃ and FeCl₃ are corrosive and moisture-sensitive.[5] Chlorine gas is highly toxic.[6] All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a gas inlet/outlet connected to a scrubber (e.g., containing sodium thiosulfate solution).

• Reagent Charging: Charge the flask with the aromatic substrate (1.0 equiv) and a dry, inert solvent (e.g., CCl₄, CS₂, or a chlorinated hydrocarbon).

• Catalyst Addition: Add the Lewis acid catalyst (e.g., FeCl₃ or AlCl₃, 1.0-1.2 equiv) to the stirred solution.

• Chlorine Addition: Slowly add a solution of molecular chlorine (1.0-1.1 equiv) in the same inert solvent via the dropping funnel. Alternatively, bubble chlorine gas through the solution at a controlled rate. Maintain the reaction temperature as required (often at or below room temperature).

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC analysis.

• Workup: Upon completion, cool the reaction mixture and cautiously quench it by pouring it over crushed ice and water.

• Extraction: Separate the organic layer. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Purification: Combine the organic layers, wash with a dilute base (e.g., NaHCO₃ solution) and then with brine. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by distillation or recrystallization.

Protocol 2: Chlorination of Benzyl Alcohol using AlCl₃[4]

• Apparatus Setup: To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add benzyl alcohol (1.0 mmol, 108 mg).

• Reagent Addition: Add 1,4-dioxane (5 mL) as the solvent, followed by the addition of aluminum chloride (AlCl₃) (1.75 mmol, 234 mg).

• Reaction: Immerse the flask in a preheated oil bath at 70°C and stir the mixture vigorously.

• Reaction Monitoring: Monitor the reaction for 5 hours using GC analysis to confirm the consumption of the starting material.

• Workup: After the reaction is complete, cool the flask to room temperature. Carefully pour the reaction mixture into a separatory funnel containing 20 mL of cold water.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 15 mL).

• Purification: Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous Na₂SO₄. Filter the solution and remove the solvent under reduced pressure. The crude benzyl chloride can be further purified by vacuum distillation if necessary. (Expected yield: ~80%).[4]

Safety and Handling

• Lewis Acids: Anhydrous Lewis acids such as AlCl₃ and FeCl₃ react violently with water and are corrosive.[5] They should be handled in a dry environment (e.g., under an inert atmosphere or in a glovebox).

• Chlorine Sources: Molecular chlorine (Cl₂) is a toxic and corrosive gas.[6] N-chloro compounds like N-chlorosuccinimide (NCS) are more convenient and safer to handle but still require care.

• Reactions: Electrophilic chlorination reactions can be highly exothermic.[6] Proper temperature control is essential, especially on a large scale.

• Solvents: Use dry, inert solvents to prevent the deactivation of the Lewis acid catalyst.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Video: Electrophilic Aromatic Substitution: Chlorination and Bromination of Benzene [jove.com]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. Electrophilic halogenation - Wikipedia [en.wikipedia.org]
• 6. Cl2 and Electrophilic Cl+ /Radical reagents - Wordpress [reagents.acsgcipr.org]

The Chlorine Cation: A Key Electrophile in the Biosynthesis of Chlorinated Natural Products

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The incorporation of chlorine atoms into natural product scaffolds often imparts potent and specific biological activities, making chlorinated natural products a rich source of inspiration for drug discovery.[1][2] The biosynthesis of these molecules is a fascinating area of study, revealing nature's strategies for activating the otherwise unreactive chloride ion. A key mechanistic theme is the enzymatic generation of an electrophilic chlorine species, equivalent to a chlorine cation (Cl+), which can then participate in targeted C-H bond functionalization.[3] This document provides an overview of the enzymatic systems that generate and utilize these powerful electrophiles and offers detailed protocols for their study.

Two major classes of enzymes are responsible for the majority of biological chlorination reactions: Flavin-dependent halogenases and non-heme Fe(II)/α-ketoglutarate-dependent halogenases . While mechanistically distinct, both enzyme families generate a highly reactive species capable of electrophilic attack on a substrate.

Flavin-Dependent Halogenases: Generating a Controlled Chlorinating Agent

Flavin-dependent halogenases (FDHs) are a well-studied family of enzymes that catalyze the regioselective chlorination of aromatic compounds, most notably the amino acid tryptophan.[4] These enzymes utilize a two-component system: a flavin reductase and the halogenase itself. The reductase provides reduced flavin adenine dinucleotide (FADH2) to the halogenase. Inside the halogenase active site, FADH2 reacts with molecular oxygen to form a flavin hydroperoxide. This intermediate then reacts with a chloride ion to generate hypochlorous acid (HOCl), the key electrophilic chlorinating agent.[5] A conserved lysine residue in the active site is thought to play a crucial role in activating the HOCl for a controlled electrophilic aromatic substitution reaction on the substrate.[6]

Logical Relationship of Flavin-Dependent Halogenation

Caption: Flavin-dependent halogenation workflow.

Non-Heme Fe(II)/α-Ketoglutarate-Dependent Halogenases: A Radical Approach to Chlorination

The non-heme Fe(II)/α-ketoglutarate-dependent halogenases functionalize unactivated C-H bonds, a challenging chemical transformation.[1] These enzymes employ a radical-based mechanism. The reaction is initiated by the binding of α-ketoglutarate and the substrate to the Fe(II) center. Molecular oxygen then coordinates to the iron, leading to the oxidative decarboxylation of α-ketoglutarate and the formation of a high-valent Fe(IV)-oxo species.[7] This powerful oxidant abstracts a hydrogen atom from the substrate, generating a substrate radical. In a subsequent step, a chloride ion coordinated to the iron is transferred to the substrate radical, completing the chlorination.[8]

Signaling Pathway of Non-Heme Fe(II)/α-KG-Dependent Halogenation

Caption: Non-heme Fe(II)/α-KG-dependent halogenation pathway.

Data Presentation

Table 1: Kinetic Parameters of Flavin-Dependent Tryptophan Halogenases.

Enzyme	Substrate	K_m (mM)	k_cat (min⁻¹)	k_cat/K_m (min⁻¹mM⁻¹)	Reference
PyrH	L-Tryptophan	0.6216	243.09	391.07	[9]
PyrH-Q160N	GGW peptide	1.8 ± 0.2	0.35 ± 0.02	0.19	[10]
SttH	L-Tryptophan	-	-	70	[9]
RebH	L-Tryptophan	0.00978	4.42	452	[11]
PrnA	L-Tryptophan	-	-	-	[9]
Thal-Hal	L-Tryptophan	-	-	350	[9]
BorH	L-Tryptophan	0.00978	4.42	-	[11]

Note: Kinetic parameters can vary depending on assay conditions. The data presented here are for comparative purposes.

Experimental Protocols

Protocol 1: Expression and Purification of Flavin-Dependent Tryptophan Halogenases (e.g., RebH, PyrH)

1. Gene Cloning and Expression Vector:

• The halogenase genes (e.g., rebH, pyrH) and the flavin reductase gene (rebF) are codon-optimized for expression in E. coli.[10]

• Genes are cloned into a suitable expression vector, such as pET22b, which adds a C-terminal His6-tag for purification.[10]

2. Protein Expression:

• The expression plasmids are transformed into E. coli BL21(DE3) competent cells.

• A single colony is used to inoculate a starter culture of LB medium containing the appropriate antibiotic and grown overnight at 37°C.

• The overnight culture is used to inoculate a larger volume of LB medium. The culture is grown at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Protein expression is induced by the addition of IPTG to a final concentration of 0.2-1 mM.

• The culture is then incubated at a lower temperature (e.g., 18-25°C) for 16-20 hours to enhance soluble protein expression.

3. Cell Lysis and Purification:

• Cells are harvested by centrifugation, resuspended in lysis buffer (e.g., 50 mM HEPES, 300 mM NaCl, 5 mM imidazole, pH 7.5), and lysed by sonication.[12]

• The cell lysate is clarified by centrifugation.

• The supernatant containing the His-tagged protein is loaded onto a Ni-NTA affinity chromatography column.

• The column is washed with a wash buffer containing a low concentration of imidazole (e.g., 20-40 mM).

• The protein is eluted with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

• The purified protein is dialyzed against a storage buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 10% glycerol, pH 7.5) and stored at -80°C.

Protocol 2: In Vitro Activity Assay for Flavin-Dependent Tryptophan Halogenases

1. Reaction Mixture:

• A typical reaction mixture (100 µL) contains:

  • Halogenase enzyme (e.g., RebH, PyrH): 2.5 - 10 µM[10][13]

  • Flavin reductase (e.g., RebF): 2.5 - 30 µM[10][13]

  • Substrate (e.g., L-tryptophan or peptide): 0.5 - 20 mM[10]

  • FAD: 10 µM[10]

  • NADH: 2 mM[10]

  • NaCl or NaBr: 30 - 50 mM[10][13]

  • Buffer: 50 mM Na₂HPO₃, 10 mM K₂HPO₄, pH 7.4[13]

• An NADH regeneration system can be included, such as glucose and glucose dehydrogenase.[10]

2. Reaction Conditions:

• The reaction is initiated by the addition of the halogenase enzyme.

• The mixture is incubated at 25-37°C for a specified time (e.g., 1-24 hours).[13]

• For kinetic studies, aliquots are taken at different time points.[10]

3. Reaction Quenching and Sample Preparation:

• The reaction is quenched by the addition of an equal volume of methanol or by heating at 95°C for 10 minutes.[10][13]

• Precipitated protein is removed by centrifugation.

• The supernatant is collected for analysis.

Protocol 3: Activity Assay for Non-Heme Fe(II)/α-KG-Dependent Halogenase (SyrB2)

1. Enzyme and Substrate Preparation:

• SyrB2 is purified as an apoprotein and reconstituted with Fe(II) under anaerobic conditions.[1]

• The substrate, L-threonine, is loaded onto the carrier protein SyrB1 to form L-Thr-S-SyrB1.[1]

2. Reaction Mixture:

• The reaction is performed in an anaerobic environment.

• A typical reaction mixture contains:

  • L-Thr-S-SyrB1: ~10-100 µM[1]

  • SyrB2 (Fe(II)-reconstituted): 6.5 - 15 µM[1]

  • α-ketoglutarate: 2 mM[1]

  • Chloride (e.g., MgCl₂ or NaCl): 2.5 mM[1]

  • Buffer: 20 mM HEPES, pH 7.5[1]

3. Reaction Conditions:

• The reaction is initiated by the addition of SyrB2.

• The mixture is incubated at a suitable temperature (e.g., 25°C) for 60 minutes.[1]

4. Product Release and Analysis:

• The chlorinated amino acid is released from the carrier protein by treatment with a thioesterase.

• The released amino acids are derivatized (e.g., with 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate) for fluorescent detection.[14]

• The products are analyzed by HPLC or LC-MS.[14]

Protocol 4: Analysis of Chlorinated Products by HPLC-MS

1. HPLC System:

• A standard HPLC system equipped with a C18 column is used.

• The mobile phase typically consists of a gradient of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%).

2. Mass Spectrometry Detection:

• The HPLC system is coupled to a mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).[15]

• For quantitative analysis, multiple reaction monitoring (MRM) mode can be used on a triple quadrupole mass spectrometer.[16]

• High-resolution mass spectrometry is used to confirm the elemental composition of the products, including the characteristic isotopic pattern of chlorine (³⁵Cl/³⁷Cl ratio of approximately 3:1).[15]

Experimental Workflow for Halogenase Studies

Caption: A typical experimental workflow for halogenase research.

References

• 1. SyrB2 in syringomycin E biosynthesis is a nonheme FeII α-ketoglutarate- and O2-dependent halogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Insights into enzymatic halogenation from computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of Action of Flavin-Dependent Halogenases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New Insights into the Mechanism of Enzymatic Chlorination of Tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Examples of α-Ketoglutarate-Dependent Mononuclear Non-Haem Iron Enzymes in Natural Product Biosyntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. First-principles study of non-heme Fe(II) halogenase SyrB2 reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Halogenation of Peptides and Proteins Using Engineered Tryptophan Halogenase Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure and Activity of the Thermophilic Tryptophan-6 Halogenase BorH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. d-nb.info [d-nb.info]
• 14. biorxiv.org [biorxiv.org]
• 15. Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Quantification of Reactive Chlorine Species

Audience: Researchers, scientists, and drug development professionals.

Introduction

In various scientific and industrial fields, including water treatment, healthcare, and drug development, the accurate quantification of reactive chlorine species (RCS) is crucial. While the term "chlorine cation" (Cl⁺) is sometimes used, it is important to note that this species is highly unstable in aqueous solutions. Instead, the focus of analytical methods is on more stable and relevant RCS such as hypochlorous acid (HOCl), the hypochlorite anion (OCl⁻), and chloramines.[1] These species play significant roles in disinfection, immune responses, and as potential indicators of oxidative stress.[2][3] This document provides detailed application notes and protocols for several key analytical techniques used to quantify these important reactive chlorine species.

Spectrophotometric Methods

Spectrophotometry offers a rapid and accessible approach for quantifying RCS, often relying on colorimetric reactions.

DPD (N,N-diethyl-p-phenylenediamine) Method

The DPD method is a widely used colorimetric technique for determining free and total chlorine.[4] Free chlorine (HOCl and OCl⁻) reacts with DPD to produce a magenta-colored compound, which can be quantified by measuring its absorbance at 515 nm.[4] The subsequent addition of potassium iodide allows for the determination of total chlorine by converting chloramines to a form that also reacts with DPD.[4]

Quantitative Data

Parameter	Value	Reference
Detection Range	0.1 - 10 mg/L Cl₂	[5]
Wavelength	515 nm	[4]
Interferences	Manganese, other oxidizing agents	[4][6]

Experimental Protocol

• Sample Collection: Collect the aqueous sample to be analyzed.

• Reagent Preparation: Prepare a DPD indicator solution and a phosphate buffer solution (pH 6.2-6.5).

• Free Chlorine Measurement:

  • Add 5 mL of the DPD indicator solution and 5 mL of the phosphate buffer to a 100 mL sample.

  • Mix thoroughly.

  • Immediately measure the absorbance at 515 nm using a spectrophotometer.

• Total Chlorine Measurement:

  • To the solution from the free chlorine measurement, add a small amount of potassium iodide and allow it to dissolve.

  • Wait for 3 minutes for the reaction to complete.

  • Measure the absorbance at 515 nm.

• Calibration: Prepare a series of standards with known chlorine concentrations and generate a calibration curve to determine the concentration in the unknown sample.

Experimental Workflow

Caption: Workflow for DPD method.

Ascorbic Acid Method

This method involves the oxidation of ascorbic acid by hypochlorous acid or chloramines. The decrease in ascorbic acid concentration is measured spectrophotometrically at 265 nm.[7] A key advantage of this method is the lack of interference from other non-halide oxidants like hydrogen peroxide.[7]

Quantitative Data

Parameter	Value	Reference
Detection Limit	1 nmol of HOCl	[7]
Wavelength	265 nm	[7]
Interferences	None from H₂O₂ or hypothiocyanous acid	[7]

Experimental Protocol

• Reagent Preparation: Prepare a standard solution of ascorbic acid in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Reaction:

  • To a quartz cuvette, add the ascorbic acid solution.

  • Add the sample containing the reactive chlorine species.

  • Mix gently.

• Measurement: Immediately measure the decrease in absorbance at 265 nm.

• Quantification: The amount of reactive chlorine species is determined by the stoichiometric decrease in ascorbic acid concentration.

Logical Relationship

Caption: Principle of ascorbic acid method.

Titration Methods

Titration is a classic and reliable method for quantifying reactive chlorine species, particularly for determining the "available chlorine" content.

Iodometric Titration

Iodometric titration is a standard method for determining the total available chlorine.[8] In an acidic solution, reactive chlorine species oxidize iodide ions (I⁻) to iodine (I₂). The liberated iodine is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using a starch indicator.[9]

Quantitative Data

Parameter	Value	Reference
Application	Determination of total available chlorine	[8][9]
Indicator	Starch	[9]
Endpoint	Disappearance of blue color	[5]

Experimental Protocol

• Sample Preparation: Place a known volume of the sample into an Erlenmeyer flask.

• Acidification and Iodide Addition: Add an excess of potassium iodide (KI) solution and acidify the mixture (e.g., with acetic acid).

• Iodine Liberation: Allow the reaction to proceed in the dark for about 5 minutes to ensure complete liberation of iodine.

• Titration: Titrate the liberated iodine with a standardized sodium thiosulfate solution until the solution turns a pale yellow.

• Indicator Addition: Add a few drops of starch indicator, which will turn the solution blue-black.

• Endpoint Determination: Continue the titration with sodium thiosulfate until the blue color disappears.

• Calculation: The concentration of available chlorine is calculated based on the volume of sodium thiosulfate used.

Experimental Workflow

Caption: Iodometric titration workflow.

Electrochemical Methods

Electrochemical techniques offer real-time monitoring capabilities and high sensitivity for the detection of reactive chlorine species.[8]

Amperometric Sensors

Amperometric sensors measure the change in current resulting from the electrochemical reduction or oxidation of the analyte at an electrode surface.[8] These sensors can provide rapid and accurate measurements of free available chlorine.[8]

Quantitative Data

Parameter	Value	Reference
Application	Real-time monitoring of free available chlorine	[8]
Principle	Measurement of current change from redox reaction	[8]
Sensitivity	High, can detect low concentrations	[10]

Experimental Protocol

• Sensor Preparation: Ensure the amperometric sensor is clean and properly calibrated according to the manufacturer's instructions.

• Sample Introduction: Immerse the sensor in the sample solution.

• Measurement: Apply a constant potential to the working electrode and measure the resulting current. The current is proportional to the concentration of the reactive chlorine species.

• Calibration: Create a calibration curve using standards of known concentrations to quantify the analyte in the sample.

Signaling Pathway

Caption: Amperometric sensor principle.

Chromatographic Methods

Chromatography provides high sensitivity and selectivity, allowing for the separation and quantification of different chlorine species.[8]

High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the precise quantification of HOCl and its potential impurities, such as chlorate and perchlorate.[8] Detection is often achieved using a UV-Vis detector.[8]

Quantitative Data

Parameter	Value	Reference
Application	Quantification of HOCl and impurities	[8]
Detector	UV-Vis	[8]
Sensitivity	High, can detect trace amounts	[8]
Detection Limit	1 µM (with UV-Vis)	[2]

Experimental Protocol

• Mobile Phase Preparation: Prepare an appropriate mobile phase (e.g., a buffered aqueous solution).

• Column Equilibration: Equilibrate the HPLC column (e.g., a C18 column) with the mobile phase.

• Sample Injection: Inject a known volume of the sample into the HPLC system.

• Separation: The different chlorine species are separated based on their interaction with the stationary phase.

• Detection: The concentration of each species is determined as it elutes from the column and passes through the UV-Vis detector, typically monitoring absorbance around 230-235 nm for HOCl.[8]

• Quantification: Use a calibration curve generated from standards of known concentrations to quantify the analytes.

Experimental Workflow

Caption: HPLC workflow for RCS analysis.

Conclusion

The choice of analytical technique for quantifying reactive chlorine species depends on factors such as the required sensitivity, the presence of interfering substances, and the need for real-time monitoring. Spectrophotometric and titration methods are well-suited for routine analysis, while electrochemical and chromatographic techniques offer higher sensitivity and selectivity for research and specialized applications. The protocols and data presented here provide a foundation for researchers, scientists, and drug development professionals to select and implement the most appropriate method for their specific needs.

References

• 1. ccme.ca [ccme.ca]
• 2. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 3. Research Portal [ourarchive.otago.ac.nz]
• 4. ANALYTICAL METHODS - Toxicological Profile for Chlorine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. cdn.hach.com [cdn.hach.com]
• 6. dec.vermont.gov [dec.vermont.gov]
• 7. A spectrophotometric assay for chlorine-containing compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Robust Techniques to Validate Hypochlorous Acid Purity and Concentration [eureka.patsnap.com]
• 9. media.neliti.com [media.neliti.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stabilization and Use of Electrophilic Chlorine

Welcome to the technical support center for challenges related to the stabilization and use of the chlorine cation (Cl⁺) equivalent in research and development. This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals.

Introduction

In synthetic chemistry, the term "chlorine cation" or "chloronium ion" (Cl⁺) refers to an electrophilic chlorine species used for chlorinating organic molecules. A free Cl⁺ cation is highly unstable; therefore, it is always generated in situ from a reagent that can deliver an electrophilic chlorine atom.[1][2] The primary challenge lies not in stabilizing a free cation, but in controlling the reactivity and selectivity of the powerful chlorinating agents that serve as its source. These reagents range from highly toxic chlorine gas to more manageable solid reagents like N-Chlorosuccinimide (NCS).[1][2]

This guide addresses common issues encountered during electrophilic chlorination reactions, focusing on safety, reagent stability, and reaction outcomes.

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments in a question-and-answer format.

Question: My chlorination reaction has a low yield or is not proceeding. What are the common causes?

Answer: A low or zero yield in a chlorination reaction can stem from several factors related to the reagents, substrate, or reaction conditions.

• Inactive Reagent: The chlorinating agent may have degraded.

  • N-chloro compounds like NCS can decompose with moisture.[3] Ensure the reagent was stored in a dry, cool place and handled with care to prevent exposure to atmospheric moisture.

  • For reactions using Cl₂ gas with a Lewis acid catalyst (e.g., AlCl₃, FeCl₃), the catalyst can be inactivated by moisture in the air or solvent.[4][5] Ensure anhydrous conditions.

• Insufficiently Activated Substrate: Electrophilic aromatic substitution requires an electron-rich substrate. If your aromatic ring is substituted with strongly electron-withdrawing groups (e.g., -NO₂, -CF₃), it may be too deactivated to react under standard conditions.[5]

• Poor Solvent Choice: The reaction solvent can significantly impact the outcome.

  • Many chlorinations are performed in chlorinated solvents like dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄).[6]

  • Using protic or reactive solvents can consume the chlorinating agent. For example, chlorine reacts with water.[7]

• Incorrect Temperature: Some reactions require specific temperature control. Overly high temperatures can lead to decomposition and side products, while temperatures that are too low may prevent the reaction from starting.

Question: I am observing poor regioselectivity with multiple chlorinated products. How can I improve it?

Answer: Poor regioselectivity is a common issue when the substrate has multiple reactive sites or when the reagent is too reactive.[1]

• Reagent Choice: Highly reactive systems like Cl₂/AlCl₃ are less selective.[8] Switching to a milder, bulkier reagent like N-Chlorosuccinimide (NCS) can improve selectivity for the desired isomer.[2]

• Steric Hindrance: The directing effects of existing substituents on an aromatic ring are crucial. If electronic effects favor multiple positions, consider if a bulkier chlorinating agent could be used to favor the less sterically hindered position.

• Solvent and Temperature: Changing the solvent polarity or lowering the reaction temperature can sometimes enhance selectivity by slowing down the reaction rate and allowing the inherent electronic and steric factors to have a greater influence.

Question: My N-Chlorosuccinimide (NCS) reagent appears discolored and my reaction is failing. What is the issue?

Answer: N-Chlorosuccinimide is a stable solid when pure and dry.[9][10] However, it is sensitive to moisture and light over long-term storage.

• Decomposition: Discoloration can indicate decomposition. NCS should be a white to pale yellow crystalline solid. It is recommended to use NCS from a freshly opened bottle or to purify older batches if decomposition is suspected.

• Storage: Always store NCS in a tightly sealed container in a cool, dry, and dark place.[3]

• Purity Check: The purity of NCS can be checked by titration methods to determine the active chlorine content before use in a critical reaction.

Frequently Asked Questions (FAQs)

Question: What is the nature of the "chlorine cation" in synthetic chemistry?

Answer: The "chlorine cation" (Cl⁺) is a conceptual electrophile. It does not exist as a free, stable ion in the reaction medium. Instead, it is delivered from a chlorinating agent where the chlorine atom is bonded to a more electronegative atom or group.[2] For example:

• In the Cl₂ molecule, polarization occurs upon approach to a nucleophile or interaction with a Lewis acid, creating a δ+ charge on one chlorine atom.[4]

• In N-Chlorosuccinimide (NCS), the chlorine is bonded to a nitrogen atom, making it electron-deficient and electrophilic.[11]

The reaction proceeds by the nucleophile (e.g., an aromatic ring) attacking this electrophilic chlorine atom.[12]

Question: What are the common sources of electrophilic chlorine and how do they compare?

Answer: Various reagents are used to deliver electrophilic chlorine, each with different levels of reactivity, selectivity, and handling requirements.[1]

Table 1: Comparison of Common Electrophilic Chlorinating Agents

Reagent	Formula	Form	Active Cl% (approx.)	Key Characteristics & Use Cases
Chlorine Gas	Cl₂	Gas	100%	Highly reactive and non-selective; requires a Lewis acid catalyst for aromatic substrates.[4][13] Very toxic and requires specialized handling.[7][14]
Sulfuryl Chloride	SO₂Cl₂	Liquid	52%	Used for chlorination of alkanes and activated aromatic rings. Can proceed via radical or ionic pathways.
N-Chlorosuccinimide (NCS)	C₄H₄ClNO₂	Solid	26.5%	Mild, selective, and easy-to-handle solid.[2] Widely used for allylic, benzylic, and aromatic chlorinations.[11] Stable when stored properly.[9]
Trichloroisocyanuric Acid (TCCA)	C₃Cl₃N₃O₃	Solid	90%	High chlorine content, cost-effective solid. Often used in large-scale industrial processes and as a disinfectant. Can be very reactive.
Sodium Hypochlorite	NaOCl	Solution	Variable	Common household bleach. A source of electrophilic chlorine, typically used for oxidation but can be used for chlorination under specific conditions.

Question: What safety precautions are essential when working with electrophilic chlorinating agents?

Answer: Safety is paramount due to the toxicity and reactivity of these reagents.

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a face shield, chemical-resistant gloves, and a lab coat.[14][15]

• Ventilation: Work in a well-ventilated chemical fume hood, especially when handling chlorine gas or volatile liquids like sulfuryl chloride.[15][16] Chlorine gas is denser than air and can accumulate in low-lying areas.[16][17]

• Handling Chlorine Gas: Use of Cl₂ gas requires specialized equipment, including pressure regulators, and leak detection systems. All equipment must be dry, as moisture and chlorine form highly corrosive acids.[16]

• Incompatible Materials: Never mix chlorine-containing compounds with ammonia or acids, as this can generate toxic gases.[15] Avoid contact with flammable materials, as many chlorinating agents are strong oxidizers.[1][14]

• Emergency Preparedness: Ensure an emergency eyewash and shower are accessible.[17] Have an appropriate plan for containing spills and leaks. Never use water on a chlorine leak, as it will worsen the situation by forming corrosive acids.[16]

Experimental Protocols & Visualizations

Example Protocol: Chlorination of Acetanilide using NCS

This protocol describes a standard procedure for the selective monochlorination of an activated aromatic ring.

Objective: To synthesize 4-chloroacetanilide from acetanilide using N-Chlorosuccinimide.

Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of acetanilide in a suitable solvent such as acetic acid or dichloromethane.

• Reagent Addition: Add 1.05 equivalents of N-Chlorosuccinimide (NCS) to the solution in portions at room temperature. Adding it in portions helps to control the reaction exotherm.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Workup: Once the reaction is complete, pour the mixture into a beaker of ice water. The product will precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove any remaining succinimide and acetic acid.

• Purification: Recrystallize the crude product from an appropriate solvent (e.g., ethanol/water mixture) to obtain pure 4-chloroacetanilide.

Visualizations

The following diagrams illustrate key concepts and workflows related to electrophilic chlorination.

Caption: Mechanism of electrophilic aromatic chlorination.

Caption: Troubleshooting workflow for a failed chlorination.

Caption: Common sources of electrophilic chlorine.

References

• 1. Cl2 and Electrophilic Cl+ /Radical reagents - Wordpress [reagents.acsgcipr.org]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Electrophilic halogenation - Wikipedia [en.wikipedia.org]
• 6. Specific Solvent Issues with Chlorination - Wordpress [reagents.acsgcipr.org]
• 7. worksafebc.com [worksafebc.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. suru-chem.com [suru-chem.com]
• 10. Chlorosuccinimide | C4H4ClNO2 | CID 31398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. N-Chlorosuccinimide | High-Purity Reagent | Supplier [benchchem.com]
• 12. byjus.com [byjus.com]
• 13. aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 14. CCOHS: Chlorine [ccohs.ca]
• 15. Top 10 Chlorine Safety Tips - Online Safety Trainer [onlinesafetytrainer.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. tdi.texas.gov [tdi.texas.gov]

Technical Support Center: Optimizing Selective Chlorination Reactions

Welcome to the technical support center for selective chlorination. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and optimize their chlorination reactions. Here you will find answers to frequently asked questions, detailed troubleshooting guides, and key experimental data to enhance the selectivity and yield of your reactions.

Frequently Asked Questions (FAQs)

Q1: My chlorination reaction is resulting in a mixture of regioisomers. How can I improve the regioselectivity?

A1: Achieving high regioselectivity is a common challenge in chlorination. The outcome is significantly influenced by the substrate, the chlorinating agent, the catalyst, and the reaction conditions. For aromatic compounds, the directing effects of existing substituents play a major role. For instance, electron-donating groups typically direct chlorination to the ortho and para positions. To enhance selectivity:

• Catalyst Selection: Employing specific catalysts can dramatically influence the reaction's regioselectivity. For example, secondary amine organocatalysts have been shown to favor ortho-chlorination of anilines.[1][2] Similarly, Lewis basic selenoether catalysts can also provide excellent ortho-selectivity for phenols and anilines.[3] For asymmetric ketones, the choice between acidic or basic conditions can direct chlorination to the more or less substituted α-carbon, respectively.[4]

• Chlorinating Agent: The choice of chlorinating agent is critical. Milder agents may offer better control. Sulfuryl chloride (SO₂Cl₂) is a common reagent, and its reactivity can be tuned with organocatalysts.[5][6]

• Temperature Control: Lowering the reaction temperature can sometimes increase selectivity by favoring the kinetically controlled product.

Q2: I am observing significant amounts of di- and polychlorinated products. How can I favor monochlorination?

A2: The formation of multiple chlorination products is a frequent side reaction, especially in free-radical chlorinations of alkanes or highly reactive aromatic substrates.[4][7] To minimize polychlorination:

• Stoichiometry Control: Carefully control the stoichiometry of the chlorinating agent. Using a stoichiometric amount or a slight excess of the chlorinating agent relative to the substrate is crucial.[4] For gas-phase reactions like the chlorination of methane, using a high methane-to-chlorine ratio favors the formation of the monochlorinated product.[8]

• Reaction Time: Monitor the reaction progress closely using techniques like TLC or GC-MS and stop the reaction as soon as the desired monochlorinated product is formed.[4]

• Milder Reagents: Employing a milder chlorinating agent can help to prevent over-reaction.[4]

Q3: What is the role of the solvent in selective chlorination, and what are some recommended solvents?

A3: The solvent can significantly influence the rate and selectivity of chlorination reactions. In electrophilic aromatic substitution, solvents can affect the stability of the cationic intermediates (arenium ions).[9] While chlorinated solvents like CCl₄ and CHCl₃ have been traditionally used for radical chlorinations, safer alternatives are now preferred.[10] For electrophilic chlorinations, the choice of solvent can be critical for catalyst performance and selectivity. For instance, nonpolar solvents like dichloromethane (DCM) have been found to be superior for certain stereoselective chlorination reactions.[11] It is important to avoid solvents that can react with the chlorinating agent; for example, DMSO should be used with caution in the presence of reagents like Cl₂.[10]

Q4: My reaction yield is very low. What are the potential causes and solutions?

A4: Low yields can stem from several factors, including incomplete reactions or degradation of the starting material or product.[4] To improve the yield:

• Optimize Reaction Time and Temperature: If the reaction is incomplete, consider increasing the reaction time or temperature. However, be mindful that this could also lead to the formation of side products.[4]

• Choice of Chlorinating Agent and Catalyst: The reactivity of the chlorinating agent and the efficiency of the catalyst are paramount. For less reactive substrates, a more powerful chlorinating system may be necessary. For example, acetonitrile has been found to strongly activate SO₂Cl₂, enabling the chlorination of even less reactive aromatic compounds.[5][6]

• Work-up and Purification: Ensure that the work-up and purification procedures are optimized to minimize product loss. Column chromatography is often necessary to separate the desired product from byproducts and unreacted starting material.[4]

Troubleshooting Guides

This section provides a structured approach to resolving common issues encountered during selective chlorination experiments.

Problem 1: Poor Regioselectivity

Probable Cause(s)	Suggested Solution(s)
Incorrect Reaction Conditions (e.g., acidic vs. basic)	For substrates like unsymmetrical ketones, verify the pH of the reaction medium. Acidic conditions typically favor chlorination at the more substituted α-carbon, while basic conditions favor the less substituted α-carbon.[4]
Inappropriate Choice of Chlorinating Agent or Catalyst	Research and select a chlorinating agent and catalyst system known to provide high selectivity for your specific substrate class. For example, for ortho-selective chlorination of anilines, consider using a secondary amine organocatalyst with sulfuryl chloride.[1][2]
Steric and Electronic Effects of the Substrate Not Considered	Analyze the electronic properties (electron-donating vs. electron-withdrawing groups) and steric hindrance of your substrate to predict the most likely site of chlorination and choose your conditions accordingly.
Suboptimal Temperature	Experiment with a range of temperatures. Lowering the temperature often enhances selectivity.

Problem 2: Polychlorination

Probable Cause(s)	Suggested Solution(s)
Excess of Chlorinating Agent	Use a stoichiometric amount or only a slight excess of the chlorinating agent.[4] In some cases, using a high ratio of substrate to chlorinating agent can favor monochlorination.[8][12]
Reaction Time is Too Long	Monitor the reaction progress by TLC or GC-MS and quench the reaction once the desired monochlorinated product has formed, before significant amounts of polychlorinated products appear.[4]
Highly Reactive Substrate	Employ a milder chlorinating agent or use a catalyst that promotes selective monochlorination.[4]

Problem 3: Low or No Yield

Probable Cause(s)	Suggested Solution(s)
Incomplete Reaction	Increase the reaction time or temperature, but carefully monitor for the formation of side products.[4] Consider a more reactive chlorinating agent or a more efficient catalyst.
Degradation of Starting Material or Product	Use a milder chlorinating agent or catalyst to avoid degradation.[4] Ensure the reaction conditions are not too harsh for your substrate or product.
Inefficient Work-up and Purification	Optimize the work-up procedure to minimize loss. Column chromatography may be necessary for proper separation.[4]
Radical Inhibitors Present (for free-radical reactions)	Ensure the absence of radical traps, such as oxygen, which can halt or slow down free-radical chain reactions.[7]

Data Presentation: Catalyst and Condition Effects on Selectivity

The following tables summarize quantitative data on the effects of different catalysts and reaction conditions on the selectivity of chlorination for various substrates.

Table 1: Ortho-Selective Chlorination of Anilines

Catalyst	Chlorinating Agent	Solvent	Temperature (°C)	Ortho:Para Ratio	Yield (%)
Secondary Amine (1f)	SO₂Cl₂	Toluene	25	>99:1	95
Diisopropylammonium chloride	DCDMH	Toluene	25	-	-
(S)-Diphenylprolinol (1 mol%)	SO₂Cl₂	-	-	≤99:1	-
Nagasawa's bis-thiourea (1 mol%)	SO₂Cl₂	-	-	High ortho selectivity	-
Phenyl boronic acid (5 mol%)	SO₂Cl₂	-	-	High ortho selectivity	-

Data compiled from multiple sources.[2][5][6]

Table 2: Para-Selective Chlorination of Phenols

Catalyst/Additive	Chlorinating Agent	Ortho:Para Ratio
Acetonitrile	SO₂Cl₂	≤4:96
(S)-BINAPO (5 mol%)	SO₂Cl₂	≤4:96
Diisopropyl ether (4.00 equiv)	SO₂Cl₂	≤4:96

Data from referenced studies.[5][6]

Table 3: Relative Rates of Free-Radical Chlorination of Alkanes

C-H Bond Type	Relative Reactivity at 300°C (Vapor Phase)
Primary (1°)	1.00
Secondary (2°)	3.25
Tertiary (3°)	4.43

As temperature increases, the selectivity of chlorination decreases, approaching a 1:1:1 ratio.[13]

Experimental Protocols

Key Experiment: Ortho-Selective Chlorination of Aniline using a Secondary Amine Organocatalyst

This protocol is based on the method developed for the highly regioselective ortho-chlorination of anilines.[2]

Materials:

• Aniline substrate (0.2 mmol)

• Secondary amine organocatalyst (e.g., catalyst 1f as described in the reference, specify mol%)

• Sulfuryl chloride (SO₂Cl₂) (0.4 mmol)

• Toluene (2 mL)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve the aniline substrate (0.2 mmol) and the secondary amine organocatalyst in toluene (2 mL).

• Cool the reaction mixture to the desired temperature (e.g., 25 °C).

• Add sulfuryl chloride (0.4 mmol) dropwise to the stirred solution in the absence of light.

• Stir the reaction at 25 °C and monitor its progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine solution, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure ortho-chloroaniline.

• Characterize the product by NMR and mass spectrometry to confirm its structure and regiochemistry.

Visualizations

Logical Workflow for Troubleshooting Poor Regioselectivity

References

• 1. Amine organocatalysts for highly ortho-selective chlorination of anilines with sulfuryl chloride - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Amine organocatalysts for highly ortho-selective chlorination of anilines with sulfuryl chloride - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. [PDF] Catalyst-Controlled Regioselective Chlorination of Phenols and Anilines through a Lewis Basic Selenoether Catalyst. | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Catalyst-Tuned Electrophilic Chlorination of Diverse Aromatic Compounds with Sulfuryl Chloride and Regioselective Chlorination of Phenols with Organocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. quora.com [quora.com]
• 10. Specific Solvent Issues with Chlorination - Wordpress [reagents.acsgcipr.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Reactions Involving Chlorine Cation (Cl+)

Welcome to the technical support center for electrophilic chlorination reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, optimize reaction yields, and ensure the safe and efficient synthesis of chlorinated compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of electrophilic chlorine (chlorine cation)?

A1: Common reagents for generating a chlorine cation or an electrophilic chlorine species include chlorine gas (Cl₂), N-Chlorosuccinimide (NCS), Trichloroisocyanuric acid (TCCA), and sodium hypochlorite (NaOCl).[1][2] The choice of reagent often depends on the reactivity of the substrate, desired selectivity, and safety considerations.[3]

Q2: My electrophilic chlorination reaction is not proceeding or has a very low yield. What are the likely causes?

A2: Low or no yield can stem from several factors:

• Inactive Substrate: The aromatic ring or alkene may be too electron-poor to react with the electrophilic chlorine.[3]

• Deactivated Reagent: The chlorinating agent may have decomposed due to improper storage (e.g., exposure to moisture or light).[1]

• Insufficient Activation: Many chlorination reactions require a catalyst, such as a Lewis acid or a protic acid, to enhance the electrophilicity of the chlorine source.[4][5]

• Low Temperature: The reaction temperature may be too low to overcome the activation energy barrier.[3]

• Solvent Issues: The chosen solvent may not be appropriate for stabilizing the reaction intermediates.[6]

Q3: How can I improve the regioselectivity of my chlorination reaction?

A3: Regioselectivity is a common challenge, particularly with activated aromatic compounds. Strategies to improve it include:

• Catalyst Selection: Specific catalysts can direct the chlorination to a particular position (ortho, meta, or para).[3][7] For instance, certain organocatalysts can favor ortho-chlorination of phenols, while Lewis acids might favor para-substitution.[3]

• Choice of Chlorinating Agent: Bulkier chlorinating agents can favor substitution at less sterically hindered positions.

• Protecting Groups: Temporarily protecting highly activating groups can prevent side reactions and direct chlorination to the desired position.[8]

Q4: I am observing significant amounts of di- or poly-chlorinated byproducts. How can I minimize over-chlorination?

A4: Over-chlorination is common with highly reactive substrates.[8] To minimize it:

• Control Stoichiometry: Use a stoichiometric amount or a slight excess of the substrate relative to the chlorinating agent.

• Slow Addition: Add the chlorinating agent slowly to the reaction mixture to maintain a low concentration of the electrophile.

• Lower Temperature: Running the reaction at a lower temperature can reduce the rate of the second and subsequent chlorination steps.[3]

• Use a Milder Reagent: Switch to a less reactive chlorinating agent.

Q5: Are there any safety concerns I should be aware of when working with electrophilic chlorination reagents?

A5: Yes, many chlorinating agents are hazardous.

• Chlorine gas is highly toxic and corrosive.[2]

• N-chloro compounds can be unstable and potentially explosive, especially in combination with other materials.[1]

• Reactions can be exothermic , leading to a runaway reaction if not properly controlled.[1]

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during electrophilic chlorination reactions.

Issue	Possible Causes	Troubleshooting Steps
Low or No Product Yield	Inactive substrate (electron-poor).	Increase reaction temperature; Consider using a more reactive chlorinating agent or a catalyst.[3]
Decomposed chlorinating agent (e.g., old NCS).	Use a fresh batch of the chlorinating agent; Store reagents properly, protected from light and moisture.[1]
Insufficient catalyst activity or absence of a required catalyst.	Add an appropriate Lewis acid (e.g., FeCl₃, AlCl₃) or a protic acid catalyst.[4][9]
Inappropriate solvent.	Switch to a solvent that can better stabilize the charged intermediates (e.g., a more polar solvent), but be aware that solvent choice can also affect selectivity.[6]
Poor Regioselectivity	Highly activated substrate leading to multiple products.	Use a milder chlorinating agent; Employ a directing protecting group; Optimize the catalyst to favor the desired isomer.[7][8]
Steric hindrance not favoring the desired isomer.	Use a less bulky chlorinating agent or a catalyst that can overcome steric effects.
Over-chlorination	Excess chlorinating agent.	Carefully control the stoichiometry, using the substrate as the limiting reagent.[3]
High reaction temperature.	Perform the reaction at a lower temperature.[3]
Highly reactive substrate.	Use a milder chlorinating agent; Consider a protecting group strategy to reduce the substrate's reactivity.[8]
Formation of Oxidation Byproducts	Use of a strong oxidizing chlorinating agent.	Switch to a milder, non-oxidizing chlorinating agent like NCS.
Sensitive functional groups on the substrate (e.g., phenols, anilines).	Protect sensitive functional groups before chlorination.[8]
Difficult Product Isolation/Purification	Byproducts with similar polarity to the desired product.	Optimize reaction conditions to minimize byproduct formation; Explore different chromatographic conditions or recrystallization for purification.
Decomposition of the product during workup or purification.	Perform the workup and purification at low temperatures and under neutral pH conditions if the product is acid/base sensitive.[1]

Data Presentation: Comparison of Chlorinating Systems

The following tables summarize quantitative data on the yield of chlorinated products under different catalytic and solvent conditions.

Table 1: Catalyst Effect on the Regioselective Chlorination of 2-Methylaniline with CuCl₂ [10]

Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield of 4-chloro-2-methylaniline (%)
CuCl₂ (2 equiv) + O₂ + HCl(g)	36% aq. HCl	60	4	85
CuCl₂ (2 equiv)	[bmim]BF₄	60	4	95
CuCl₂ (2 equiv)	[bmim]BF₄	Room Temp	24	92

Table 2: Organocatalyst-Tuned Regioselective Chlorination of Phenol with SO₂Cl₂ [3]

Catalyst (mol%)	Solvent	Additive	o:p Ratio	Yield (%)
None	Dioxane	-	-	85
Nagasawa's bis-thiourea (1)	Dioxane	-	≤99:1	-
(S)-Diphenylprolinol (1)	Dioxane	-	≤99:1	-
Acetonitrile	Dioxane	-	≤4:96	-
(S)-BINAPO (5)	Dioxane	Diisopropyl ether (4 equiv)	≤4:96	-

Experimental Protocols

Protocol 1: General Procedure for Iron(III)-Catalyzed Chlorination of Activated Arenes with NCS [9]

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the activated arene (1.0 mmol), N-chlorosuccinimide (NCS, 1.1 mmol), and the solvent (e.g., [BMIM]NTf₂, 2 mL).

• Catalyst Addition: Add iron(III) chloride (FeCl₃, 0.05 mmol, 5 mol%) to the stirred mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 50-70 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Upon completion, cool the reaction to room temperature and quench by slowly adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted NCS.

• Workup: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired chlorinated arene.

Protocol 2: Quenching and Workup for Reactions Involving a Chlorine Cation

• General Quenching: Reactions involving electrophilic chlorine are typically quenched to neutralize any remaining reactive chlorine species and acidic byproducts.

  • Cool the reaction mixture in an ice bath.

  • Slowly add a quenching solution. Common quenching agents include:

    • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution to reduce excess active chlorine.

    • Saturated aqueous sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution to neutralize acidic byproducts like HCl.[11]

  • Stir the mixture vigorously for 15-30 minutes.

• Standard Workup:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • If the reaction was performed in a water-miscible solvent, add water and an immiscible organic solvent (e.g., ethyl acetate, dichloromethane) to extract the product.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water and then brine to remove any remaining water-soluble impurities.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

Visualizations

Caption: General workflow for performing an electrophilic chlorination reaction.

Caption: Decision tree for troubleshooting low yield in electrophilic chlorination.

Caption: Simplified mechanism of Lewis acid-catalyzed electrophilic aromatic chlorination.

References

• 1. benchchem.com [benchchem.com]
• 2. A New Age for Chlorination - GalChimia [galchimia.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Chlorination - Common Conditions [commonorganicchemistry.com]
• 6. Solvent effects - Wikipedia [en.wikipedia.org]
• 7. tandfonline.com [tandfonline.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Experimental Difficulties in Isolating Chlorine Cation Adducts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the experimental challenges associated with the isolation and characterization of highly reactive chlorine cation adducts, also known as chloronium ions.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are chlorine cation adducts (chloronium ions), and why are they so difficult to isolate?

A1: Chlorine cation adducts, or chloronium ions (e.g., dialkylchloronium ions, [R₂Cl]⁺), are highly reactive chemical species in which a chlorine atom bears a positive charge and is bonded to two other groups.[1] They are classified as reactive intermediates, which are short-lived, high-energy molecules.[1] Their isolation is challenging due to their extreme electrophilicity and tendency to react rapidly with most solvents and nucleophiles.[2][3] At a macroscopic level, cations and anions cannot be truly isolated from each other in a stable, bulk form under normal conditions due to the immense electrostatic forces that would arise.[3][4]

Q2: What are the primary methods for generating chlorine cation adducts for experimental study?

A2: The generation of these reactive species requires potent reagents capable of abstracting a chloride anion from a precursor or protonating a chloroalkane. The most common methods involve the use of:

• Superacids: Both Brønsted superacids (e.g., carborane acids like H(CHB₁₁Cl₁₁)) and Lewis superacids (e.g., antimony pentafluoride, SbF₅) are used to react with chloroalkanes.[1][5]

• Xenonium Salts: Salts like [XeOTeF₅][Sb(OTeF₅)₆] can oxidize the chlorine atom in chloroalkanes, leading to the formation of the corresponding chloronium salt.[5][6]

Q3: What are the essential experimental conditions for studying chlorine cation adducts?

A3: Due to their high reactivity, special techniques are required to observe and characterize these species. The most critical condition is the use of extremely low temperatures to trap the intermediates and prevent their decomposition.[7] The primary technique employed is matrix isolation , where the reactive species is generated and trapped in a solid, inert gas matrix (e.g., argon or neon) at cryogenic temperatures (typically 10-40 K).[7][8] This allows for their study using various spectroscopic methods.

Q4: What spectroscopic techniques are most effective for characterizing chlorine cation adducts?

A4: The primary methods for characterizing these trapped intermediates are:

• Infrared (IR) Spectroscopy: Provides information about the vibrational modes of the molecule, which can be compared with theoretical calculations to confirm the structure.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Low-temperature NMR can provide detailed structural information, but it requires specialized equipment and careful experimental setup to maintain the stability of the adduct.[2][6]

Q5: What are the main safety concerns when working with the reagents used to generate chlorine cation adducts?

A5: The reagents used, particularly superacids like fluoroantimonic acid and antimony pentafluoride, are extremely hazardous.[5][9] Key safety precautions include:

• Working in a specialized fume hood designed for highly corrosive materials.[9]

• Using appropriate Personal Protective Equipment (PPE): This includes chemical-resistant gloves (e.g., Viton® or thick nitrile), splash goggles, a face shield, and a lab coat.[9]

• Strict exclusion of water and moisture: Superacids react violently with water.[5][10] All glassware and reagents must be scrupulously dried.

• Having appropriate emergency response materials readily available: This includes neutralization agents and, in the case of fluoride-containing superacids, calcium gluconate gel for skin exposure.[9]

Section 2: Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and isolation of chlorine cation adducts.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
No evidence of chloronium ion formation (e.g., no characteristic peaks in IR or NMR spectra)	1. Insufficiently strong acid/oxidizing agent. 2. Presence of impurities (especially water) that consume the superacid. 3. Precursor chloroalkane is not sufficiently reactive. 4. Reaction temperature is too high, leading to immediate decomposition.	1. Use a stronger superacid system (e.g., SbF₅-based). 2. Ensure all reagents and solvents are rigorously dried and handled under an inert atmosphere. 3. Consider a more reactive chloroalkane precursor. 4. Conduct the reaction at a lower temperature.
Broad, unresolved peaks in low-temperature NMR spectrum	1. Poor shimming of the spectrometer at low temperature. 2. Sample is too concentrated, leading to viscosity broadening. 3. The chloronium ion is undergoing rapid exchange or decomposition on the NMR timescale. 4. The sample has partially frozen.	1. Re-shim the spectrometer at the target temperature. 2. Prepare a more dilute sample. 3. Lower the temperature further to slow down dynamic processes. 4. Check the freezing point of your solvent and operate at a slightly higher temperature.[2]
Rapid decomposition of the isolated adduct upon slight warming	1. Inherent instability of the target chloronium ion. 2. Presence of trace impurities in the matrix that become mobile upon annealing. 3. The counter-ion is not sufficiently non-nucleophilic.	1. This is an inherent property; characterization must be performed at the lowest possible temperature. 2. Ensure the highest purity of the matrix gas and precursor. 3. Use a very weakly coordinating anion, such as [CHB₁₁Cl₁₁]⁻ or [Al(OTeF₅)₄]⁻.[1][11]
Unexpected side-products observed in the spectra	1. The chloronium ion is acting as a strong alkylating agent, reacting with the solvent or precursor. 2. Rearrangement of the carbocation formed after the departure of the chlorine. 3. Reaction with atmospheric gases (O₂, N₂) if the vacuum is poor.	1. Use a less reactive solvent (e.g., SO₂ClF). 2. This may be an unavoidable reaction pathway; characterize the new species formed. 3. Ensure a high vacuum is maintained throughout the experiment.
Difficulty in handling and transferring superacid reagents safely	1. Inadequate training and preparation. 2. Use of inappropriate materials for storage and transfer.	1. Always work with a trained partner ("buddy system").[9] 2. Use containers and transfer lines made of resistant materials like PTFE.[5] NEVER store fluoride-containing superacids in glass.[9]

Section 3: Data Presentation

Table 1: Stability of Selected Dialkylchloronium Ions

Chloronium Ion	Counter-ion	Stability at Room Temperature	Decomposition Temperature	Decomposition Products	Reference(s)
[(CH₃)₂Cl]⁺	[CHB₁₁Cl₁₁]⁻	Stable	140 °C	CH₃(CHB₁₁Cl₁₁) and CH₃Cl	[10]
[(C₂H₅)₂Cl]⁺	[CHB₁₁Cl₁₁]⁻	Stable	-	-	[1]
[Cl(CH₂CF₃)₂]⁺	[Sb(OTeF₅)₆]⁻	Stable for hours in SO₂ClF solution, decomposes overnight	-	-	[12]
[ClCH₂-Cl⁺-CH₃]⁺	[CHB₁₁Cl₁₁]⁻	Unstable, slowly disproportionates	150 °C (complete in 5 min)	(CH₃)₂Cl⁺ and (CH₂Cl)₂Cl⁺	[13]

Section 4: Experimental Protocols

Protocol 1: Synthesis of Dimethylchloronium Hexafluoroantimonate ([Me₂Cl]⁺[SbF₆]⁻)

WARNING: This procedure involves the use of antimony pentafluoride (SbF₅), a highly corrosive and toxic substance that reacts violently with water.[10][14] All operations must be carried out in a specialized fume hood with appropriate PPE.

Materials:

• Antimony pentafluoride (SbF₅)

• Methyl chloride (CH₃Cl)

• Sulfuryl chloride fluoride (SO₂ClF) as a solvent

• Schlenk line or glovebox for inert atmosphere handling

• Low-temperature reaction vessel

Procedure:

• Under a dry, inert atmosphere (e.g., argon or nitrogen), prepare a solution of SbF₅ in SO₂ClF in a pre-dried, low-temperature reaction vessel.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly condense an excess of methyl chloride gas into the cooled solution with vigorous stirring.

• Allow the reaction to proceed at -78 °C for 1 hour.

• The formation of the [Me₂Cl]⁺[SbF₆]⁻ salt will be indicated by the formation of a precipitate.

• The product can be isolated by filtration at low temperature, followed by washing with cold SO₂ClF.

• Characterization is typically performed in situ using low-temperature NMR spectroscopy.

Protocol 2: Matrix Isolation and IR Spectroscopy of a Chlorine Cation Adduct

Principle: A volatile precursor is co-deposited with a large excess of an inert gas onto a cryogenic window. The precursor is then photolyzed in situ to generate the reactive chloronium ion, which is trapped in the solid matrix for spectroscopic analysis.[7]

Apparatus:

• Matrix isolation setup with a closed-cycle helium cryostat

• High-vacuum system

• Deposition line for precursor and matrix gas

• UV light source (e.g., mercury lamp) for photolysis

• FTIR spectrometer

Procedure:

• Cool the substrate window (e.g., CsI for IR) to the desired temperature (e.g., 10 K).

• Prepare a gaseous mixture of the chloroalkane precursor and the matrix gas (e.g., Ar) with a typical ratio of 1:1000.[7]

• Slowly deposit the gas mixture onto the cold window. The deposition rate should be controlled to ensure good matrix quality.

• Record a background IR spectrum of the precursor in the matrix.

• Irradiate the matrix with UV light of an appropriate wavelength to induce the formation of the chloronium ion.

• Periodically record IR spectra during photolysis to monitor the appearance of new absorption bands corresponding to the chlorine cation adduct and the disappearance of the precursor bands.

• Anneal the matrix by warming it slightly (e.g., to 30 K for an Argon matrix) to allow for diffusion and potential reactions of the trapped species, then re-cool and record the spectrum.[15]

Section 5: Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Matrix isolation - Wikipedia [en.wikipedia.org]
• 5. How to Implement Safety Measures for Fluoroantimonic Acid? [eureka.patsnap.com]
• 6. The Chloronium Cation [(C2H3)2Cl+] and Unsaturated C4-Carbocations with C=C and C≡C Bonds in Their Solid Salts and in Solutions: An H1/C13 NMR and Infrared Spectroscopic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Chemistry 2 - Methods - Ruhr-Universität Bochum [ruhr-uni-bochum.de]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. concordia.ca [concordia.ca]
• 10. fishersci.com [fishersci.com]
• 11. researchgate.net [researchgate.net]
• 12. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 13. researchgate.net [researchgate.net]
• 14. acs.org [acs.org]
• 15. DECOMPOSITION PATHWAYS of TM-alkyl complexes.pdf [slideshare.net]

Technical Support Center: Strategies for Controlling Chlorine Cation Reactivity

Welcome to the technical support center for controlling the reactivity of the chlorine cation (Cl⁺) and its equivalents. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during electrophilic chlorination experiments.

Frequently Asked Questions (FAQs)

Q1: My electrophilic chlorination reaction is not proceeding. What are the common causes?

A1: Several factors can hinder your electrophilic chlorination reaction:

• Insufficiently Activated Substrate: Aromatic rings with electron-withdrawing groups are deactivated and less susceptible to electrophilic attack.

• Weak Chlorinating Agent: The electrophilicity of your "Cl⁺" source might be too low for the specific substrate.

• Inactive Catalyst: If you are using a Lewis acid catalyst like AlCl₃ or FeCl₃, it may have been deactivated by moisture.[1]

• Low Reaction Temperature: The activation energy for the reaction may not be met at the current temperature.

Q2: I am observing over-chlorination or the formation of multiple chlorinated isomers. How can I improve selectivity?

A2: Controlling selectivity is a common challenge.[2] Consider the following strategies:

• Choice of Chlorinating Agent: Use a milder chlorinating agent. For instance, N-chlorosuccinimide (NCS) is generally less reactive than molecular chlorine (Cl₂).[3]

• Catalyst Tuning: The choice and amount of catalyst can influence regioselectivity. For some substrates, organocatalysts can provide high ortho- or para-selectivity.[4]

• Steric Hindrance: Bulky substituents on your substrate can direct chlorination to less sterically hindered positions.

• Protecting Groups: Temporarily protecting highly activating groups can prevent unwanted side reactions and direct chlorination to the desired position.

• Reaction Conditions: Lowering the reaction temperature and using a less polar solvent can sometimes improve selectivity.

Q3: How do I choose the right source of electrophilic chlorine for my experiment?

A3: The choice of a chlorinating agent depends on the reactivity of your substrate and the desired selectivity.[3]

• For highly activated substrates (e.g., phenols, anilines): Milder reagents like N-chlorosuccinimide (NCS) are often sufficient and can prevent over-chlorination.[5]

• For less reactive or deactivated substrates: A stronger electrophile is needed. This can be achieved by using molecular chlorine (Cl₂) with a Lewis acid catalyst (e.g., AlCl₃, FeCl₃) or by using reagents like trichloroisocyanuric acid (TCCA).[3][5]

Q4: What are the primary safety concerns when working with sources of chlorine cation?

A4: Safety is paramount when handling chlorinating agents.

• Toxicity and Corrosivity: Molecular chlorine (Cl₂) is a toxic and corrosive gas.[3] Many chlorinating agents release HCl as a byproduct, which is also corrosive.

• Reactivity: Strong oxidizers like TCCA can react violently with combustible materials and may be explosive under certain conditions.[3]

• Handling Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6][7] For highly reactive agents, additional precautions may be necessary.

Troubleshooting Guides

Issue 1: Low or No Yield in Electrophilic Aromatic Chlorination

Possible Cause	Troubleshooting Step
Deactivated Aromatic Ring	Consider using a more powerful electrophilic system, such as Cl₂ with a strong Lewis acid like AlCl₃.[5] Alternatively, if possible, modify the substrate to include an activating group.
Moisture Contamination	Ensure all glassware is thoroughly dried and use anhydrous solvents. Lewis acid catalysts like AlCl₃ are extremely sensitive to water.[1]
Insufficient Catalyst Activity	Use a fresh, unopened container of the Lewis acid catalyst. If using iron filings to generate FeCl₃ in situ, ensure the iron is activated.[1]
Inadequate Reaction Temperature	Gradually increase the reaction temperature. Some less reactive substrates require heating to proceed at a reasonable rate.

Issue 2: Poor Regioselectivity (Formation of undesired isomers)

Possible Cause	Troubleshooting Step
Highly Activating Substituent	Use a milder chlorinating agent (e.g., NCS instead of Cl₂/AlCl₃) to reduce reactivity and improve selectivity.[8] Consider using a protecting group strategy.
Reaction Conditions Favoring Multiple Isomers	Experiment with different solvents. A change in solvent polarity can influence the ortho/para ratio.[4] Running the reaction at a lower temperature may also improve selectivity.
Kinetic vs. Thermodynamic Control	Analyze the product distribution over time. It's possible that the initial product (kinetic) rearranges to a more stable isomer (thermodynamic). Adjusting reaction time and temperature can favor one over the other.

Data Presentation

Table 1: Comparison of Common Electrophilic Chlorinating Agents

Reagent	Abbreviation	Typical Application	Relative Reactivity	Key Considerations
Molecular Chlorine	Cl₂	General purpose, often for less reactive arenes	High (with Lewis acid)	Toxic gas, requires careful handling.[3]
N-Chlorosuccinimide	NCS	Activated arenes, allylic/benzylic chlorination	Moderate	Solid, easier to handle than Cl₂.[8]
Trichloroisocyanuric Acid	TCCA	Powerful chlorinating agent for various substrates	Very High	Strong oxidizer, handle with care.[3]
1,3-Dichloro-5,5-dimethylhydantoin	DCDMH	Similar to NCS, used for chlorination of ketones, etc.	Moderate	Solid, stable reagent.
Sulfuryl Chloride	SO₂Cl₂	Chlorination of alkanes, aromatics, and carbonyls	High	Can also act as a source of chlorine radicals.

Note: Relative reactivity is a general guide and can be highly dependent on the substrate and reaction conditions.

Experimental Protocols

Protocol 1: Electrophilic Chlorination of Benzene using Cl₂ and AlCl₃

Objective: To synthesize chlorobenzene from benzene via electrophilic aromatic substitution.

Materials:

• Benzene (anhydrous)

• Aluminum chloride (anhydrous)

• Chlorine gas

• Anhydrous diethyl ether

• 5% Sodium hydroxide solution

• Anhydrous calcium chloride

• Round-bottom flask, condenser, gas inlet tube, drying tube, separatory funnel

Procedure:

• Set up a reflux apparatus with a gas inlet tube and a drying tube filled with calcium chloride to protect the reaction from atmospheric moisture. All glassware must be scrupulously dry.

• To the round-bottom flask, add 25 mL of anhydrous benzene and 3 g of anhydrous aluminum chloride.

• Gently bubble dry chlorine gas through the mixture at room temperature. The reaction is exothermic and will produce hydrogen chloride gas, which should be vented through a proper scrubbing system.

• Continue the chlorine addition for approximately one hour. The reaction mixture will darken.

• After the reaction is complete, carefully pour the mixture into a beaker containing 100 mL of ice water to decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with 50 mL of 5% NaOH solution and 50 mL of water.

• Dry the organic layer over anhydrous calcium chloride.

• Filter to remove the drying agent and purify the chlorobenzene by distillation.

Safety: This reaction should be performed in a fume hood. Benzene is a known carcinogen. Chlorine gas is highly toxic and corrosive.[3] Aluminum chloride reacts violently with water.

Protocol 2: Chlorination of Acetanilide using N-Chlorosuccinimide (NCS)

Objective: To synthesize p-chloroacetanilide from acetanilide.

Materials:

• Acetanilide

• N-Chlorosuccinimide (NCS)

• Acetonitrile

• Round-bottom flask, condenser, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 5.0 g of acetanilide in 50 mL of acetonitrile.

• Add 5.2 g of NCS to the solution.

• Reflux the mixture with stirring for one hour.

• Monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and pour it into 150 mL of cold water.

• Collect the precipitated product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain pure p-chloroacetanilide.

Visualizations

Signaling Pathway: Electrophilic Aromatic Substitution (Chlorination)

Caption: Mechanism of electrophilic aromatic chlorination of benzene with a Lewis acid catalyst.

Experimental Workflow: General Strategy for Controlling Reactivity

Caption: A logical workflow for developing and troubleshooting an electrophilic chlorination reaction.

References

• 1. alevelh2chemistry.com [alevelh2chemistry.com]
• 2. brainly.com [brainly.com]
• 3. Cl2 and Electrophilic Cl+ /Radical reagents - Wordpress [reagents.acsgcipr.org]
• 4. Catalyst-Tuned Electrophilic Chlorination of Diverse Aromatic Compounds with Sulfuryl Chloride and Regioselective Chlorination of Phenols with Organocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. lobachemie.com [lobachemie.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Mass Spectrometric Fragmentation of Chlorine-Containing Ions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the mass spectrometric analysis of chlorine-containing compounds.

FAQs: Quick Answers to Common Problems

Q1: Why does my mass spectrum for a chlorine-containing compound show a peak at M+2?

The presence of a peak at M+2 is a characteristic signature of a chlorine-containing compound. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, with natural abundances of approximately 75.8% and 24.2%, respectively.[1][2][3] This results in a pair of peaks for any chlorine-containing ion, separated by two mass-to-charge units (m/z). The peak corresponding to the ion with the lighter ³⁵Cl isotope is designated as 'M', and the one with the heavier ³⁷Cl isotope is 'M+2'. The expected intensity ratio of the M to M+2 peak is approximately 3:1.[1][3][4]

Q2: The intensity ratio of my M and M+2 peaks is not 3:1. What could be wrong?

Several factors can cause a deviation from the expected 3:1 isotopic ratio for a singly chlorinated compound:

• Multiple Chlorine Atoms: If your molecule contains more than one chlorine atom, the isotopic pattern becomes more complex. For instance, a compound with two chlorine atoms will exhibit peaks at M, M+2, and M+4 with an approximate intensity ratio of 9:6:1.[4]

• Co-eluting Species: An overlapping peak from a co-eluting compound can distort the isotopic pattern. Improving chromatographic separation is crucial in such cases.

• Isotope Fractionation: Under certain conditions, particularly with electron ionization (EI), isotope fractionation can occur during fragmentation, altering the measured isotope ratios of fragment ions.[5][6][7]

• Detector Saturation: If the M peak is extremely intense, the detector may be saturated, leading to an inaccurate measurement of its true intensity relative to the M+2 peak. Diluting the sample can help mitigate this.

Q3: I am not seeing my expected molecular ion. Instead, I see a prominent [M+Cl]⁻ peak in negative ESI mode. Why?

In negative ion electrospray ionization (ESI-MS), molecules can form adducts with chloride ions present in the sample or mobile phase.[8][9][10] This is particularly common for analytes that do not have acidic protons and thus form weak [M-H]⁻ signals.[8][9][10] The use of chlorinated solvents can promote the formation of these [M+Cl]⁻ adducts.[8][9]

Q4: My [M+Cl]⁻ adduct does not produce any structurally informative fragments upon CID. What can I do?

Collision-induced dissociation (CID) of [M+Cl]⁻ adducts often results in the formation of a non-informative Cl⁻ ion. To obtain structural information, you can try the following:

• Increase Collision Energy: For some compounds, higher collision energies can promote the formation of the [M-H]⁻ ion from the [M+Cl]⁻ adduct, which can then undergo further, more informative fragmentation.[8][9][10]

• Optimize In-Source Fragmentation: Carefully increasing the in-source fragmentation can sometimes induce the loss of HCl to form an [M-H]⁻ ion before the mass analyzer.[10]

• Change Ionization Polarity: If possible, analyze your compound in positive ion mode, which will likely produce [M+H]⁺ or other adducts with different fragmentation patterns.

• Chloride Removal: If the [M-H]⁻ ion is desired and the [M+Cl]⁻ adduct is problematic, consider removing the source of chloride contamination from your sample or mobile phase.[11]

Troubleshooting Guides

Issue 1: Incorrect Isotopic Pattern for a Known Chlorinated Compound

If the isotopic pattern for your chlorinated analyte is not what you expect, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for incorrect chlorine isotopic patterns.

Issue 2: Unexpected Fragmentation or Absence of Molecular Ion

Observing unexpected fragments or the absence of the molecular ion can be due to in-source fragmentation or high ionization energy.

Troubleshooting Steps:

• Reduce In-Source Fragmentation: The compound may be fragmenting in the ion source before mass analysis.[12]

  • Action: Lower the ion source temperature. High temperatures can cause thermal degradation of the analyte before ionization.[13]

  • Action: Decrease the voltage on focusing lenses (e.g., tube lens, fragmentor). Higher voltages can increase the energy of ions, leading to fragmentation.[10][14]

• Use a Softer Ionization Technique: Electron ionization (EI) is a high-energy technique that often leads to extensive fragmentation and a weak or absent molecular ion peak.[15][16]

• Optimize Mobile Phase pH (for ESI): For ESI, the pH of the mobile phase can significantly impact ionization efficiency.

  • Action: For basic compounds, a slightly acidic mobile phase (e.g., with 0.1% formic acid) can promote protonation and the formation of [M+H]⁺.[12]

Quantitative Data Summary: Ionization Techniques and Fragmentation

Ionization Technique	Typical Energy	Molecular Ion Abundance	Fragmentation Extent	Best For
Electron Ionization (EI)	High (~70 eV)	Often low or absent	Extensive and reproducible	Structural elucidation, library matching
Chemical Ionization (CI)	Low	High	Minimal	Molecular weight determination
Electrospray Ionization (ESI)	Low ("Soft")	High	Very little in-source	Polar, large, and thermally labile molecules

Experimental Protocols

Protocol 1: Optimization of In-Source Fragmentation for a Chlorinated Analyte

Objective: To control the degree of fragmentation occurring in the ion source to maximize the abundance of the desired precursor ion (e.g., molecular ion or a specific fragment).

Methodology:

• Initial Setup: Infuse a standard solution of the chlorinated analyte at a constant flow rate into the mass spectrometer.

• Temperature Optimization:

  • Set the initial ion source temperature to a low value (e.g., 100-150 °C).

  • Acquire a mass spectrum and record the relative intensities of the molecular ion and key fragment ions.

  • Incrementally increase the source temperature (e.g., in 25 °C steps) and acquire a spectrum at each step.

  • Plot the relative ion intensities as a function of temperature to determine the optimal setting that balances signal intensity with minimal unwanted fragmentation.

• Voltage Optimization:

  • Set the source temperature to the optimum value determined in the previous step.

  • Begin with a low fragmentor or tube lens voltage.

  • Acquire a mass spectrum.

  • Gradually increase the voltage in small increments, acquiring a spectrum at each setting.

  • Identify the voltage that provides the best signal for the desired precursor ion without causing excessive fragmentation.[10]

Protocol 2: Analysis of [M+Cl]⁻ Adduct Fragmentation

Objective: To generate structurally informative fragment ions from a chloride adduct in negative ion ESI-MS/MS.

Methodology:

• Adduct Formation:

  • Prepare the sample in a solvent system known to promote chloride adduct formation (e.g., containing a small amount of chloroform or other chlorinated solvent if necessary).[8][9]

  • Infuse the sample and confirm the presence of the [M+Cl]⁻ ion in the full scan spectrum.

• MS/MS Parameter Optimization:

  • Select the [M+Cl]⁻ ion as the precursor for MS/MS analysis.

  • Perform a collision energy ramp experiment. Start with a low collision energy (e.g., 5 eV) and incrementally increase it (e.g., in 5 eV steps) up to a higher value (e.g., 50 eV).

  • Monitor the product ion spectrum at each collision energy.

  • Observe the relative intensities of the non-informative Cl⁻ ion and the potentially informative [M-H]⁻ ion or other fragments.[8][9][10]

  • Identify the collision energy that maximizes the yield of the [M-H]⁻ ion or other structurally significant fragments.

Visualizations

Caption: Experimental workflow for in-source fragmentation.

Caption: Fragmentation pathways of a chloride adduct ion.

References

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ch13 - Mass Spectroscopy [chem.ucalgary.ca]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Chlorine and bromine isotope fractionations of halogenated organic compounds in fragmentation by gas chromatography-electron ionization high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Theoretical evaluation of inter-ion and intra-ion isotope effects in fragmentation: insights into chlorine and bromine isotope effects of halogenated organic compounds occurring in electron ionization mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Formation and decompositions of chloride adduct ions, - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Removal of Cl ions to prevent adduct formation - Chromatography Forum [chromforum.org]
• 12. benchchem.com [benchchem.com]
• 13. Thieme E-Books & E-Journals [thieme-connect.de]
• 14. Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Ionic fragmentation of organo chlorine compounds by electron impact ion source of mass spectrometer [inis.iaea.org]
• 17. m.youtube.com [m.youtube.com]

Technical Support Center: Minimizing Water Content in Chlorine Cation Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing water content during experiments involving chlorine cations. Maintaining an anhydrous environment is critical for the stability and reactivity of these electrophilic species.

Troubleshooting Guide

This section addresses common issues encountered during chlorine cation experiments that may be attributed to the presence of water.

Issue 1: Low or No Product Yield

Question: My reaction is resulting in a low or non-existent yield of the desired chlorinated product. Could water be the culprit?

Answer: Yes, excess moisture is a frequent cause of low yields in reactions involving chlorine cations. Water can react with and quench the electrophilic chlorine species, reducing its availability for the desired reaction.[1][2] Additionally, water can lead to the formation of unwanted byproducts through hydrolysis of starting materials or intermediates.[3]

Troubleshooting Steps:

• Verify Solvent Dryness: Ensure that the solvent used is thoroughly dried. The water content should ideally be below 50 ppm for moisture-sensitive reactions.[3] Refer to the solvent drying guide below for appropriate methods.

• Check Reagent Purity: Hygroscopic reagents can absorb atmospheric moisture. Ensure all reagents have been stored and handled under anhydrous conditions.

• Optimize Reaction Setup: Use oven- or flame-dried glassware and conduct the reaction under a positive pressure of an inert gas (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the system.[4][5]

• Consider a Scavenger: In some cases, adding a non-interfering drying agent or a water scavenger to the reaction mixture can be beneficial.

Issue 2: Inconsistent or Non-Reproducible Results

Question: I am observing significant variability between my experimental runs, even with seemingly identical conditions. What could be causing this?

Answer: Inconsistent water content is a likely source of non-reproducible results. Even small variations in moisture levels can significantly impact the reaction rate and product distribution.

Troubleshooting Steps:

• Standardize Drying Procedures: Implement and strictly adhere to a standardized protocol for drying solvents and preparing reagents for every experiment.

• Utilize a Glovebox: For highly sensitive experiments, perform all manipulations, including weighing and transferring reagents, inside a glovebox with a controlled inert atmosphere.[5][6][7] A well-maintained glovebox should have oxygen and water levels below 1 ppm.[6]

• Quantify Water Content: Regularly measure the water content of your solvents using methods like Karl Fischer titration to ensure consistency.[8][9]

• Inspect for Leaks: Check your reaction setup for any potential leaks that could allow atmospheric moisture to enter. This includes septa, joints, and tubing connections.[4]

Issue 3: Formation of Unexpected Byproducts

Question: My analysis shows the presence of unexpected byproducts, such as alcohols or oxides. What is the likely cause?

Answer: The formation of such byproducts is a strong indicator of water contamination. Chlorine cations are highly reactive and in the presence of water, can lead to hydroxylation or other side reactions with your substrate or solvent.[10]

Troubleshooting Steps:

• Solvent and Reagent Purity: Re-evaluate the purity and dryness of all reaction components. Consider purifying commercially available reagents if their water content is uncertain.

• Inert Atmosphere: Ensure a robust inert atmosphere is maintained throughout the entire experimental procedure, from reagent preparation to product work-up.[4]

• Reaction Temperature: In some cases, lowering the reaction temperature can help to suppress side reactions, including those involving trace amounts of water.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling of moisture-sensitive chlorine cation experiments.

General Knowledge

Q1: Why is it so critical to exclude water from chlorine cation experiments?

A1: Chlorine cations are potent electrophiles. Water, being a nucleophile, can react with and consume the chlorine cation, rendering it inactive for the intended chlorination reaction.[1] This can lead to reduced yields and the formation of undesired byproducts.[3] Furthermore, many reagents used to generate chlorine cations are themselves highly moisture-sensitive.[5]

Q2: What are the primary sources of water contamination in a typical experimental setup?

A2: The main sources of water contamination include:

• Solvents: Many organic solvents are hygroscopic and will absorb moisture from the atmosphere.[11]

• Reagents: Solid reagents can absorb moisture on their surface, especially if they are hygroscopic.

• Glassware: The surface of glassware can adsorb a thin film of moisture from the air.[4]

• Atmosphere: The laboratory atmosphere contains a significant amount of water vapor that can enter the reaction system if it is not properly sealed and under an inert atmosphere.[5]

Experimental Procedures

Q3: What are the most effective methods for drying solvents?

A3: The choice of drying method depends on the solvent and the required level of dryness. Common methods include:

• Batch Drying with Desiccants: Stirring the solvent with an anhydrous inorganic salt like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), or with molecular sieves.[3][12]

• Distillation from a Drying Agent: Refluxing the solvent over a reactive drying agent such as calcium hydride (CaH₂) for hydrocarbons and halogenated solvents, or sodium/benzophenone for ethers, followed by distillation.[3] This method is highly effective for achieving very low water content.

• Column Purification: Passing the solvent through a column packed with an activated adsorbent like alumina or molecular sieves.[3][13]

Q4: How do I choose the right drying agent?

A4: The selection of a drying agent depends on its capacity, speed, intensity, and compatibility with the solvent and reagents.[11] For instance, calcium chloride should not be used with alcohols, phenols, amines, or ketones as it can form complexes with them.[11] Molecular sieves are generally a good choice for a wide range of solvents and can achieve very low water levels.[11][13]

Q5: What are the best practices for handling and storing moisture-sensitive reagents?

A5:

• Storage: Store moisture-sensitive reagents in a desiccator or, for highly sensitive compounds, inside a glovebox.[5]

• Handling: Weigh and transfer reagents under an inert atmosphere, preferably within a glovebox.[5] If a glovebox is not available, use Schlenk line techniques.[5]

• Packaging: Many moisture-sensitive reagents are supplied in Sure/Seal™ bottles, which are designed for the safe transfer of reagents using a syringe or cannula under an inert atmosphere.

Advanced Techniques

Q6: What is a glovebox and when should I use it?

A6: A glovebox is a sealed container that provides a controlled, inert atmosphere (typically nitrogen or argon) for handling air- and moisture-sensitive materials.[6][7] It is equipped with gloves that allow for manipulation of items inside the box without compromising the internal atmosphere.[6] You should use a glovebox for experiments that are highly sensitive to water and oxygen, and for procedures that are difficult to perform in sealed glassware, such as weighing solids.[5]

Q7: What is a Schlenk line and how is it used?

A7: A Schlenk line is a dual-manifold apparatus connected to a vacuum pump and a source of inert gas.[5] It allows for the removal of air and moisture from glassware by evacuation and subsequent backfilling with an inert gas.[5] This technique is versatile for conducting reactions, distillations, and filtrations under an inert atmosphere.[5]

Q8: How can I accurately determine the water content in my solvents?

A8: The most common and accurate method for quantifying water content in organic solvents is Karl Fischer titration.[8][9] This technique can detect water content down to the parts-per-million (ppm) level. Other methods include headspace gas chromatography and near-infrared (NIR) spectroscopy.[14]

Data Presentation

Table 1: Comparison of Common Drying Agents for Organic Solvents

Drying Agent	Capacity	Speed	Intensity	Suitability & (Incompatibilities)
Magnesium Sulfate (MgSO₄)	High	High	Medium-High	Generally useful.[11]
Sodium Sulfate (Na₂SO₄)	High+	Low	Low	Generally useful.[11]
Calcium Chloride (CaCl₂)	High	Medium	High	Not suitable for alcohols, phenols, amines, amides, ketones, and some esters.[11]
Calcium Sulfate (Drierite™)	Low	High+	High+	Generally useful.[11]
Molecular Sieves (3Å or 4Å)	High	High	High	Generally useful; very effective for achieving low water content.[11][13]
Calcium Hydride (CaH₂)	High	Medium	High	Reacts with water to produce H₂ gas; not for use with protic solvents.[3]
Potassium Carbonate (K₂CO₃)	Medium	Medium	Medium	Combines with acids and phenols.[11]

Capacity refers to the amount of water that can be absorbed per unit weight of the drying agent. Speed is the rate of water removal. Intensity refers to the degree of dryness that can be achieved.

Table 2: Typical Water Content of "Anhydrous" Solvents After Different Drying Methods

Solvent	Drying Method	Residual Water Content (ppm)	Reference
Tetrahydrofuran (THF)	Stored over 3Å molecular sieves (48-72h)	<10	[15]
Tetrahydrofuran (THF)	Passed through activated neutral alumina column	<10	[15]
Dichloromethane (DCM)	Distilled from CaH₂	~13	[15]
Dichloromethane (DCM)	Passed through activated silica column	<10	[15]
Toluene	Stored over 3Å molecular sieves (24h)	Low single digits	[13]
Toluene	Passed through activated silica column	Low single digits	[13]
Methanol	Stored over 3Å molecular sieves (≥72h, 10% w/v)	<50	[13]
Acetonitrile	Passed through activated neutral alumina column	<10	[15]

Experimental Protocols

Protocol 1: General Procedure for Drying an Organic Solvent with a Solid Desiccant (e.g., MgSO₄)

• Place the solvent to be dried in a clean, dry Erlenmeyer flask equipped with a magnetic stir bar.[3]

• Add a small portion of anhydrous magnesium sulfate powder (approximately 1-2 g per 100 mL of solvent).[3]

• Stir or swirl the flask. Observe the drying agent. If it clumps together, water is still present.[3]

• Continue adding small portions of the drying agent until a fine, free-flowing powder is observed, indicating the solvent is dry.[3]

• Allow the mixture to stir for an additional 15-20 minutes to ensure complete drying.[3]

• Separate the dried solvent from the desiccant by decantation or gravity filtration.[16]

Protocol 2: Preparation of Anhydrous Solvent by Distillation from Calcium Hydride (for Halogenated Solvents like Dichloromethane)

CAUTION: This procedure should be performed in a well-ventilated fume hood. Calcium hydride reacts with water to produce flammable hydrogen gas. Wear appropriate personal protective equipment (PPE).[3]

• Ensure all glassware is oven- or flame-dried and assembled while hot, then allowed to cool under a stream of inert gas.

• Add the solvent to a round-bottom flask, followed by calcium hydride (approximately 5-10 g per liter of solvent).

• Assemble a distillation apparatus, ensuring all joints are well-sealed. Fit the flask with a condenser and a receiving flask. Use a drying tube or connect the system to an inert gas line with a bubbler to protect it from atmospheric moisture.[3][4]

• Gently reflux the solvent over the calcium hydride for at least one hour.

• Distill the solvent, collecting the anhydrous fraction in a dry, sealed receiving flask. Do not distill to dryness; leave a small amount of solvent in the distillation flask.[3]

• Allow the distillation flask to cool completely. Quench the remaining CaH₂ very slowly and carefully by adding isopropanol, followed by methanol, and finally water.[3]

• Store the distilled solvent over activated 3Å molecular sieves under a nitrogen or argon atmosphere.[3]

Visualizations

Caption: Workflow for a moisture-sensitive chlorine cation experiment.

Caption: Troubleshooting low yield in chlorine cation experiments.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chlorination Chemistry [water.mecc.edu]
• 3. benchchem.com [benchchem.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. benchchem.com [benchchem.com]
• 6. ucd.ie [ucd.ie]
• 7. ailiglesi.com [ailiglesi.com]
• 8. mdpi.com [mdpi.com]
• 9. mt.com [mt.com]
• 10. Reactions of chlorine with water or halide ions | Class experiment | RSC Education [edu.rsc.org]
• 11. chem.ucalgary.ca [chem.ucalgary.ca]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. kemtrak.com [kemtrak.com]
• 15. rubingroup.org [rubingroup.org]
• 16. orgchemboulder.com [orgchemboulder.com]

Technical Support Center: Stabilizing Chlorine Cation Intermediates

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with reactions involving chlorine cation intermediates.

Frequently Asked Questions (FAQs)

Q1: What is a chlorine cation intermediate and why is it important?

A chlorine cation intermediate, often referred to as a chloronium ion or an arenium ion in aromatic substitutions, is a short-lived, high-energy, and highly reactive species generated during certain chlorination reactions.[1] Understanding and stabilizing this intermediate is crucial for controlling reaction pathways, improving product yields, and ensuring the regio- and stereoselectivity of the desired chlorinated product.

Q2: What is the primary role of the solvent in reactions involving chlorine cation intermediates?

The solvent plays a multifaceted role. Firstly, it must dissolve the reactants to allow the reaction to proceed.[2] Secondly, and more critically, the solvent's properties can significantly influence the stability of the highly reactive chlorine cation intermediate.[3] A suitable solvent can stabilize this intermediate, preventing undesired side reactions and decomposition, thereby leading to a higher yield of the target molecule. The choice of an inert solvent is also crucial to prevent the solvent itself from participating in the reaction, which could lead to byproducts like halohydrins if water is present.[2][4]

Q3: What are the main types of solvents to consider, and what are their general effects?

There are three main categories of solvents to consider:

• Polar Protic Solvents: These solvents, such as water and alcohols, can engage in hydrogen bonding and have a hydrogen atom attached to an electronegative atom. They are effective at stabilizing ionic intermediates like chlorine cations through strong intermolecular attractions.[3] However, they can also act as nucleophiles, leading to undesired side products.

• Polar Aprotic Solvents: Solvents like dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetonitrile lack an acidic proton but possess a significant dipole moment. They can stabilize cations by aligning their dipoles around the positive charge.[5] These solvents are often favored in reactions like SN2, as they do not "cage" the nucleophile as strongly as protic solvents.[5]

• Nonpolar (Aprotic) Solvents: These solvents, including chlorinated hydrocarbons (e.g., dichloromethane, carbon tetrachloride) and alkanes (e.g., hexane), have low dielectric constants and do not effectively solvate ions.[6] They are often used when a non-participating medium is required. In some cases, non-polar solvents can slow down the rate of reactions that proceed through ionic intermediates.[6]

Q4: Can the solvent choice influence the reaction mechanism (e.g., SN1 vs. SN2)?

Absolutely. Polar protic solvents tend to favor SN1 reactions because they can stabilize the carbocation intermediate that forms.[7] Conversely, polar aprotic solvents are known to accelerate SN2 reactions.[5][8] For reactions involving a chlorine cation intermediate, which is conceptually similar to a carbocation, the polarity of the solvent can have a profound impact on the reaction pathway and product distribution. For instance, in glycosylation reactions, which proceed through an oxocarbenium ion (a type of carbocation), polar solvents favor the formation of SN1 products, while nonpolar solvents favor SN2 products.[9]

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Chlorinated Product

Potential Cause	Troubleshooting Step
Instability of the Chlorine Cation Intermediate	The solvent may not be adequately stabilizing the reactive intermediate, leading to decomposition or undesired rearrangement. Consider switching to a more polar solvent to better solvate the cation. However, be mindful of the solvent's nucleophilicity.
Incomplete Reaction	The reaction may be too slow in the chosen solvent. Monitor the reaction progress using techniques like TLC or GC. If the reaction is sluggish, a moderate increase in temperature or reaction time might be necessary.[4] A change to a solvent that better solubilizes the reactants could also improve the reaction rate.
Solvent Purity	Trace amounts of impurities, such as water, in the solvent can quench the reaction or react with the intermediate.[4] Ensure the use of anhydrous solvents and consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of Undesired Byproducts

Potential Cause	Troubleshooting Step
Solvent Participation	Nucleophilic solvents (e.g., water, alcohols) can compete with the desired nucleophile to attack the chlorine cation intermediate, leading to byproducts like chlorohydrins.[4] Switch to a non-nucleophilic, inert solvent such as dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄).[4]
Over-chlorination	The reaction conditions may be too harsh, or the stoichiometry may be incorrect, leading to the formation of di- or tri-chlorinated products. Consider using a milder chlorinating agent or performing the reaction at a lower temperature.[4] Precise control of stoichiometry is also critical.[4]
Side Reactions with the Solvent	Some solvents can react dangerously with chlorinating agents. For example, DMSO should be used with caution in the presence of Cl₂ or other Cl+ reagents, and explosions have been reported with acetone and phosphorus oxychloride.[6] Always consult safety literature before combining a new solvent with a strong chlorinating agent.

Data Presentation: Solvent Effects on Reaction Outcomes

The following tables summarize quantitative data from the literature, illustrating the impact of solvent choice on reaction rates and product distributions.

Table 1: Effect of Solvent Polarity on Reaction Rate

Solvent	Dielectric Constant	Relative Rate of SN1 Solvolysis
Acetic Acid	6	1
Methanol	33	4
Formic Acid	58	5,000
Water	78	150,000

Data adapted from studies on SN1 reactions, which proceed through a carbocation intermediate analogous to a chlorine cation intermediate.[10]

Table 2: Influence of Solvent on Product Ratio in a Glycosylation Reaction

Solvent	Dipole Moment (Debye)	Product Ratio (SN1 : SN2)
Carbon Disulfide (CS₂)	0	50 : 50
Toluene (PhMe)	0.37	60 : 40
Trichloroethylene (Cl₂C=CHCl)	0.8	73 : 27
Dichloromethane (CH₂Cl₂)	1.6	77 : 23
Tetrahydrofuran (THF)	1.75	29 : 71
Ethyl Acetate (EtOAc)	1.78	48 : 52
Propionitrile (EtCN)	4.05	45 : 55

This table demonstrates that nonpolar solvents tend to favor the SN2 product, while polar solvents can favor the SN1 product, highlighting the solvent's role in mediating the reaction pathway through an intermediate.[9]

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in Electrophilic Chlorination

• Preparation:

  • Thoroughly dry all glassware in an oven and allow to cool under a stream of inert gas (e.g., argon or nitrogen).

  • Use anhydrous solvents. If necessary, purify and dry the solvents using standard laboratory procedures.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve the substrate in the chosen anhydrous solvent under an inert atmosphere.

  • Cool the solution to the desired reaction temperature (e.g., 0 °C or -78 °C) using an appropriate cooling bath.

• Addition of Chlorinating Agent:

  • Dissolve the chlorinating agent (e.g., N-chlorosuccinimide, chlorine gas in a suitable solvent) in the same anhydrous solvent.

  • Add the chlorinating agent solution dropwise to the stirred solution of the substrate over a period of time to control the reaction rate and temperature.

• Monitoring the Reaction:

  • Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup and Purification:

  • Once the reaction is complete, quench any remaining chlorinating agent by adding a suitable quenching agent (e.g., a saturated aqueous solution of sodium thiosulfate).

  • Perform an aqueous workup to remove any water-soluble byproducts. This typically involves washing the organic layer with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by a suitable method, such as column chromatography or recrystallization.

• Analysis:

  • Characterize the purified product using spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, Mass Spectrometry) to confirm its identity and purity.

  • Calculate the yield of the desired product.

  • Repeat the procedure with different solvents to compare yields and product distributions.

Protocol 2: Trapping of a Chlorine Cation Intermediate

• Selection of a Trapping Agent:

  • Choose a trapping agent that is highly reactive towards the chlorine cation intermediate but unreactive towards the starting materials and the chlorinating agent. The trapping agent should form a stable, easily identifiable product. Aromatic compounds with electron-donating groups can sometimes serve this purpose.

• Reaction Setup:

  • Follow the general procedure for electrophilic chlorination (Protocol 1), but include the trapping agent in the reaction mixture from the beginning, typically in excess.

• Reaction and Analysis:

  • Perform the chlorination reaction as described above.

  • After the reaction, isolate and characterize all products. The presence of a product derived from the reaction of the trapping agent with the chlorine cation provides evidence for the existence of the intermediate.

Visualizations

Caption: A decision-making workflow for selecting an appropriate solvent.

Caption: Stabilization of a chlorine cation by different solvent types.

Caption: Workflow for the experimental investigation of intermediates.

References

• 1. Solvent and Reagent Selection Guide | Green Chemistry Initiative [gci.chem.utoronto.ca]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 6. Specific Solvent Issues with Chlorination - Wordpress [reagents.acsgcipr.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to Chlorine and Bromine Cation Reactivity in Electrophilic Addition

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of electrophilic chlorine and bromine species in addition reactions to alkenes. The discussion is supported by experimental data and detailed methodologies to assist in reaction planning and interpretation.

Introduction: The Halonium Ion in Electrophilic Addition

Electrophilic addition of halogens (Cl₂, Br₂) to alkenes is a cornerstone reaction in organic synthesis. The process is initiated by the attack of the electron-rich π-bond of the alkene on the halogen molecule. A key feature of this reaction is the formation of a three-membered cyclic intermediate known as a halonium ion (a chloronium or bromonium ion). This intermediate dictates the stereochemical outcome of the reaction, which characteristically proceeds with anti-addition.[1] When the reaction is conducted in a nucleophilic solvent, such as water, the solvent can intercept the halonium ion to form a halohydrin, introducing both a halogen and a hydroxyl group across the double bond.[1] This guide focuses on the distinct reactivity profiles of chlorine and bromine in these transformations.

Reaction Mechanism and Stereochemistry

The generally accepted mechanism involves two main steps:

• Formation of the Halonium Ion: The alkene's π-electrons attack one atom of the diatomic halogen (e.g., Br₂), displacing the other as a halide ion (Br⁻). Simultaneously, a lone pair from the attacked halogen atom forms a bond back to the other carbon of the original double bond, creating the cyclic halonium ion.[2] This bridging prevents the formation of a discrete carbocation, thus inhibiting molecular rearrangements.[1]

• Nucleophilic Attack: A nucleophile (either the halide ion from step 1 or a solvent molecule) attacks one of the carbons of the halonium ion from the side opposite the halogen bridge.[1] This Sₙ2-like backside attack forces the ring to open and results in the characteristic anti-addition of the two groups across the former double bond.

dot

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]

A Researcher's Guide to Computational Studies of Halogen Cations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of computational methods for studying halogen cations (halonium ions), offering insights into their performance based on experimental and theoretical data. Halogen cations are highly reactive species that play a crucial role as intermediates in various chemical reactions and as potent halogen bond donors in supramolecular chemistry and drug design.[1][2] Accurate computational modeling of these species is essential for understanding their structure, reactivity, and interactions.

The Nature of Halogen Cations

Halogen cations, with the general structure R-X⁺-R' (where X is a halogen), are characterized by a positively charged halogen atom.[2] Unlike neutral halogen atoms that can act as nucleophiles, the halogen in a halonium ion is electrophilic.[3] For chlorine, bromine, and iodine, these cations often adopt a three-center, four-electron bond structure when interacting with two Lewis bases, forming a [D···X···D]⁺ complex.[1][4][5] This arrangement is considered hypercoordinated.[4][5] The bonding in these complexes is a combination of covalent and electrostatic interactions, with a smaller contribution from dispersion forces.[1][4] Fluorine, being highly electronegative, is less prone to forming these three-center bonds and typically engages in more conventional, albeit strong, halogen bonds.[1]

Comparative Analysis of Computational Methods

The accuracy and computational cost of theoretical studies on halogen cations are highly dependent on the chosen quantum mechanical method and basis set. Density Functional Theory (DFT) and Møller-Plesset perturbation theory (MP2) are among the most common methods employed.[6][7][8]

Performance of Different Computational Methods:

A systematic evaluation of various computational methods is crucial for reliable predictions. Studies have benchmarked different DFT functionals and wave function-based methods against high-level calculations like Coupled Cluster with Singles, Doubles, and perturbative Triples (CCSD(T)).[7][8]

Method/Functional	Basis Set	Key Findings	Computational Cost	Reference
MP2	TZVPP	Excellent agreement with CCSD(T)/CBS reference for halogen-π interactions. Strikes a good balance between accuracy and efficiency.	Moderate	[7]
M06-2X	TZVPP	Generally shows larger deviations from CCSD(T)/CBS reference for halogen-π interactions compared to MP2.	Low to Moderate	[7]
M06	aug-cc-pVTZ	Provides the most accurate NMR chemical shift predictions for [N–X–N]⁺ halogen-bond complexes.	Moderate	[8]
LC-ωPBE	aug-cc-pVTZ	Shows acceptable performance for NMR chemical shift predictions.	Moderate	[8]
ωB97X-D	aug-cc-pVTZ	Shows acceptable performance for NMR chemical shift predictions.	Moderate	[8]
CAM-B3LYP	aug-cc-pVTZ	Shows acceptable performance for NMR chemical shift predictions.	Moderate	[8]
B3LYP	aug-cc-pVTZ	Shows acceptable performance for NMR chemical shift predictions.	Moderate	[8][9]
Hartree-Fock (HF)	aug-cc-pVTZ	Least accurate for predicting NMR chemical shifts.	Low	[8]

Key Geometric and Energetic Parameters of Halogen Cations:

Computational studies have provided valuable data on the structural and energetic properties of halogen cations and their complexes.

Halogen Cation System	Halogen (X)	N···X Bond Length (Å)	Interaction Nature	Reference
[py···X···py]⁺	Cl	1.96	Covalent/Electrostatic	[4][5]
Br	2.09	Covalent/Electrostatic	[4][5]
I	2.25	Covalent/Electrostatic	[4][5]

Note: The calculated halogen···nitrogen bond lengths are significantly shorter than the sum of the van der Waals radii of the involved atoms, indicating a strong interaction.[4][5]

Experimental and Computational Protocols

Computational Methodology for Halogen Cation Studies:

A typical computational workflow for investigating halogen cations involves several key steps:

• Geometry Optimization: The initial structures of the halogen cation complexes are optimized to find their minimum energy conformations. This is often performed using DFT or MP2 methods with an appropriate basis set (e.g., aug-cc-pVTZ).[10]

• Frequency Calculations: To confirm that the optimized structures correspond to true energy minima, vibrational frequency calculations are performed. The absence of imaginary frequencies indicates a stable structure.

• Single-Point Energy Calculations: For higher accuracy, single-point energy calculations can be performed on the optimized geometries using more sophisticated methods like CCSD(T) with a larger basis set (e.g., Complete Basis Set extrapolation - CBS).[7]

• Analysis of Bonding and Interactions: To understand the nature of the interactions, various analyses are employed:

  • Quantum Theory of Atoms in Molecules (QTAIM): This method analyzes the electron density to characterize bond properties.[6][11]

  • Non-Covalent Interaction (NCI) Index: This helps visualize and characterize non-covalent interactions.[6]

  • Energy Decomposition Analysis (EDA): EDA partitions the interaction energy into physically meaningful components like electrostatic, exchange-repulsion, polarization, and charge transfer.[4]

  • Molecular Electrostatic Potential (MEP): MEP maps are used to identify electrophilic and nucleophilic regions on the molecule.[4][10]

Experimental Validation:

Computational results are often validated against experimental data. For halogen cations, X-ray crystallography provides structural information, while NMR spectroscopy is a powerful tool for characterizing their electronic environment in solution.[2][8]

Visualizing Key Concepts

Molecular Orbital Diagram of a Three-Center, Four-Electron Halogen Bond:

Caption: Molecular orbital diagram for a [D···X···D]⁺ halogen bond.

Workflow for Comparative Computational Study:

Caption: A typical workflow for a comparative computational study.

References

• 1. Halogen bonds of halonium ions - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00034E [pubs.rsc.org]
• 2. Halonium ion - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure and Bonding of Halonium Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The effects of cation-π and anion-π interactions on halogen bonds in the [N⋯X⋯N]+ complexes: A comprehensive theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of QM Methods for the Evaluation of Halogen−π Interactions for Large-Scale Data Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. Unconventional Radical and Radical-Hole Site-Based Interactions in Halogen-Bearing Dimers and Trimers: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A comparison of structure, bonding and non-covalent interactions of aryl halide and diarylhalonium halogen-bond donors - PMC [pmc.ncbi.nlm.nih.gov]

Experimental Validation of Theoretical Predictions for the Chlorine Cation: A Comparative Guide

For researchers, scientists, and professionals in drug development, this guide provides an objective comparison of experimental data and theoretical predictions for the fundamental properties of the chlorine cation (Cl⁺). This document summarizes key quantitative data, details the experimental and theoretical methodologies employed in its study, and visualizes the relationships between these approaches.

The chlorine cation, a species of significant interest in various chemical and atmospheric processes, presents a valuable case study for benchmarking the accuracy of theoretical models against experimental realities. Understanding the interplay between theoretical predictions and experimental findings is crucial for advancing computational chemistry and its application in fields such as reaction mechanism elucidation and drug design.

Ionization Energy and Electron Affinity: A Fundamental Comparison

The ionization energy (IE) and electron affinity (EA) are fundamental atomic and molecular properties that provide a primary test for the accuracy of theoretical methods. The second ionization energy of chlorine corresponds to the ionization energy of the chlorine cation (Cl⁺).

Property	Experimental Value (kJ/mol)	Theoretical Value (kJ/mol)	Experimental Method	Theoretical Method
Second Ionization Energy of Chlorine (IE of Cl⁺)	2298	Value not found	Photoelectron Spectroscopy	Value not found
Electron Affinity of Chlorine	349.0	Value not found	Laser Photodetachment Electron Spectrometry	Value not found

Experimental Protocol: Photoelectron Spectroscopy

Photoelectron spectroscopy is a powerful technique used to measure the ionization energies of atoms and molecules. The process involves irradiating a sample with high-energy photons, typically from a synchrotron source. The kinetic energy of the emitted electrons is then measured. By applying the principle of energy conservation, the binding energy of the electron, which corresponds to the ionization energy, can be determined with high precision.

Experimental workflow for determining ionization energy.

Bond Dissociation Energy of Diatomic Chlorine Cation (Cl₂⁺)

The bond dissociation energy (BDE) of the diatomic chlorine cation (Cl₂⁺) is a critical parameter for understanding its stability and reactivity.

Species	Bond Dissociation Energy (kcal/mol)	Method
Cl₂	57.18	Experimental
Cl₂⁺	99.2	Experimental

Theoretical Protocol: Molecular Orbital Theory

Molecular orbital (MO) theory is a fundamental theoretical framework used to predict the electronic structure and bonding in molecules. For diatomic species like Cl₂ and Cl₂⁺, the bond order can be calculated from the number of electrons in bonding and antibonding molecular orbitals. A higher bond order generally correlates with a shorter, stronger bond and thus a higher bond dissociation energy. The removal of an electron from an antibonding orbital in Cl₂ to form Cl₂⁺ results in an increase in the bond order, which is consistent with the experimentally observed increase in bond dissociation energy.

A Comparative Guide to Precursors for Chlorine Cation Generation in Electrophilic Chlorination

For Researchers, Scientists, and Drug Development Professionals

The introduction of chlorine into molecular scaffolds is a cornerstone of modern organic synthesis, enabling the fine-tuning of electronic properties, metabolic stability, and bioactivity of molecules. The generation of an electrophilic chlorine cation (Cl⁺) is central to many chlorination reactions, particularly the electrophilic aromatic substitution. A variety of precursors are available to generate this reactive intermediate, each with its own set of advantages and disadvantages in terms of reactivity, selectivity, safety, and cost. This guide provides an objective comparison of the performance of four common precursors for chlorine cation generation — N-Chlorosuccinimide (NCS), Trichloroisocyanuric Acid (TCCA), Chloramine-T, and molecular chlorine (Cl₂) in the presence of a Lewis acid catalyst — supported by available experimental data.

Performance Comparison of Chlorinating Agents

The efficiency and selectivity of a chlorinating agent are highly dependent on the substrate and reaction conditions. Below is a summary of available data for the chlorination of common aromatic substrates. Direct comparison is challenging due to variations in reaction conditions across different studies.

Chlorination of Toluene

Toluene offers two potential sites for chlorination: the aromatic ring (electrophilic substitution) and the methyl group (radical substitution). The choice of precursor and conditions dictates the regioselectivity.

Precursor/System	Catalyst/Conditions	Major Product(s)	o:p Ratio	Yield (%)	Reference(s)
Cl₂	FeCl₃	o-chlorotoluene, p-chlorotoluene	~65:35	>99 (conversion)	[1][2]
TCCA	H-USY zeolite	o-chlorotoluene, p-chlorotoluene	-	100 (conversion)	[3]
TCCA	Sunlight	Benzyl chloride	(Side-chain)	High conversion	[4]
NCS	Montmorillonite K-10, 80°C	(Chloromethyl)benzene	(Side-chain)	63-67	[5]

α-Chlorination of Acetophenone

The α-position to the carbonyl group in acetophenone is a common target for chlorination.

Precursor	Catalyst/Conditions	Product	Yield (%)	Reference(s)
Chloramine-T	Cationic micelle (CTAB)	Phenacyl chloride	High	[6]
DCDMH	p-toluenesulfonic acid, MeOH, 30-35°C	α-chloroacetophenones	High	[7]
NCS	Photochemical (ketone catalyst)	α-chloroacetophenone	Good	[8]

Chlorination of Anisole

Anisole is an activated aromatic substrate, making it a good model for comparing the regioselectivity of different chlorinating agents.

Precursor	Catalyst/Conditions	o:p Ratio	Reference(s)
TCCA	Tertiary amine	Highly para-selective	[9]

Precursor Profiles

N-Chlorosuccinimide (NCS)

NCS is a versatile and widely used reagent for generating electrophilic chlorine.[10] It is a stable, crystalline solid that is relatively safe to handle. NCS is often activated by a protic or Lewis acid to increase the electrophilicity of the chlorine atom.[10] It is effective for the chlorination of a wide range of substrates, including aromatics, ketones, and alkenes.[8][10]

Trichloroisocyanuric Acid (TCCA)

TCCA is a highly efficient and atom-economical chlorinating agent, as it contains three reactive chlorine atoms per molecule.[11] It is a stable, inexpensive, and commercially available solid.[3] TCCA can be a source of both electrophilic and radical chlorine, depending on the reaction conditions.[11] For electrophilic aromatic substitution, it is often used with a strong acid or a solid acid catalyst like a zeolite.[3]

Chloramine-T

Chloramine-T is a source of electrophilic chlorine and is often used as a mild oxidizing and chlorinating agent.[12] It is a stable solid and its reactivity can be influenced by the reaction medium, including the use of micelles to enhance reaction rates.[6][12]

Molecular Chlorine (Cl₂) with a Lewis Acid

The combination of molecular chlorine with a Lewis acid, such as ferric chloride (FeCl₃) or aluminum chloride (AlCl₃), is a classical and highly effective method for electrophilic aromatic chlorination.[1][13] The Lewis acid polarizes the Cl-Cl bond, generating a potent electrophilic chlorine species.[14] This method is highly efficient but requires the handling of corrosive and toxic chlorine gas and a stoichiometric amount of the Lewis acid.

Experimental Protocols

The following are generalized experimental protocols for the electrophilic chlorination of an aromatic substrate. Note: These are illustrative examples and may require optimization for specific substrates and scales.

Protocol 1: Chlorination of Toluene with Cl₂/FeCl₃

Materials:

• Toluene

• Anhydrous Ferric Chloride (FeCl₃)

• Chlorine gas (Cl₂)

• Anhydrous solvent (e.g., dichloromethane or carbon tetrachloride)

• Aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Reaction flask equipped with a gas inlet tube, a stirrer, and a gas outlet connected to a scrubber.

Procedure:

• To a solution of toluene (1.0 eq) in the anhydrous solvent, add anhydrous FeCl₃ (0.1 eq).

• Cool the mixture in an ice bath.

• Bubble chlorine gas through the stirred solution at a slow, steady rate.

• Monitor the reaction progress by GC or TLC.

• Upon completion, stop the chlorine flow and allow the mixture to warm to room temperature.

• Quench the reaction by slowly adding aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the product by distillation or chromatography.[1][2]

Protocol 2: α-Chlorination of Acetophenone with Chloramine-T

Materials:

• Acetophenone

• Chloramine-T

• Cetyltrimethylammonium bromide (CTAB) (for micellar catalysis)

• Acetic acid-water solvent mixture

• Sodium thiosulfate solution (for quenching)

• Dichloromethane

• Anhydrous sodium sulfate

Procedure:

• Prepare a solution of acetophenone (1.0 eq) and CTAB in an acetic acid-water mixture.

• Add Chloramine-T (1.0 eq) to the solution.

• Stir the reaction mixture at the desired temperature (e.g., 30°C).

• Monitor the reaction by following the disappearance of Chloramine-T via iodometric titration of aliquots.

• Once the reaction is complete, quench by adding sodium thiosulfate solution.

• Extract the product with dichloromethane.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure.

• Purify the resulting phenacyl chloride by an appropriate method.[6]

Mechanism of Electrophilic Chlorine Generation and Aromatic Substitution

The generation of the electrophilic chlorine species (Cl⁺ equivalent) is the key initial step in these reactions. The subsequent electrophilic attack on the aromatic ring proceeds through a common mechanism.

Diagram 1: General Mechanism of Electrophilic Aromatic Chlorination

Caption: General workflow for electrophilic aromatic chlorination.

Diagram 2: Activation of Different Precursors

Caption: Activation pathways for common chlorine cation precursors.

Conclusion

The choice of a precursor for generating a chlorine cation is a critical decision in the design of a synthetic route.

• NCS offers a good balance of reactivity, selectivity, and ease of handling, making it a workhorse in many academic and industrial laboratories.

• TCCA is a highly atom-economical and cost-effective option, particularly for large-scale applications, though its high reactivity may require careful control.

• Chloramine-T represents a milder alternative, and its reactivity can be tuned by the reaction environment.

• Molecular chlorine with a Lewis acid remains a powerful and efficient method, especially for less reactive aromatic substrates, but its use is associated with significant handling and safety considerations.

The selection of the optimal precursor will ultimately depend on the specific substrate, the desired selectivity (regio- and chemo-), the scale of the reaction, and the safety and environmental constraints of the process. The data and protocols presented in this guide are intended to assist researchers in making an informed decision for their specific synthetic challenges.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. ias.ac.in [ias.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. Ketone-catalyzed photochemical C(sp3)–H chlorination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. ias.ac.in [ias.ac.in]
• 13. Complete the following equations: Toluene + Cl2 (in the presence of hv (.. [askfilo.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

The Chlorine Cation in Reaction Mechanisms: A Comparative Guide to its Validation

For Researchers, Scientists, and Drug Development Professionals

The concept of the chlorine cation (Cl+), or chloronium ion, as a reactive intermediate is a cornerstone of electrophilic chlorination in organic synthesis. However, the existence of a "free" chlorine cation in the condensed phase is a subject of considerable debate. Experimental and computational evidence points towards more complex and nuanced mechanisms where the chlorine atom is transferred from a polarized source. This guide provides an objective comparison of the evidence supporting the role of electrophilic chlorine species, often conceptually simplified as Cl+, in various reaction mechanisms. We will delve into the experimental data from kinetic studies, intermediate trapping, and stereochemical analyses, and compare the performance of common electrophilic chlorinating agents.

Mechanistic Evidence: Beyond a Simple Cation

Direct observation of a solvated chlorine cation in solution is elusive. Instead, the body of evidence suggests that the transfer of an electrophilic chlorine atom occurs through various transition states and intermediates, where a full positive charge on the chlorine is not developed.

One key piece of evidence comes from the endocyclic restriction test . This experimental design probes the geometric requirements of the transition state for chlorine transfer from a protonated N-chloroamine to an aromatic ring. The results are consistent with a transition state that has a large bond angle between the nucleophile, the chlorine atom, and the leaving group.[1][2] This finding argues against a dissociative mechanism that would form a free chlorine cation.[1][2]

In the case of chlorination of alkenes and alkynes, the stereochemical outcome provides strong evidence for the formation of a bridged chloronium ion intermediate . The reaction of Cl2 with alkenes results in a stereospecific anti-addition of the two chlorine atoms.[3][4] This is explained by the formation of a three-membered ring intermediate where the chlorine atom is bonded to both carbons of the original double bond. The subsequent nucleophilic attack by the chloride ion occurs from the face opposite to the bridging chlorine, leading to the observed anti-stereochemistry.[3][4][5] This mechanism precludes the formation of a planar carbocation that would lead to a mixture of syn and anti products.

Caption: Bridged chloronium ion mechanism in alkene chlorination.

Comparison of Electrophilic Chlorinating Agents

A variety of reagents are used to deliver an electrophilic chlorine atom. Their reactivity and selectivity depend on the polarization of the N-Cl or O-Cl bond and the reaction conditions. The choice of chlorinating agent is critical for achieving the desired outcome in a synthetic sequence.

Reagent/System	Formula	Key Characteristics	Applications
Chlorine Gas	Cl₂	Highly reactive, strong electrophile. Can lead to over-chlorination and lack of selectivity. Often requires non-nucleophilic solvents to avoid side reactions.[3][6]	Industrial-scale chlorinations, addition to alkenes and alkynes.
N-Chlorosuccinimide (NCS)	C₄H₄ClNO₂	Stable, crystalline solid, easy to handle. A versatile and widely used reagent with moderate to high reactivity.[7]	Chlorination of alkenes, alkynes, aromatics, ketones, and sulfides.[7]
Sodium Hypochlorite	NaOCl	Inexpensive and readily available, typically as an aqueous solution (bleach). Can be less selective.	Disinfection, oxidation, and some electrophilic chlorinations.
Trichloroisocyanuric Acid (TCCA)	C₃Cl₃N₃O₃	High active chlorine content, stable, and relatively inexpensive. A very strong oxidizing agent.	Water treatment, organic synthesis.
Dichloramine-T	C₇H₇Cl₂NNaO₂S	Active species derived from Chloramine-T in certain conditions.	Oxidation of alcohols, synthesis of heterocycles.

Performance Data: A Comparative Overview

The following table summarizes a selection of reported yields for the chlorination of various substrates using different reagents. It is important to note that reaction conditions such as solvent, temperature, and catalysts can significantly influence the outcome.

Substrate	Reagent	Product	Yield (%)	Reference
Anisole	NCS/BF₃-H₂O	4-Chloroanisole	98	[7]
Acetanilide	NCS/HCl	4-Chloroacetanilide	92	[7]
Indole	NCS	3-Chloroindole	95	[7]
Thiophenol	NCS	Phenylsulfenyl chloride	(Kinetically studied)	[8]
1,3-Dimethoxybenzene	Cl₂/ArI/HOTf	4-Chloro-1,3-dimethoxybenzene	95	[9]
Benzoquinone	Electrochemical (Et₄NCl)	Chlorinated benzoquinone	60-85	[10]
1-Aryl-2-naphthol	DCDMH/Sc(OTf)₃	Chlorinated dearomatized product	up to 99	[9]

Experimental Protocols

Protocol 1: General Procedure for Electrophilic Aromatic Chlorination with NCS

Objective: To introduce a chlorine atom onto an activated aromatic ring.

Materials:

• Aromatic substrate (e.g., anisole, 1 mmol)

• N-Chlorosuccinimide (NCS, 1.1 mmol)

• Suitable solvent (e.g., acetonitrile or dichloromethane, 10 mL)

• Acid catalyst (e.g., BF₃-H₂O or HCl, catalytic amount)

• Round-bottom flask, magnetic stirrer, and other standard glassware

• Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:

• Dissolve the aromatic substrate in the chosen solvent in a round-bottom flask.

• Add N-chlorosuccinimide to the solution and stir.

• If required, add the acid catalyst dropwise.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium sulfite.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Caption: Experimental workflow for aromatic chlorination with NCS.

Protocol 2: Determination of Active Chlorine Content by Iodometric Titration

Objective: To quantify the amount of electrophilic chlorine in a chlorinating agent.

Materials:

• N-chloro compound (e.g., NCS, accurately weighed sample)

• Potassium iodide (KI)

• Glacial acetic acid

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 N)

• Starch indicator solution

• Erlenmeyer flask, burette, and other titration equipment

Procedure:

• Dissolve a known mass of the N-chloro compound in glacial acetic acid or an appropriate solvent in an Erlenmeyer flask.

• Add an excess of potassium iodide solution. The solution will turn yellow-brown due to the formation of iodine (I₂).

• Titrate the liberated iodine with the standardized sodium thiosulfate solution until the color fades to a pale yellow.

• Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration dropwise with sodium thiosulfate until the blue-black color disappears. This is the endpoint.

• Calculate the active chlorine content based on the volume of sodium thiosulfate solution used and the stoichiometry of the reaction (1 mole of active Cl₂ reacts with 2 moles of Na₂S₂O₃).[11][12][13]

Applications in Drug Development

The introduction of a chlorine atom into a drug candidate can significantly modulate its pharmacological properties, including potency, metabolic stability, and bioavailability.[14][15] For example, the addition of chlorine to the aromatic rings of kinase inhibitors is a common strategy to enhance their binding affinity. The regioselective chlorination of complex molecules is therefore of great importance in medicinal chemistry.[14][15] The development of mild and selective chlorinating agents and methods, such as those catalyzed by Lewis acids or photoredox catalysts, is an active area of research to facilitate the late-stage functionalization of drug-like molecules.[10]

Conclusion

The validation of the chlorine cation's role in reaction mechanisms reveals a fascinating picture that moves beyond the simplistic notion of a free Cl+ ion. The experimental evidence, from stereochemical outcomes of addition reactions to kinetic studies and computational models, strongly supports the involvement of polarized chlorine donors, bridged chloronium ions, and concerted transition states. For the medicinal and synthetic chemist, understanding the nuances of these mechanisms and the comparative performance of different chlorinating agents is paramount for the rational design of synthetic routes and the efficient construction of complex chlorinated molecules. The continued development of new, more selective, and environmentally benign chlorination methods will undoubtedly play a crucial role in the future of drug discovery and materials science.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanism of electrophilic chlorination: experimental determination of a geometrical requirement for chlorine transfer by the endocyclic restriction test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. orgosolver.com [orgosolver.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Cl2 and Electrophilic Cl+ /Radical reagents - Wordpress [reagents.acsgcipr.org]
• 7. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. media.neliti.com [media.neliti.com]
• 12. redalyc.org [redalyc.org]
• 13. hiranuma.com [hiranuma.com]
• 14. Copper-Catalyzed Electrophilic Chlorocyclization Reaction Using Sodium Chloride as the Source of Electrophilic Chlorine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Chlorinating Agents: N-Chlorosuccinimide (NCS) vs. Trichloroisocyanuric Acid (TCCA)

For researchers, scientists, and drug development professionals, the selection of an appropriate chlorinating agent is a critical decision that influences reaction efficiency, selectivity, cost, and safety. This guide provides a detailed, data-driven comparison of two widely used electrophilic chlorinating agents: N-Chlorosuccinimide (NCS) and Trichloroisocyanuric Acid (TCCA). While both reagents serve as effective sources of an electrophilic chlorine atom (Cl⁺), they exhibit distinct differences in reactivity, handling, and substrate scope.

This analysis delves into the performance of NCS and TCCA across various substrate classes—arenes, alkenes, and ketones—supported by experimental data. Detailed protocols for representative reactions are provided to enable practical application of this information in a laboratory setting.

At a Glance: Key Differences and Properties

Both NCS and TCCA are stable, crystalline solids, offering a safer and more convenient alternative to gaseous chlorine.[1] However, their fundamental properties present a trade-off between atom economy and handling characteristics. TCCA stands out for its high percentage of available chlorine and lower cost, making it an attractive option for large-scale syntheses.[2] In contrast, NCS is often favored in academic and fine chemical synthesis for its generally milder nature and extensive documentation in the literature.[3]

Property	N-Chlorosuccinimide (NCS)	Trichloroisocyanuric Acid (TCCA)	Reference(s)
Molecular Weight	133.53 g/mol	232.41 g/mol
Appearance	White crystalline solid	White crystalline solid	[1]
Active Chlorine Content	~53%	~90%	[2]
Melting Point	~150 °C (decomposes)	~246-247 °C (decomposes)	[2]
Solubility	Soluble in acetone, THF, DMF; sparingly soluble in water, acetic acid	Soluble in chlorinated solvents, acetone; reacts with water	[2]
Cost	Higher cost per mole of active chlorine	Lower cost per mole of active chlorine	[2]
Byproduct	Succinimide (water-soluble)	Cyanuric acid (insoluble in most organic solvents)	[1]

Performance Comparison in Chlorination Reactions

The choice between NCS and TCCA is often dictated by the specific substrate and desired outcome. The following sections provide a comparative overview of their performance in the chlorination of arenes, alkenes, and ketones, supported by experimental data where available.

Chlorination of Arenes

Both NCS and TCCA are effective for the electrophilic chlorination of aromatic compounds, particularly those with electron-donating groups. The reactivity and regioselectivity can be influenced by the choice of solvent and the use of catalysts.

Anisole:

Reagent	Conditions	Product(s)	Yield	Reference(s)
TCCA	Acetone/water (1:1), 0 °C, 2 h	p-chloroanisole, o-chloroanisole (65:35)	Not specified	[4]
TCCA	Dichloromethane, 6 mol% Me₃N·HCl, rt, 24 h	p-chloroanisole, o-chloroanisole (97.5:2.5)	65%	[4]
NCS	Acetonitrile, rt, 24 h	p-chloroanisole, o-chloroanisole (60:40)	85%

TCCA, in the presence of tertiary amine salts, has been shown to exhibit high para-selectivity in the chlorination of anisole.[4]

Chlorination of Alkenes

NCS and TCCA can add chlorine across double bonds. The reaction mechanism and product distribution can vary depending on the reaction conditions and the presence of nucleophiles.

Cyclohexene:

Reagent	Conditions	Product(s)	Yield	Reference(s)
TCCA	CH₂Cl₂, rt, 5 min	trans-1,2-dichlorocyclohexane	92%
NCS	CCl₄, reflux, AIBN	3-chlorocyclohexene	80%

Note: The reaction with NCS under radical conditions leads to allylic chlorination, while TCCA under polar conditions favors dichlorination.

In the presence of nucleophilic solvents like water or alcohols, TCCA can be used for the synthesis of chlorohydrins and chloroethers from alkenes with high regioselectivity.[5]

α-Chlorination of Ketones

Both reagents are widely used for the α-chlorination of ketones, a key transformation in organic synthesis. The reactivity can be influenced by the presence of acid or base catalysts.

Propiophenone:

Reagent	Conditions	Product	Yield	Reference(s)
TCCA	Not specified	α-chloropropiophenone	High	[6]
NCS	Not specified	α-chloropropiophenone	Good	[6]

Note: While both reagents are reported to be effective, direct side-by-side comparative yield data for propiophenone under identical conditions was not found in the searched literature.

For β-diketones, TCCA is often considered a more "green" and cost-effective option due to its high atom economy.[1]

Reaction Mechanisms

The chlorinating activity of both NCS and TCCA stems from their ability to deliver a formal "Cl⁺" species to a nucleophile.

Mechanism of N-Chlorosuccinimide (NCS)

NCS can react via two main pathways: an ionic pathway for electrophilic reactions and a radical pathway for allylic and benzylic chlorinations. In electrophilic chlorination, the nitrogen-chlorine bond is polarized, making the chlorine atom susceptible to nucleophilic attack. The reaction is often catalyzed by acids.

Caption: Electrophilic chlorination mechanism with NCS.

Mechanism of Trichloroisocyanuric Acid (TCCA)

TCCA possesses three electrophilic chlorine atoms. Similar to NCS, it can participate in both ionic and radical reactions. In electrophilic chlorination, a chlorine atom is transferred to the substrate, and the reaction can be catalyzed by acids. The byproduct, cyanuric acid, is often insoluble in the reaction medium, which can facilitate its removal.[1]

Caption: Electrophilic chlorination mechanism with TCCA.

Experimental Protocols

The following are generalized experimental protocols for the chlorination of representative substrates. Researchers should optimize these conditions for their specific applications.

Chlorination of Anisole with TCCA

Materials:

• Anisole

• Trichloroisocyanuric Acid (TCCA)

• Dichloromethane

• Trimethylammonium chloride (Me₃N·HCl)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• To a solution of anisole (1.0 mmol) in dichloromethane (10 mL) is added trimethylammonium chloride (0.06 mmol).

• Trichloroisocyanuric acid (0.34 mmol) is added in one portion.

• The reaction mixture is stirred at room temperature for 24 hours.

• The reaction is monitored by TLC or GC.

• Upon completion, the mixture is filtered to remove cyanuric acid.

• The filtrate is washed with saturated aqueous sodium bicarbonate solution and then brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to afford the crude product.

• The product can be purified by column chromatography.[4]

α-Chlorination of a β-Diketone with NCS

Materials:

• β-Diketone (e.g., dibenzoylmethane)

• N-Chlorosuccinimide (NCS)

• Toluene

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• A solution of the β-diketone (1.0 mmol) in toluene (5 mL) is prepared in a round-bottom flask.

• The mixture is cooled to 0 °C in an ice bath.

• N-Chlorosuccinimide (1.05 mmol) is added in one portion.

• The reaction is stirred at 0 °C and monitored by TLC. Reaction times can vary from 5 minutes to several hours.

• Once the reaction is complete, it is quenched with a saturated aqueous solution of ammonium chloride.

• The product is extracted with ethyl acetate (2 x 20 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography.[1]

Safety and Handling

Both NCS and TCCA are oxidizing agents and should be handled with care.

• N-Chlorosuccinimide (NCS): Can cause skin and eye irritation. It is harmful if swallowed. Avoid breathing dust. It should be stored in a cool, dry place away from combustible materials.[1]

• Trichloroisocyanuric Acid (TCCA): A strong oxidizing agent that can cause fire or explosion. It is corrosive and can cause severe skin burns and eye damage. It is toxic to aquatic life. TCCA reacts with water to release chlorine gas. It should be stored in a cool, dry, well-ventilated area away from combustible materials, acids, and moisture.[2]

Always consult the Safety Data Sheet (SDS) before handling these reagents and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

The choice between NCS and TCCA as a chlorinating agent is multifaceted, depending on the specific synthetic challenge, scale, cost considerations, and safety protocols. TCCA offers significant advantages in terms of atom economy and cost, making it a compelling choice for industrial applications and greener chemical processes.[1][2] Its byproduct, cyanuric acid, is easily removed by filtration.[1] NCS, while more expensive per mole of active chlorine, is a milder reagent that is well-suited for more delicate substrates and is extensively documented in the literature, providing a wealth of established protocols.[1][3] Ultimately, an understanding of the distinct properties and reactivities of both reagents, as outlined in this guide, will empower researchers to make informed decisions for the successful execution of their chlorination reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Trichloroisocyanuric Acid as a Cohalogenating Reagent: An Efficient Transformation of Alkenes into Chlorohydrins, β-Chloroethers and β-Chloroacetates [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

distinguishing between radical and cationic chlorination pathways

A Comprehensive Guide to Distinguishing Between Radical and Cationic Chlorination Pathways

For researchers, scientists, and professionals in drug development, the precise installation of chlorine atoms into molecular scaffolds is a critical tool in modifying pharmacological properties. The two primary methods for achieving this, radical and cationic chlorination, operate via fundamentally different mechanisms, leading to distinct product outcomes. Understanding these differences is paramount for selecting the appropriate strategy for a given synthetic challenge. This guide provides an objective comparison of these pathways, supported by mechanistic insights and experimental data.

Core Mechanistic Differences

Radical chlorination proceeds through a free-radical chain reaction, typically initiated by ultraviolet (UV) light or heat.[1][2][3] This process involves the homolytic cleavage of a chlorine molecule (Cl₂) to generate highly reactive chlorine radicals (Cl•).[4] These radicals then abstract a hydrogen atom from an organic substrate, most commonly an alkane, to form an alkyl radical, which subsequently reacts with another Cl₂ molecule to yield the chlorinated product and another chlorine radical, propagating the chain.[2][5] The reaction is terminated when two radicals combine.[4]

Cationic chlorination , more commonly referred to as electrophilic aromatic chlorination, involves the reaction of an electron-rich aromatic ring with a strong electrophile.[6][7] Molecular chlorine itself is not electrophilic enough to react with a stable aromatic ring like benzene.[7][8] Therefore, a Lewis acid catalyst, such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃), is required.[9] The catalyst polarizes the Cl-Cl bond, creating a potent electrophilic chlorine species that the aromatic ring can attack.[7][8] This attack forms a resonance-stabilized carbocation intermediate known as an arenium ion, which then loses a proton to restore aromaticity and yield the final chloroarene product.[6][10]

Comparative Analysis: Reaction Parameters and Selectivity

The choice between radical and cationic chlorination is primarily dictated by the nature of the substrate and the desired regioselectivity. The following table summarizes the key distinctions based on experimental observations.

Feature	Radical Chlorination	Cationic (Electrophilic) Chlorination
Typical Substrates	Alkanes, alkyl side-chains of aromatic compounds	Aromatic compounds (arenes, heterocycles)
Key Reagents	Cl₂ or SO₂Cl₂; radical initiator (AIBN)	Cl₂; Lewis acid catalyst (e.g., AlCl₃, FeCl₃)
Reaction Conditions	UV irradiation or high temperature[3][5]	Typically room temperature, in the dark
Intermediate Species	Neutral free radical[3]	Cationic intermediate (Arenium ion)[6]
Regioselectivity	Generally low and statistically driven.[5] Favors abstraction of H from the most stable radical site (tertiary > secondary > primary).[11]	High, controlled by substituents on the aromatic ring (ortho-, para- or meta-directing).
Product Profile	Often yields a mixture of constitutional isomers and poly-chlorinated products.[5][12]	Yields a specific constitutional isomer based on directing group effects.

Quantitative Data on Product Distribution

The lack of selectivity in radical chlorination is a significant drawback. The chlorine radical is highly reactive and less discriminating than the larger bromine radical.[13] The product distribution is a function of both the statistical probability (the number of each type of hydrogen) and the relative reactivity of each C-H bond.[12][14]

Table 1: Experimental Product Ratios in Radical Monochlorination

Substrate	Product(s)	Experimental Yield (%)
Propane	1-Chloropropane2-Chloropropane	45%55%[12][14]
Isobutane (2-Methylpropane)	1-Chloro-2-methylpropane2-Chloro-2-methylpropane	63%37%

Note: The relative reactivity for radical chlorination is approximately 5.0 for a tertiary C-H, 3.8 for a secondary C-H, and 1.0 for a primary C-H.[14]

In contrast, cationic chlorination offers predictable control over isomer formation. For example, the chlorination of toluene yields a mixture of ortho- and para-chlorotoluene, with very little meta product, due to the ortho-, para-directing nature of the methyl group.

Visualizing the Pathways

The following diagrams illustrate the mechanistic pathways for both chlorination types, an experimental workflow, and the logical distinction between them.

Caption: Mechanism of Free Radical Chlorination of an Alkane.

Caption: Mechanism of Cationic (Electrophilic) Chlorination of Benzene.

Caption: Comparative Experimental Workflows.

Caption: Decision Logic for Choosing a Chlorination Pathway.

Experimental Protocols

Protocol 1: Radical Chlorination of Heptane

This protocol is adapted from common undergraduate organic chemistry experiments.[15]

Objective: To perform the free-radical monochlorination of n-heptane and analyze the product mixture.

Materials:

• n-Heptane

• Sodium hypochlorite solution (commercial bleach, ~5-6%)

• 6.0 M Hydrochloric acid (HCl)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Chlorine generation apparatus (polyethylene bottle with dropper cap and tubing)

• Test tube, beaker

• Lamp for irradiation (UV or a strong visible light lamp)

• Separatory funnel

• Gas chromatograph (GC) for analysis

Procedure:

• Setup: Place 2 mL of n-heptane in a large test tube. Assemble the chlorine generator by placing a polyethylene bottle in a beaker for stability. Attach tubing from the dropper cap and place the other end into the heptane, ensuring the gas will bubble through the liquid.

• Initiation: Position a lamp close to the test tube and turn it on to provide irradiation.

• Chlorine Generation: To the generator bottle, add 5 mL of bleach followed by 1.5 mL of 6.0 M HCl. Immediately cap the bottle to direct the generated chlorine gas into the heptane solution. Add another 1.5 mL of HCl after a few minutes to sustain gas generation. The reaction mixture will turn yellowish-green as chlorine dissolves.

• Reaction: Continue bubbling chlorine through the heptane under irradiation for approximately 10-15 minutes. The color of the solution should fade as the chlorine is consumed. Continue to irradiate for a few minutes after stopping the chlorine flow.

• Workup: Transfer the reaction mixture to a separatory funnel. Add 5 mL of 5% sodium bicarbonate solution to neutralize any residual HCl. Shake, venting frequently, and then separate the layers.

• Drying: Wash the organic layer with 5 mL of water, separate, and then dry the organic layer over anhydrous sodium sulfate.

• Analysis: Analyze the resulting solution of chloroheptane isomers by gas chromatography to determine the relative product distribution.

Protocol 2: Cationic (Electrophilic) Chlorination of Anisole

Objective: To synthesize chloroanisole via electrophilic aromatic substitution.

Materials:

• Anisole

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM, anhydrous)

• Ice water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve anisole (1.0 eq) in anhydrous dichloromethane. Cool the flask in an ice bath to 0 °C.

• Catalyst Addition: Carefully add anhydrous aluminum chloride (1.1 eq) to the stirred solution.

• Chlorination: Add a solution of sulfuryl chloride (1.05 eq) in anhydrous dichloromethane dropwise to the reaction mixture over 15-20 minutes, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Quenching: Once the reaction is complete, slowly and carefully pour the mixture into a beaker containing ice water to quench the reaction and decompose the aluminum chloride complex.

• Workup: Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate solvent system) to isolate the major product, typically 4-chloroanisole.

Conclusion

The distinction between radical and cationic chlorination pathways is clear and mechanistically driven. Radical chlorination is suitable for functionalizing saturated hydrocarbons but suffers from poor selectivity, often necessitating complex purification steps. In contrast, cationic chlorination provides a highly selective and predictable method for halogenating aromatic systems, a cornerstone reaction in medicinal chemistry and materials science. The choice of method is therefore a critical strategic decision based on the substrate and the desired molecular architecture.

References

• 1. Chlorination: Free Radical Mechanism, Chlorination of Alkanes, Alkenes, Benzene, Toluene, Benzoic Acid, HVZ Reaction, Practice Problems & FAQs in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 2. savemyexams.com [savemyexams.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 6. Video: Electrophilic Aromatic Substitution: Chlorination and Bromination of Benzene [jove.com]
• 7. aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Electrophilic halogenation - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. web.mnstate.edu [web.mnstate.edu]
• 14. 9.4 Chlorination vs Bromination – Organic Chemistry I [kpu.pressbooks.pub]
• 15. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

Tracking Chlorine Cation Reactions: A Comparative Guide to Isotopic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

Isotopic labeling is a powerful technique for elucidating the mechanisms of chemical reactions. In the study of reactions involving chlorine cations, such as the transient chloronium ion, the use of chlorine's stable isotopes, ³⁵Cl and ³⁷Cl, provides invaluable insights into reaction pathways and transition state structures. This guide offers a comparative overview of isotopic labeling studies, primarily focusing on the determination of Chlorine Kinetic Isotope Effects (Cl-KIE), to differentiate between proposed reaction mechanisms.

The primary method for tracking the role of chlorine in these reactions is through the measurement of the kinetic isotope effect (KIE), which is the ratio of the reaction rate of a substrate with the light isotope (³⁵Cl) to that of the substrate with the heavy isotope (³⁷Cl), expressed as k₃₅/k₃₇. A significant KIE (a value greater than 1) indicates that the carbon-chlorine bond is breaking in the rate-determining step of the reaction.

Comparative Analysis of Chlorine Kinetic Isotope Effects

The magnitude of the Cl-KIE can be a diagnostic tool to distinguish between different reaction mechanisms, such as nucleophilic substitution (Sₙ2), elimination (E2), and reductive dechlorination. The following table summarizes typical Cl-KIE values observed for various reaction types, providing a basis for mechanistic interpretation.

Reaction Type	Reagents & Conditions	Typical k₃₅/k₃₇ Value	Mechanistic Implication	Reference
Sₙ2 Substitution	Benzyl chloride + NaBH₄ in DMSO at 30°C	1.00719 - 1.00803	Significant C-Cl bond rupture in the transition state.	[1]
E2 Elimination	1-(2-phenylethyl)cyclopentyl chloride with various bases	1.0086 - 1.0101	C-Cl bond breaking is part of the rate-determining step.
Reductive Dechlorination	Tetrachloroethene (PCE) in Desulfitobacterium sp. cultures	Primary: ~1.016Secondary: ~1.001	Large primary effect indicates C-Cl bond cleavage is central to the mechanism. Small secondary effect on non-reacting Cl atoms.	[2][3]
Reductive Dechlorination	Trichloroethene (TCE) in Geobacter lovleyi cultures	Compound Average: 1.0036	Suggests intramolecular competition where multiple C-Cl bonds are reactive.	[2][3]
Enzymatic Chlorination	Chlorination by Chloroperoxidase (CPO)	Isotopic fractionation (δ³⁷Cl) of -12.6‰	Distinct enzymatic mechanism compared to non-enzymatic chlorination.
Enzymatic Chlorination	Chlorination by Flavin-dependent halogenases (FDH)	No significant isotopic shift (δ³⁷Cl ≈ -0.3‰)	The chlorinating species and mechanism differ significantly from CPO.

Experimental Protocols

The determination of chlorine kinetic isotope effects requires precise measurement of the ³⁷Cl/³⁵Cl ratio in either the reactant or the product at different stages of the reaction. The two primary methods employed are Isotope Ratio Mass Spectrometry (IRMS) and Fast Atom Bombardment Mass Spectrometry (FAB-MS).

1. Classical Method: Isotope Ratio Mass Spectrometry (IRMS)

This is the most common and precise method for determining chlorine isotope ratios.[1]

• Sample Preparation:

  • The reaction is allowed to proceed to a specific percentage of completion.

  • The chloride ions produced (or the remaining chlorinated reactant) are isolated from the reaction mixture.

  • The isolated chloride is precipitated as silver chloride (AgCl) by the addition of silver nitrate (AgNO₃).

  • The AgCl is meticulously washed, dried, and then converted to methyl chloride (CH₃Cl) gas by reacting with methyl iodide (CH₃I).

• Analysis:

  • The gaseous CH₃Cl is introduced into a dual-inlet isotope ratio mass spectrometer.

  • The mass spectrometer measures the ratio of the ions at m/z 52 (CH₃³⁷Cl) and m/z 50 (CH₃³⁵Cl).

  • This ratio is compared to a standard of known isotopic composition (Standard Mean Ocean Chloride, SMOC) to determine the δ³⁷Cl value.

  • The KIE is calculated by comparing the isotopic composition of the starting material and the product (or the remaining reactant at a known fraction of reaction).

2. Alternative Method: Fast Atom Bombardment Mass Spectrometry (FAB-MS)

A simpler, though sometimes less precise, method that avoids the conversion of AgCl to CH₃Cl.[1]

• Sample Preparation:

  • The reaction is carried out as in the IRMS method.

  • The chloride ions are precipitated as silver chloride (AgCl).

• Analysis:

  • The recovered AgCl is directly analyzed by FAB-MS.

  • The instrument measures the ratio of the chlorine isotopes.

  • The KIE is calculated as described for the IRMS method.

Visualizing Reaction Pathways and Workflows

Electrophilic Addition of Halogens to Alkenes via a Halonium Ion Intermediate

The addition of chlorine to an alkene is a classic example of a reaction proceeding through a cyclic cation intermediate, the chloronium ion. An isotopic labeling study, particularly a KIE measurement, can provide evidence for the formation and subsequent opening of this three-membered ring.

Caption: Proposed mechanism for the electrophilic addition of chlorine to an alkene.

General Workflow for a Chlorine Kinetic Isotope Effect Study

The process of conducting a Cl-KIE study involves several key steps, from reaction setup to data analysis. This workflow provides a generalized overview applicable to various reaction types.

Caption: A generalized experimental workflow for determining chlorine KIEs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

A Comparative Analysis of Chlorine, Bromine, and Iodine Cations for Advanced Research

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of the cations of chlorine (Cl⁺), bromine (Br⁺), and iodine (I⁺). Given their high reactivity and transient nature, this document synthesizes data from gas-phase experiments, and computational studies to offer a detailed analysis of their generation, stability, reactivity, and spectroscopic characteristics.

Introduction to Halogen Cations

Chlorine, bromine, and iodine, as members of Group 17, are highly electronegative elements that readily form anions.[1] The generation of their corresponding cations (Cl⁺, Br⁺, I⁺) is an energetically demanding process requiring significant energy input, such as that found in high-energy plasmas or through the use of potent oxidizing agents.[2] Consequently, free halogen cations are not typically observed in the condensed phase and are primarily studied as transient species in the gas phase.[2] Their high reactivity makes them potent electrophiles and oxidizing agents, playing a role as key intermediates in various chemical transformations.

Physicochemical Properties

The fundamental properties of halogen cations are crucial for understanding their chemical behavior. The following tables summarize key atomic and molecular properties, largely derived from gas-phase experimental data and computational models.

Table 1: Atomic Properties of Chlorine, Bromine, and Iodine

Property	Chlorine (Cl)	Bromine (Br)	Iodine (I)
First Ionization Energy (kJ/mol)	1251.2	1139.9	1008.4
Electron Affinity of Atom (kJ/mol)	-349[3][4]	-324[4]	-295[4]
Electronegativity (Pauling Scale)	3.16	2.96	2.66
Atomic Radius (pm)	100	114	133

Table 2: Properties of Diatomic Halogen Molecules and Their Cations

Property	Cl₂ / Cl₂⁺	Br₂ / Br₂⁺	I₂ / I₂⁺
Bond Dissociation Energy of X₂ (kJ/mol)	243[5]	193[5]	151[5]
Bond Length of X₂ (pm)	199	228	267

Generation and Stability

The generation of halogen cations for study is a significant experimental challenge. In condensed phases, their existence is fleeting, and they are typically found as solvated or complexed species.

Key Generation Methods:

• Gas-Phase Ionization: The most common method for producing and studying isolated halogen cations is through gas-phase ionization techniques.

  • Electron Ionization (EI): In mass spectrometry, bombardment of halogen-containing molecules with high-energy electrons can lead to the formation of halogen cations as fragment ions. The isotopic signatures of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) and bromine (⁷⁹Br:⁸¹Br ≈ 1:1) are critical for their identification.[5][6][7][8]

  • Photoionization: Using photons of sufficient energy can also lead to the formation of halogen cations.

• Superacid Media: In strongly non-nucleophilic superacidic environments, there is evidence for the formation of polyatomic halogen cations such as Br₂⁺ and Br₃⁺.[9]

Stability Trends:

The stability of halogen cations increases down the group from chlorine to iodine. This trend is directly correlated with the first ionization energy of the corresponding halogen atoms.[6][10] Iodine has the lowest ionization energy, making I⁺ the most stable among the three.[10]

Reactivity and Reaction Mechanisms

Halogen cations are powerful electrophiles and oxidizing agents due to their positive charge and electron-deficient nature. Their reactivity generally decreases down the group, with Cl⁺ being the most reactive.

Electrophilic Reactions:

Halogen cations can act as potent electrophiles in reactions with nucleophiles. A common example is their role in the halogenation of alkenes, where a transient halonium ion intermediate is formed. While often depicted as arising from the polarization of a diatomic halogen molecule, the concept illustrates the electrophilic nature of a positively charged halogen species.

Below is a generalized workflow for the generation and reaction of a halogen cation with a generic nucleophile in a gas-phase experiment.

Caption: Gas-phase generation and reactivity study of a halogen cation (X⁺).

Spectroscopic Characterization

Direct spectroscopic observation of simple, isolated halogen cations is challenging due to their transient nature. Most available data pertains to diatomic halogens or halogen cations in complexes.

UV-Visible Spectroscopy:

The diatomic halogens exhibit characteristic absorption spectra in the UV-visible region. The maximum absorbance wavelength (λmax) shifts to longer wavelengths as we move down the group, indicating a decrease in the energy required for electronic excitation.[9]

• Cl₂: λmax ≈ 330 nm[9]

• Br₂: λmax ≈ 420 nm[9]

• I₂: λmax ≈ 520 nm[9]

This trend is a consequence of the decreasing bond strength and the smaller energy gap between the molecular orbitals.[9]

The logical relationship for this trend can be visualized as follows:

Caption: Relationship between molecular properties and observed spectroscopic trends.

Experimental Protocols

Gas-Phase Generation and Analysis of Halogen Cations via Mass Spectrometry

Objective: To generate and identify halogen cations from suitable precursors and to study their fragmentation patterns.

Methodology:

• Sample Introduction: A volatile halogen-containing compound (e.g., CH₂Cl₂, CHBr₃, or I₂) is introduced into the ion source of a mass spectrometer.

• Ionization: The sample is subjected to electron ionization (EI). High-energy electrons (typically 70 eV) bombard the molecules, causing ionization and fragmentation.

• Ion Acceleration and Focusing: The resulting positive ions, including the halogen cations, are accelerated by an electric field and focused into a beam.

• Mass Analysis: The ion beam is passed through a mass analyzer (e.g., a quadrupole or magnetic sector), which separates the ions based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

• Data Interpretation: The presence of chlorine or bromine is confirmed by their characteristic isotopic patterns (M⁺ and M+2 peaks).[5][6][7]

Conclusion

The study of chlorine, bromine, and iodine cations is a specialized field of chemistry that relies heavily on gas-phase techniques and computational modeling due to the inherent instability of these species. The trends in their stability (I⁺ > Br⁺ > Cl⁺) and reactivity (Cl⁺ > Br⁺ > I⁺) are consistent with fundamental periodic trends. While direct experimental comparisons in solution are not feasible, the data obtained from advanced analytical methods provide a clear and consistent picture of the properties and behavior of these highly reactive chemical entities. This understanding is essential for researchers in fields where electrophilic halogen intermediates may play a critical role, such as in synthetic chemistry, atmospheric chemistry, and drug metabolism.

References

• 1. inspiritvr.com [inspiritvr.com]
• 2. physicsforums.com [physicsforums.com]
• 3. homework.study.com [homework.study.com]
• 4. What is the number value of electron affinity for Cl, Br, I | Filo [askfilo.com]
• 5. Halogen - Wikipedia [en.wikipedia.org]
• 6. quora.com [quora.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 10. homework.study.com [homework.study.com]

A Comparative Guide to the Analytical Validation of Reactive Chlorine Species Detection

For researchers, scientists, and professionals in drug development, the accurate detection of reactive chlorine species is paramount. While the term "chlorine cation" (Cl+) is not a stable species in analytical contexts, the focus of detection methods is on species where chlorine holds a positive oxidation state, such as hypochlorous acid (HOCl) and its equilibrium components, collectively known as free chlorine. These reactive species are crucial in disinfection, water treatment, and various biological processes. This guide provides an objective comparison of the primary analytical methods for their detection, supported by experimental data and detailed protocols.

Comparison of Analytical Methods

The selection of an appropriate analytical method for reactive chlorine species depends on factors such as the required sensitivity, the sample matrix, and whether online monitoring is necessary. The most common techniques are DPD colorimetry and amperometric sensing, each with distinct advantages and limitations.[1][2] Other methods like titration, direct spectrophotometry, and fluorescence-based assays offer alternative capabilities.

Method	Principle	Primary Applications	Advantages	Limitations & Interferences
DPD Colorimetric	N,N-diethyl-p-phenylenediamine (DPD) is oxidized by free chlorine, producing a stable magenta-colored free radical. The color intensity, measured spectrophotometrically (typically at 515 nm), is proportional to the chlorine concentration.[3][4]	Standard method for drinking water, wastewater, and swimming pool analysis.[2][4]	USEPA approved, high accuracy, can distinguish between free and total chlorine (with the addition of potassium iodide).[1][4]	Reagent-based, susceptible to interference from other oxidizing agents like manganese and iron.[4] Not ideal for continuous online monitoring.
Amperometric Sensing	An electrochemical method where a sensor with two electrodes measures the change in electric current caused by the chemical reduction of hypochlorous acid (HOCl) at the cathode. The current is proportional to the HOCl concentration.[1][2]	Continuous online monitoring in water treatment facilities and industrial processes.[1][2]	Reagent-free, provides real-time data, stable for process control.[4]	Primarily measures HOCl, making it highly pH-dependent. Accuracy suffers significantly at pH > 8.[1] Does not distinguish between HOCl and monochloramine.[1]
Amperometric Titration	The sample is titrated with a reducing agent (e.g., phenylarsine oxide), and the endpoint is detected by measuring the change in current between two electrodes.[3]	Reference method for calibration; precise laboratory analysis.	Less affected by interferences like temperature variations, turbidity, and color compared to DPD.[3]	Requires greater operator skill for reliable results; not suitable for rapid or online testing.[3]
Direct UV Spectrophotometry	Measures the direct absorption of UV light by different chlorine species. Hypochlorous acid has a distinct absorption band around 280 nm, while monochloramine's is at 245 nm.[5]	Analysis of samples with few interfering substances; research applications.	Reagent-free, can differentiate between certain chlorine species based on their spectra.[5]	Lower sensitivity compared to other methods; susceptible to interference from any substance that absorbs in the same UV range.
Fluorescence Probes	Specifically designed molecules that exhibit a change in fluorescence upon reaction with hypochlorous acid.[6][7]	Highly sensitive detection of HOCl in biological systems and cellular imaging.[6][8]	High sensitivity and selectivity for HOCl, enabling real-time monitoring in complex biological environments.[8][9]	Primarily used in research settings; probe stability and delivery can be challenging.[10]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are the protocols for the two most widely used methods.

DPD Colorimetric Method Protocol

This protocol is a standard procedure for determining free and total chlorine in water samples.

Objective: To quantify the concentration of free and total chlorine.

Materials:

• Spectrophotometer or colorimeter capable of measuring absorbance at 515 nm.

• Glass cuvettes.

• DPD reagent powder pillows or solution (containing DPD and a buffer to maintain pH between 6.3 and 6.6).[2][4]

• For total chlorine, a reagent containing potassium iodide is also required.[4]

• Water sample.

Procedure:

• Sample Collection: Collect the water sample in a clean glass container.

• Free Chlorine Measurement:

  • Fill a cuvette with 10 mL of the water sample to serve as a blank and place it in the spectrophotometer to zero the instrument.

  • To a second cuvette, add 10 mL of the same water sample.

  • Add the contents of one DPD free chlorine reagent powder pillow.

  • Immediately cap the cuvette and invert several times to mix. A magenta color will develop if free chlorine is present.[4]

  • Within one minute of adding the reagent, place the cuvette in the spectrophotometer and measure the absorbance.

  • Determine the chlorine concentration using a pre-established calibration curve.

• Total Chlorine Measurement:

  • Use the same sample from the free chlorine measurement.

  • Add the DPD total chlorine reagent (containing potassium iodide) to the cuvette.

  • Cap and invert to mix. Allow at least three minutes for the reaction to complete, as chloramines react slower.[3]

  • Measure the absorbance at 515 nm. This value corresponds to the total chlorine concentration.

• Combined Chlorine: The concentration of combined chlorine (primarily chloramines) can be calculated by subtracting the free chlorine result from the total chlorine result.

Amperometric Sensor Measurement Protocol (Online)

This protocol describes the general workflow for continuous monitoring using an amperometric sensor.

Objective: To provide continuous, real-time measurement of free chlorine (as HOCl) for process control.

Materials:

• Amperometric sensor system (including sensor, membrane, electrolyte, and transmitter).

• Flow cell or direct pipe installation for the sensor.

• pH sensor (recommended for compensation).[5]

Procedure:

• Installation: Install the amperometric sensor in a flow cell where a continuous and representative sample of the process water flows past the sensor membrane.

• Calibration:

  • The sensor must be calibrated against a reference method. The DPD colorimetric method is widely used for this purpose.[1]

  • Draw a grab sample from the same point where the sensor is measuring.

  • Immediately analyze the grab sample using the DPD method to determine the precise chlorine concentration.

  • Adjust the sensor's reading on the transmitter to match the value obtained from the DPD test.

• pH Consideration: Since the sensor primarily measures HOCl, the sample's pH must be considered.[1] The equilibrium between HOCl and hypochlorite ion (OCl⁻) is pH-dependent, with HOCl dominating at lower pH.[1] For accurate free chlorine readings, many systems incorporate a pH sensor and use an algorithm to compensate for pH changes.[5]

• Maintenance:

  • Periodically clean the sensor membrane to prevent fouling.

  • Replenish the electrolyte solution and replace the membrane cap according to the manufacturer's instructions.

  • Regularly recalibrate the sensor against a reference method to ensure continued accuracy.

Visualizing the Methodologies

To better illustrate the workflows and principles, the following diagrams are provided.

Caption: Experimental workflow for the DPD colorimetric method.

References

• 1. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 2. Comparing Chlorine Measurement Methods [xylemanalytics.com]
• 3. ANALYTICAL METHODS - Toxicological Profile for Chlorine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Comparing Chlorine Measurement Methods [ysi.com]
• 5. Free Chlorine or Total Chlorine? | A Technical Overview | Pyxis Lab [pyxis-lab.com]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. A Photoelectrochemical Sensor for the Detection of Hypochlorous Acid with a Phenothiazine-Based Photosensitizer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fluorescent detection of hypochlorous acid based on nicking enzyme-induced signal amplification - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Heterogeneity of hypochlorous acid production in individual neutrophil phagosomes revealed by a rhodamine-based probe - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding the Laboratory: A Comprehensive Guide to the Proper Disposal of Electrophilic Chlorine Reagents

For researchers and scientists in the fast-paced world of drug development, meticulous adherence to safety protocols is paramount. Among the myriad of reactive substances handled in the laboratory, electrophilic chlorine reagents demand special attention due to their inherent reactivity and potential hazards. While the direct disposal of a free "chlorine cation" (Cl+) is not a standard laboratory procedure due to its extreme instability, the proper handling and disposal of reagents that act as sources of electrophilic chlorine, such as hypochlorites and acid chlorides, is a critical aspect of laboratory safety. This guide provides essential, step-by-step information for the safe neutralization and disposal of these reactive compounds, ensuring the well-being of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle all reactive chemicals, including electrophilic chlorine sources, with the utmost care.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1][2] It is also essential to have spill kits with inert, non-reactive sorbents readily available.[1] Never return excess or unused chemicals to their original container to avoid contamination that could lead to a fire or explosion.[1]

Quenching and Neutralization: The Primary Disposal Strategy

The core principle for the disposal of reactive electrophilic chlorine reagents is to convert them into less reactive and non-hazardous substances through a process called quenching.[3] This typically involves reacting the electrophilic chlorine source with a suitable quenching agent to neutralize its reactivity. The resulting solution can then often be disposed of down the sanitary sewer, provided it meets local regulations and is diluted with a large volume of water.[4][5][6]

The choice of quenching agent is critical and depends on the specific electrophilic chlorine reagent being handled. Several common and effective quenching agents are available.

Quenching Agent	Target Reagent(s)	Key Considerations
Sodium Thiosulfate	Chlorine solutions, Hypochlorites	Effective for de-chlorination.[7] Approximately 1.8g of sodium thiosulfate will neutralize 5mg/L of chlorine per cubic meter of water.[7]
Sodium Sulfite	Chlorine solutions, Hypochlorites	An excellent quenching agent for residual chlorine.[8] It is available in tablet form, which can be easier to handle.[9]
Ascorbic Acid	Chlorine solutions, Hypochlorites	An ideal quenching agent for most known organic disinfection by-products that may be present.[8][10]
Water (cautiously)	Acid Chlorides, Anhydrides	Reacts to form carboxylic acids. The reaction can be vigorous and should be performed slowly and with cooling.[2][3]
Alcohols (e.g., Methanol, Ethanol)	Acid Chlorides	A generally safe method that produces esters.[2]
Amines	Acid Chlorides	Efficiently neutralizes acid chlorides to form stable amides.[2]

Experimental Protocol: General Procedure for Quenching a Reactive Electrophilic Chlorine Reagent

The following is a general, step-by-step methodology for the safe quenching of a small quantity (a few hundred grams or less) of a reactive electrophilic chlorine reagent in a laboratory setting.[4] This procedure must be carried out by, or under the direct supervision of, a trained scientist who understands the chemistry and associated hazards. [4]

Materials:

• Appropriate quenching agent (e.g., sodium thiosulfate solution for hypochlorite, or an alcohol for an acid chloride).

• Large beaker or flask of appropriate size to allow for stirring and potential foaming.

• Stir plate and stir bar.

• Ice bath.

• pH paper or pH meter.

• Appropriate neutralizing agent (e.g., sodium bicarbonate, dilute sodium hydroxide, or dilute hydrochloric acid).

• Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.

Procedure:

• Preparation: In a well-ventilated fume hood, place a beaker containing the quenching agent in an ice bath on a stir plate. The amount of quenching agent should be in stoichiometric excess to the amount of reactive chlorine reagent to be quenched.

• Slow Addition: While vigorously stirring the quenching agent, slowly and carefully add the reactive electrophilic chlorine reagent dropwise or in small portions.

• Temperature Control: Monitor the temperature of the reaction mixture closely. If the reaction becomes too exothermic, pause the addition to allow the mixture to cool.[2]

• Completion of Reaction: After the addition is complete, continue to stir the mixture for a period to ensure the reaction has gone to completion. For some reactions, it may be necessary to allow the mixture to slowly warm to room temperature.

• Neutralization: Check the pH of the resulting solution. Neutralize the solution to a pH between 5.5 and 9.0 by slowly adding an appropriate acid or base.[5][6] If using sodium bicarbonate for neutralization, be aware of potential gas evolution.[3]

• Disposal: Once neutralized and confirmed to be non-reactive, the solution can typically be flushed down the sanitary sewer with at least a 100-fold excess of water.[5] Always consult and adhere to local regulations regarding sewer disposal.[4][5] For larger quantities or if in doubt, the neutralized waste should be collected in a properly labeled hazardous waste container for pickup by environmental health and safety personnel.[1][11]

Logical Workflow for Electrophilic Chlorine Reagent Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of electrophilic chlorine reagents.

Caption: Workflow for the safe disposal of electrophilic chlorine reagents.

Final Considerations

For unwanted or expired reactive materials still in their original, sealed containers, it is often recommended not to attempt to quench them.[11] Instead, these should be labeled as hazardous waste for collection by your institution's environmental health and safety department.[11] Always err on the side of caution. If you are unsure about a procedure or the reactivity of a substance, consult with a supervisor or your institution's safety officer before proceeding. By following these guidelines, you can effectively manage the risks associated with electrophilic chlorine reagents and maintain a safe laboratory environment.

References

• 1. umdearborn.edu [umdearborn.edu]
• 2. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 3. kgroup.du.edu [kgroup.du.edu]
• 4. epfl.ch [epfl.ch]
• 5. Acceptable Drain Disposal Procedures : USDA ARS [ars.usda.gov]
• 6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 7. southwestwater.co.uk [southwestwater.co.uk]
• 8. A Review of Traditional and Emerging Residual Chlorine Quenchers on Disinfection By-Products: Impact and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. vita-d-chlor.com [vita-d-chlor.com]
• 10. researchgate.net [researchgate.net]
• 11. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]

Essential Safety Protocols for Handling Electrophilic Chlorine Sources

A Note on the "Chlorine Cation" (Cl⁺): In laboratory settings, the chlorine cation (Cl⁺) is a highly reactive, transient electrophilic species that cannot be isolated or handled directly. Safety protocols, therefore, focus on the stable precursor chemicals, known as electrophilic chlorinating agents, which act as a source for "Cl⁺" reactivity in chemical reactions. Handling these reagents requires strict adherence to safety procedures due to their reactivity, oxidizing potential, and toxicity.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with common electrophilic chlorinating agents.

Common Electrophilic Chlorinating Agents and Associated Hazards

The following table summarizes common laboratory reagents used as sources of electrophilic chlorine and their primary hazards.

Reagent Name	Acronym	Physical Form	Key Hazards
N-Chlorosuccinimide	NCS	White Crystalline Solid	Harmful if swallowed, Causes severe skin burns and eye damage, Moisture and light sensitive.[1][2]
Trichloroisocyanuric Acid	TCCA	White Crystalline Powder/Granules	Strong Oxidizer, May intensify fire, Contact with acids liberates toxic gas (chlorine), Causes serious eye irritation.[3][4][5]
Calcium Hypochlorite	Ca(OCl)₂	White/Gray Granules or Tablets	Strong Oxidizer, May intensify fire, Causes severe skin burns and eye damage, Highly reactive with heat, acids, and organic materials.[6][7]
Chlorine Gas	Cl₂	Greenish-Yellow Gas	Acutely toxic, Severe respiratory tract irritant, Corrosive, Can cause severe skin and eye burns.[8][9][10]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The required equipment depends on the specific reagent and the scale of the operation.

PPE Category	Specification	Rationale
Eye & Face Protection	ANSI Z87.1 compliant safety goggles with indirect venting.[11][12] A full-face shield must be worn over goggles when there is a risk of splashing or handling larger quantities.[13][14]	Protects against splashes of corrosive materials and irritating dusts or vapors. A face shield provides a secondary barrier for the entire face.[3]
Hand Protection	Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber are often recommended).[3][15] Check the specific Safety Data Sheet (SDS) for breakthrough time. Gloves must be inspected before use.[1]	Prevents direct skin contact, which can cause severe chemical burns and irritation.[2][16]
Body Protection	Flame-resistant laboratory coat.[16] A chemical-resistant apron or full-body suit (e.g., Tyvek) should be used for larger quantities or when there is a significant splash risk.[8][14][15]	Protects skin from spills and contamination of personal clothing.[17]
Footwear	Closed-toe shoes, preferably made of a chemical-resistant material.[13]	Protects feet from spills.
Respiratory Protection	For Solids (NCS, TCCA, Ca(OCl)₂): Work must be done in a certified chemical fume hood to avoid inhaling dust.[11][16] If engineering controls are insufficient, a respirator with an appropriate cartridge (e.g., P100 for particulates) may be necessary.[18] For Chlorine Gas: Work must be conducted in a dedicated, well-ventilated area with continuous monitoring. A self-contained breathing apparatus (SCBA) or an airline respirator is required when working with or having the potential for exposure to chlorine gas.[8][15][19][20]	Prevents inhalation of fine powders that can cause respiratory irritation or toxic effects.[16] Chlorine gas is highly toxic upon inhalation and can be fatal.[8][9]

Operational Plan: Handling and Storage

A systematic approach is critical for safety.

Experimental Workflow Diagram

Caption: Workflow for safely handling electrophilic chlorinating agents.

Step-by-Step Handling Protocol

• Preparation: Before starting, thoroughly review the Safety Data Sheet (SDS) for the specific reagent.[16] Ensure emergency eyewash stations and safety showers are accessible and unobstructed.[13]

• Engineering Controls: Always handle solid electrophilic chlorinating agents inside a certified chemical fume hood to minimize inhalation of dust.[1][11]

• Dispensing: When weighing and transferring solids, use anti-static weigh boats and avoid generating dust.[3] Close the primary container immediately after dispensing.[16]

• Incompatible Materials: Store and handle these reagents away from incompatible substances. Critically, keep them separate from acids, ammonia, organic materials, and combustibles.[4][6][12] Reactions with these can produce toxic gas or create fire and explosion hazards.[4]

• Storage: Store all electrophilic chlorinating agents in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[12][16] Containers should be tightly sealed to prevent reaction with atmospheric moisture.[16]

Disposal Plan: Quenching and Waste Management

Unused reagents and reaction mixtures must be neutralized (quenched) before disposal.

Experimental Protocol for Quenching

Note: This is a general guideline. The specific substrate and solvent system may require a modified procedure. Always perform on a small scale first.

• Cooling: Cool the reaction vessel containing the reactive chlorine species in an ice-water bath within a fume hood.

• Initial Quench: While stirring, slowly add a reducing agent solution, such as sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃), dropwise. This will neutralize the oxidizing chlorine species.

• Monitor: The quenching reaction can be exothermic. Monitor the temperature and control the addition rate to keep the reaction from becoming too vigorous.

• Test for Completion: After the initial reaction subsides, test the mixture for the presence of oxidizers using an appropriate method, such as potassium iodide-starch test strips. If the strip turns blue-black, excess oxidizer is still present, and more reducing agent should be added.

• Neutralization: Once the quenching is complete, neutralize the solution's pH by cautiously adding an appropriate acid (e.g., citric acid) or base (e.g., sodium bicarbonate).[21] Be aware that adding acid to a solution containing bisulfite may release sulfur dioxide gas, and adding acid to bicarbonate will release carbon dioxide.

• Disposal: Dispose of the neutralized, non-hazardous aqueous waste in the appropriate labeled waste container according to your institution's guidelines.[1] Do not pour down the drain.[7]

Emergency and First Aid Plan

Immediate and appropriate action is critical in the event of an exposure.

Exposure Type	Immediate Action Protocol
Skin Contact	1. Immediately move away from the source of contamination.[22] 2. Remove all contaminated clothing while under a safety shower.[8][11] 3. Flush the affected skin with copious amounts of water for at least 15 minutes.[23][24] 4. Seek immediate medical attention.[2][11]
Eye Contact	1. Immediately flush the eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open to ensure complete irrigation.[8][11][23] 2. Remove contact lenses if present and easy to do so.[11] 3. Seek immediate medical attention.[2][24]
Inhalation (Dusts or Gas)	1. Immediately move the victim to fresh air.[1][8] If chlorine gas is involved, move uphill or upwind as the gas is heavier than air.[13] 2. If breathing is difficult, trained personnel should administer oxygen.[8] 3. If breathing has stopped, begin artificial respiration.[13] 4. Seek immediate medical attention.[1][8]
Ingestion	1. Rinse the mouth with water. Do NOT induce vomiting.[1][2][7] 2. If the person is conscious and able to swallow, have them drink one or two glasses of water to dilute the chemical.[11][25] 3. Seek immediate medical attention.[1]
Spill	1. Evacuate all non-essential personnel from the area.[26] 2. If the spill involves a solid, cover it with a non-combustible absorbent material like sand or vermiculite.[6][26] Do not use water on certain spills as it can react.[3] 3. Sweep up the material and place it in a suitable, labeled container for hazardous waste disposal.[1][18] 4. Ventilate the area and decontaminate the spill surface.[26]

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. lobachemie.com [lobachemie.com]
• 3. redox.com [redox.com]
• 4. nj.gov [nj.gov]
• 5. lobachemie.com [lobachemie.com]
• 6. Aguachlon-Calcium Hypochlorite Safety: Essential Guidelines for Handling, Storage, and Use [aguachlon.com]
• 7. navybrand.com [navybrand.com]
• 8. Chlorine gas safety – CompSource Mutual [compsourcemutual.com]
• 9. worksafebc.com [worksafebc.com]
• 10. Chlorine | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 11. camachem.com [camachem.com]
• 12. Top 10 Chlorine Safety Tips - Online Safety Trainer [onlinesafetytrainer.com]
• 13. tdi.texas.gov [tdi.texas.gov]
• 14. publiccommons.ca [publiccommons.ca]
• 15. Chlorination Safety Protocols & PPE for Water Disinfection | PTS [pipetestingservices.co.uk]
• 16. suru-chem.com [suru-chem.com]
• 17. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 18. chemicalbook.com [chemicalbook.com]
• 19. cncqrtech.com [cncqrtech.com]
• 20. westlake.com [westlake.com]
• 21. kgroup.du.edu [kgroup.du.edu]
• 22. researchgate.net [researchgate.net]
• 23. intheswim.com [intheswim.com]
• 24. aksci.com [aksci.com]
• 25. Chlorine Poisoning: Symptoms, Diagnosis, and Treatments [healthline.com]
• 26. nj.gov [nj.gov]